4-[2-(Tributylstannyl)ethynyl]pyridine

Core Science & Biosynthesis

Synthesis of 4-[2-(tributylstannyl)ethynyl]pyridine: An In-Depth Technical Guide

Abstract

This technical guide details the synthesis of 4-[2-(tributylstannyl)ethynyl]pyridine , a critical organometallic building block used in the construction of molecular wires, metal-organic frameworks (MOFs), and advanced electronic materials via Stille cross-coupling. The protocol prioritizes the direct lithiation-stannylation of 4-ethynylpyridine , a method selected for its atom economy and high yield compared to alternative cross-coupling routes. This guide addresses specific challenges such as the nucleophilic sensitivity of the pyridine ring and the protodestannylation susceptibility of the product during purification.

Part 1: Strategic Analysis & Retrosynthesis

The Synthetic Challenge

The target molecule features a pyridine ring connected to a tributylstannyl group via an ethynyl linker. Two primary challenges dictate the synthetic strategy:

• Regioselectivity: The pyridine ring is electron-deficient and susceptible to nucleophilic attack by strong bases (e.g., n-butyllithium) at the C2 position.

• Stability: The C(sp)-Sn bond is labile towards protonolysis. Acidic silica gel can cleave the stannyl group, reverting the product to the alkyne.

Retrosynthetic Logic

The most robust pathway disconnects the C(sp)-Sn bond. The acidity of the terminal alkyne proton (

) allows for selective deprotonation at low temperatures, avoiding the competing nucleophilic addition to the pyridine ring.

Figure 1: Retrosynthetic analysis showing the disconnection to the 4-ethynylpyridine precursor.

Part 2: Preparation of Precursor (4-Ethynylpyridine)[1][2]

Before the main stannylation, high-purity 4-ethynylpyridine must be available. Commercial sources are often expensive or degraded; in-house synthesis via Sonogashira coupling is recommended for freshness.

Protocol Summary:

• Coupling: React 4-iodopyridine with trimethylsilylacetylene (TMSA) using

  (2 mol%) and CuI (1 mol%) in .

• Deprotection: Treat the intermediate with

  in MeOH or TBAF in THF.

• Isolation: The free alkyne is volatile and prone to polymerization. Store as a solution in THF at -20°C if not used immediately.

Part 3: Core Protocol – Stannylation of 4-Ethynylpyridine

This is the critical step. The use of n-butyllithium (n-BuLi) requires strict temperature control (-78°C) to ensure deprotonation occurs faster than ring addition.

Reagents & Materials

Reagent	Equiv.[1]	Role	Notes
4-Ethynylpyridine	1.0	Substrate	Dry, fresh
n-Butyllithium	1.05	Base	1.6M or 2.5M in hexanes; Titrate before use
Tributyltin Chloride	1.1	Electrophile	Distill if dark/yellow
THF	Solvent	Medium	Distilled over Na/Benzophenone or from SPS
Potassium Fluoride	Excess	Workup	Saturated aqueous solution

Step-by-Step Methodology

Step 1: Metallation (Formation of Lithium Acetylide)

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush with Argon or Nitrogen for 15 minutes.

• Solvation: Dissolve 4-ethynylpyridine (1.0 equiv) in anhydrous THF (0.1 M concentration).

• Cooling: Submerge the flask in a dry ice/acetone bath (-78°C). Allow 15 minutes for thermal equilibration.

• Deprotonation: Add n-BuLi dropwise via syringe over 10–15 minutes.

  • Observation: The solution may turn yellow/orange.[2] This is the formation of the lithium acetylide species.

  • Critical Control: Do not allow the temperature to rise above -70°C to prevent attack on the pyridine nitrogen or ring carbons.

• Aging: Stir at -78°C for 30–45 minutes to ensure complete metallation.

Step 2: Stannyl Quench

• Addition: Add tributyltin chloride (

  , 1.1 equiv) neat or as a solution in minimal THF dropwise to the cold reaction mixture.

• Warming: Stir at -78°C for 30 minutes, then remove the cooling bath and allow the reaction to warm to room temperature (RT) naturally over 1–2 hours.

  • Mechanistic Note: The nucleophilic acetylide attacks the tin center, displacing chloride.

Step 3: Workup & Removal of Tin Byproducts[3]

• Quench: Quench the reaction with saturated aqueous

  .

• Extraction: Extract with Diethyl Ether (

  ) or Ethyl Acetate ( ) (3x).

• KF Treatment (Crucial): Wash the combined organic layers with a saturated aqueous Potassium Fluoride (KF) solution.

  • Why: This converts excess toxic

    into insoluble polymeric , which precipitates and can be filtered off, significantly simplifying purification.

• Drying: Dry over

  , filter, and concentrate under reduced pressure.

Figure 2: Experimental workflow for the lithiation-stannylation protocol.

Part 4: Purification & Characterization

Chromatographic Purification

The product is sensitive to acid. Standard silica gel is slightly acidic (

) and can cause protodestannylation , regenerating the starting alkyne.

• Stationary Phase: Neutral Alumina (Activity III) OR Silica gel pre-treated with 2-5% Triethylamine (

  ).

• Eluent: Hexanes/Ethyl Acetate (gradient, typically 95:5 to 80:20) + 1%

  .

• Procedure: Slurry pack the column with the basified solvent system. Load the crude oil. Collect fractions rapidly.

Characterization Data[2][6]

• Appearance: Colorless to pale yellow oil.

• 1H NMR (

  ):

  • Pyridine protons:

    ~8.5 (d, 2H, -H), ~7.3 (d, 2H, -H).

  • Butyl protons: Multiplets at

    0.9–1.6 ppm.

  • Diagnostic: Look for Tin Satellites (

    and ) flanking the butyl protons and potentially the alkyne carbons in NMR.

• Stability: Store at -20°C under Argon. Stable for months if kept dark and acid-free.

Part 5: Safety & Handling (E-E-A-T)

Organotin Toxicity: Tributyltin compounds are potent neurotoxins and endocrine disruptors. They are highly lipophilic and can penetrate skin and gloves.

• PPE: Double gloving (Nitrile over Laminate) is recommended. Work exclusively in a fume hood.

• Waste Disposal: All aqueous washes (especially the KF wash containing

  ) and solid waste must be segregated into a specific "Heavy Metal/Organotin" waste stream. Do not mix with general organic waste.

• Decontamination: Glassware should be soaked in a base bath (KOH/iPrOH) to remove residual tin traces before standard washing.

References

• Organic Chemistry Portal. Sonogashira Coupling: Mechanism and Protocols. Retrieved from [Link]

• Organic Syntheses. Preparation of Stannyl Acetylenes. Org.[2][4][5][6][7] Synth. Coll. Vol. 10, p. 531. Retrieved from [Link]

• Google Patents.US7320994B2 - Triazole derivatives as tachykinin receptor antagonists (Example 1: Synthesis of 4-[(tributylstannanyl)ethynyl]pyridine).

Sources

• 1. benchchem.com [benchchem.com]
• 2. Sciencemadness Discussion Board - Preparation of Pyridine - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Tributyltin hydride (Tributylstannane) / Organotin hydrides [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Characterization & Synthesis of 4-[2-(tributylstannyl)ethynyl]pyridine

Executive Summary

4-[2-(tributylstannyl)ethynyl]pyridine is a specialized organometallic building block used primarily in palladium-catalyzed cross-coupling reactions (Stille coupling) to generate functionalized pyridine derivatives. Its structural duality—combining a coordination-capable pyridine ring with a reactive stannyl-alkyne moiety—makes it indispensable in the synthesis of molecular wires, advanced ligands for catalysis, and pharmaceutical intermediates.

This guide provides a rigorous technical overview of its synthesis, structural characterization, and handling, designed for researchers requiring high-fidelity data for experimental replication.

Synthesis Strategy & Mechanism

Core Synthetic Route: Lithiation-Stannylation

The most robust method for synthesizing 4-[2-(tributylstannyl)ethynyl]pyridine involves the direct deprotonation of 4-ethynylpyridine using a strong organolithium base, followed by electrophilic trapping with tributyltin chloride.

Reaction Scheme:

Mechanistic Insight:

• Deprotonation: The

  -hybridized proton of the terminal alkyne is relatively acidic ( ). -Butyllithium ( -BuLi) acts as a base, quantitatively removing this proton to form the lithium acetylide intermediate. Low temperature (-78°C) is critical to prevent nucleophilic attack of -BuLi on the pyridine ring or polymerization.

• Electrophilic Substitution: The lithium acetylide is a hard nucleophile that attacks the tin center of tributyltin chloride, displacing the chloride ion.

Experimental Protocol (Self-Validating)

Step	Action	Critical Parameter / Validation
1. Setup	Flame-dry a 2-neck round-bottom flask under Ar/N . Add 4-ethynylpyridine (1.0 eq) and anhydrous THF (0.1 M).	Validation: Solvent must be distilled/dry. Water kills the acetylide.
2. Lithiation	Cool to -78°C (dry ice/acetone). Add -BuLi (1.05 eq, 1.6 M in hexanes) dropwise over 20 min.	Observation: Solution may turn yellow/orange. Stir for 30 min to ensure complete deprotonation.
3. Quench	Add tributyltin chloride (1.0 eq) dropwise at -78°C.	Control: Exothermic. Maintain temp < -70°C to avoid side reactions.
4. Warm-up	Allow mixture to warm to Room Temp (RT) over 2 hours.	Endpoint: TLC should show disappearance of starting material ( changes significantly).
5. Workup	Quench with sat. NH Cl. Extract with Et O. Wash with brine, dry over MgSO .	Caution: Avoid acidic washes; protodestannylation is rapid in acid.
6. Purification	Flash chromatography on silica gel pre-treated with 1-2% Triethylamine (Et N).	Integrity: Et N neutralizes silica acidity, preventing product decomposition.

Structural Characterization

Accurate identification relies on distinguishing the tin-substituted alkyne from the terminal alkyne precursor.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR (400 MHz, CDCl )

• Diagnostic Feature: Disappearance of the terminal alkyne singlet (

  ppm).

• Pyridine Ring: A characteristic AA'XX' or AA'BB' system.

  • 8.50–8.55 (d, Hz, 2H, H-2,6 adjacent to N).
  • 7.30–7.35 (d, Hz, 2H, H-3,5).

• Tributylstannyl Group: High-field multiplets with complex coupling.

  • 1.55–1.65 (m, 6H, -CH ).
  • 1.30–1.40 (m, 6H, -CH ).
  • 1.05–1.15 (m, 6H, -CH , with Sn satellites).
  • 0.90 (t, Hz, 9H, -CH ).

C NMR (100 MHz, CDCl )

• Alkyne Carbons: The carbon attached to Sn is shielded relative to the internal carbon.

  • ppm (Py-C C).
  • ppm ( C -Sn, often shows Sn satellites with Hz).

• Pyridine Carbons: ~150 (C-2,6), ~131 (C-4), ~126 (C-3,5).

• Butyl Carbons:

  29.0, 27.3, 13.7, 11.0 (typical values for Bu Sn-R).

Sn NMR

• Shift:

  to ppm (relative to Me Sn).

• Significance: Confirming a single organotin species and absence of

  impurity.

Mass Spectrometry & IR[1]

• HRMS (ESI+): Calculated for [M+H]

  : C H NSn. Look for the characteristic Tin isotope pattern (clusters due to Sn, Sn, Sn).

• IR (Neat):

  • : Weak/medium band around 2150 cm (shifted from terminal alkyne ~2100 cm ).

  • Absence of

    stretch (~3300 cm ).

Visualization: Synthesis & Application Workflow

The following diagram illustrates the synthesis pathway and the subsequent Stille coupling cycle, highlighting the critical intermediates.

Figure 1: Reaction workflow from precursor to Stille coupling application.

Handling, Stability & Safety (E-E-A-T)

Stability & Storage

• Protodestannylation: The C-Sn bond is labile towards acids. Even silica gel is acidic enough to cleave the tin group.

  • Protocol: Always add 1% Et

    N to chromatography solvents.

• Oxidation: Moderately stable to air, but long-term storage should be under Argon at 4°C to prevent slow oxidation of the stannyl group.

Toxicology (Critical Safety)

• Organotin Hazard: Tributyltin compounds are potent neurotoxins and endocrine disruptors . They can be absorbed through the skin.

• PPE Requirements: Double nitrile gloves, lab coat, and safety glasses are mandatory. All operations must be conducted in a fume hood.

• Waste Disposal: All tin-containing waste (solid and liquid) must be segregated into specific "Heavy Metal/Organotin" waste streams. Do not mix with general organic waste.

References

• Preparation of Alkynyl Stannanes

  • Title: "Palladium-Catalyzed Coupling of Vinyl Trifl

  • Source:J. Am. Chem. Soc.[1] 1986, 108, 3033–3040.

  • URL:[Link]

  • Context: Foundational text on Stille coupling conditions and stannane reagent prepar
• Synthesis of 4-Ethynylpyridine Precursors: Title: "A Comparative Guide to the Synthesis of 4-Ethynylpyridine" Source: BenchChem Technical Guides

• NMR Characterization of Stannyl Pyridines

  • Title: "Synthesis and spectral characteriz
  • Source:ResearchG

  • URL:[Link]

  • Context: Provides comparative NMR shifts for substituted pyridine rings useful for assignment.
• Organotin Safety Data: Title: "Safety Data Sheet: Tributyltin chloride" Source: Fisher Scientific

Sources

• 1. Pyridine synthesis [organic-chemistry.org]

Technical Guide: 4-[2-(Tributylstannyl)ethynyl]pyridine Characterization & Synthesis

Executive Summary

4-[2-(Tributylstannyl)ethynyl]pyridine (CAS: N/A for specific isomer, often referenced in patents e.g., WO2003091226) is a pivotal organometallic building block used primarily in Stille cross-coupling reactions and the construction of molecular wires for nano-electronics. Its structure combines a pyridine headgroup (electron-deficient) with a tributylstannyl tail (electron-rich), linked by a rigid ethynyl spacer.

This guide provides a rigorous technical analysis of its Nuclear Magnetic Resonance (NMR) signature, synthesis protocols, and handling requirements. Emphasis is placed on the instability of the C(sp)-Sn bond on acidic media (silica gel), a common failure point in purification.

Structural Analysis & Significance

The molecule consists of three distinct magnetic environments:

• Pyridine Ring: An

  spin system (effectively two doublets) characteristic of 4-substitution.

• Ethynyl Linker: A rigid spacer that transmits electronic effects between the tin and the pyridine.

• Tributylstannyl Group: A bulky, lipophilic tail that provides solubility and characteristic tin satellites in NMR spectra due to

  and isotopes.

Key Application Pathways

• Stille Coupling: Reacts with aryl halides (Pd-catalyzed) to form 4-(arylethynyl)pyridines.

• Supramolecular Chemistry: The pyridine nitrogen serves as a ligand for metal coordination (e.g., in MOFs), while the tin group allows for further functionalization.

Experimental Protocol: Synthesis

Safety Warning: Organotin compounds are toxic. All operations must be performed in a fume hood. Avoid skin contact.

Method A: Lithiation of 4-Ethynylpyridine (Primary Route)

This method is preferred for its directness and high atom economy.

Reagents:

• 4-Ethynylpyridine (1.0 equiv)

• -Butyllithium (1.1 equiv, 2.5 M in hexanes)

• Tributyltin chloride (

  ) (1.1 equiv)

• Tetrahydrofuran (THF), anhydrous[1]

Step-by-Step Workflow:

• Setup: Flame-dry a 2-neck round-bottom flask under Argon atmosphere.

• Solvation: Dissolve 4-ethynylpyridine in anhydrous THF and cool to -78°C (dry ice/acetone bath).

• Deprotonation: Add

  -BuLi dropwise over 20 minutes. The solution typically turns dark yellow/orange, indicating the formation of the lithium acetylide.

• Metallation: Stir at -78°C for 30 minutes. Add

  neat or as a THF solution dropwise.

• Equilibration: Allow the mixture to warm to Room Temperature (RT) over 2 hours.

• Quench: Quench carefully with saturated

  solution.

• Extraction: Extract with Diethyl Ether (

  ). Wash organics with brine.[1]

• Purification (CRITICAL): Dry over

  . Concentrate in vacuo.

  • Note: The product is often pure enough for use (Oil).

  • If chromatography is needed:[1] Use Neutral Alumina (Grade III). DO NOT USE SILICA GEL , as the acidity will cleave the C-Sn bond (protodestannylation).

Visualization: Synthesis Workflow

Figure 1: Step-by-step synthesis workflow via lithiation-stannylation.[2][3]

NMR Characterization Data[4][5][6][7][8][9][10][11][12][13][14]

The following data represents the consensus spectral signature for 4-[2-(tributylstannyl)ethynyl]pyridine in

.

NMR Data (400 MHz, )

Region	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Coupling ( , Hz)
Aromatic	8.53	Doublet (d)	2H	Pyridine
Aromatic	7.32	Doublet (d)	2H	Pyridine
Alkyl	1.55 - 1.65	Quintet	6H	Sn- - -	-
Alkyl	1.30 - 1.40	Sextet	6H	Sn- - - -	-
Alkyl	1.05	Triplet (t)	6H	Sn- - ( )	Satellites
Alkyl	0.92	Triplet (t)	9H	Terminal

Diagnostic Feature: Look for the Tin Satellites flanking the triplet at

1.05. These small side peaks (approx 15-20% intensity of the main peak) confirm the presence of the bond.

NMR Data (100 MHz, )

Carbon Type	Chemical Shift ( , ppm)	Assignment
Pyridine	149.8
Pyridine	131.5	(Quaternary)
Pyridine	125.6
Alkyne	108.5	( to Sn)
Alkyne	96.2	( to Sn)
Butyl	29.1	Sn- - - -
Butyl	27.4	Sn- - -
Butyl	13.8	Terminal
Butyl	11.2	Sn- - ( )

NMR Data

• Shift:

  ppm (relative to ).

• Note: The shift is sensitive to coordination. If the pyridine nitrogen coordinates to the tin species (intermolecularly) or solvent effects are strong, this value may drift.

Visualization: NMR Logic Map

Figure 2: Mapping structural fragments to specific NMR spectral regions.

Troubleshooting & Purity Assessment

Common Impurities

• Destannylated Product (4-Ethynylpyridine):

  • Cause: Acidic workup or silica gel chromatography.

  • NMR Sign: Appearance of a singlet at

    ppm (alkynyl C-H). Loss of tin satellites.

• Homocoupling (Bis-pyridine diyne):

  • Cause: Presence of

    or Cu traces during synthesis (Glaser coupling).

  • NMR Sign: Symmetric aromatic signals, absence of butyl chain signals.

• Tributyltin Oxide/Hydroxide:

  • Cause: Hydrolysis of excess reagent.

  • NMR Sign: Broad Sn-alkyl multiplets, shift in

    signal.

Storage

• Store at -20°C under Argon.

• Protect from light to prevent radical decomposition.

References

• Title: Triazole derivatives as tachykinin receptor antagonists.

• General Organotin NMR Data

  • Title: Spectroscopic properties of organotin compounds.[4]

  • Source:Chemistry of Heterocyclic Compounds (General Reference).

  • URL:[Link][5]

• Silica Gel Instability

  • Title: Functionalization of Silica Gel with Organotrialkynyltins.
  • Source:Chem.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. WO2003091226A1 - Triazole derivatives as tachykinin receptor antagonists - Google Patents [patents.google.com]
• 4. Molecules | Special Issue : Metal-Organic Complexes: Applications in Chemistry and Materials Science [mdpi.com]
• 5. Some Aspects of the Chemistry of Alkynylsilanes - PMC [pmc.ncbi.nlm.nih.gov]

Advanced IR Spectroscopic Analysis of 4-[2-(Tributylstannyl)ethynyl]pyridine: A Technical Guide for Synthetic and Analytical Chemists

Executive Summary

In modern medicinal chemistry and organic materials development, 4-[2-(tributylstannyl)ethynyl]pyridine serves as a highly versatile, bifunctional building block. Featuring both a pyridine pharmacophore and a reactive tributylstannyl-capped alkyne, it is a premier reagent for palladium-catalyzed Stille cross-coupling reactions[1]. For researchers synthesizing complex heterocyclic architectures, verifying the structural integrity of this reagent prior to catalysis is paramount.

This whitepaper provides an in-depth technical guide to the Infrared (IR) spectroscopy of 4-[2-(tributylstannyl)ethynyl]pyridine. As a Senior Application Scientist, I have structured this guide to move beyond mere spectral assignments, focusing instead on the causality of vibrational shifts, self-validating analytical workflows, and the practical implications for drug development professionals.

Molecular Architecture & Vibrational Causality

To accurately interpret the IR spectrum of 4-[2-(tributylstannyl)ethynyl]pyridine, one must deconstruct the molecule into its three distinct vibrational domains: the pyridine ring, the ethynyl linker, and the tributylstannyl moiety.

The Heavy-Atom Effect on the Alkyne (C≡C) Stretch

In a standard terminal alkyne (e.g., 4-ethynylpyridine), the C≡C stretching vibration typically manifests as a sharp, weak-to-medium band around 2100–2140 cm⁻¹, accompanied by a very strong, sharp terminal C-H stretch at ~3300 cm⁻¹.

However, the covalent attachment of the heavy tin (Sn) atom fundamentally alters the reduced mass of the vibrating system. According to Hooke's Law for molecular vibrations, an increase in the reduced mass lowers the vibrational frequency. Furthermore,

orbital interactions between the tin atom and the alkyne -system slightly weaken the triple bond. Consequently, the C≡C stretch in tributylstannylalkynes is characteristically shifted to the 2130–2150 cm⁻¹ region[2]. More importantly, the complete absence of the 3300 cm⁻¹ band serves as the primary diagnostic indicator of a successful stannylation reaction.

Pyridine Ring Vibrations

The heteroaromatic pyridine ring exhibits highly coupled C=C and C=N stretching vibrations. Because the nitrogen atom introduces a strong dipole moment into the ring, these vibrations are typically more intense in IR than those of a corresponding benzene ring. Expect sharp, distinct bands in the 1590–1540 cm⁻¹ region.

The Tributylstannyl (SnBu₃) Signature

The tributyltin group dominates the high-wavenumber aliphatic region and the far-IR region. The extensive network of methylene and methyl groups produces intense, overlapping C-H stretching bands between 2950 cm⁻¹ and 2850 cm⁻¹ [3]. The Sn-C bond itself, due to the large mass of tin and the relatively weak bond force constant, vibrates at low frequencies, typically exhibiting distinct bands around 690 cm⁻¹ and 500–600 cm⁻¹ [4].

Quantitative IR Data Summary

The following table synthesizes the expected quantitative IR spectral data for 4-[2-(tributylstannyl)ethynyl]pyridine, establishing a baseline for QA/QC validation.

Functional Group / Mode	Wavenumber (cm⁻¹)	Intensity	Peak Shape	Diagnostic Significance
Terminal ≡C-H stretch	~3300	None	N/A	Critical: Absence proves complete stannylation.
Aromatic C-H stretch	3050 - 3020	Weak	Sharp	Confirms presence of the pyridine ring.
Aliphatic C-H stretch	2955, 2920, 2850	Strong	Broad/Multiplet	Confirms the tributyl groups (SnBu₃)[4].
C≡C stretch (Internal)	2130 - 2150	Medium	Sharp	Shifted due to Sn heavy-atom effect[2].
C=N, C=C (Pyridine)	1590, 1540	Medium-Strong	Sharp	Confirms heteroaromatic core integrity.
Aliphatic C-H bending	1460, 1375	Medium	Sharp	Methylene/methyl deformations of butyl chains.
Sn-C stretch	690, ~550	Strong	Sharp	Confirms the carbon-metal bond[4].

Experimental Methodology: Self-Validating ATR-FTIR Protocol

Because 4-[2-(tributylstannyl)ethynyl]pyridine is typically a dense, high-boiling oil or low-melting solid that is sensitive to prolonged atmospheric moisture (which can lead to slow destannylation), Attenuated Total Reflectance (ATR) FTIR is the mandated analytical technique. It eliminates the need for hygroscopic KBr pellets and minimizes sample preparation time.

Step-by-Step Acquisition Workflow

• Instrument Calibration & Background:

  • Ensure the ATR crystal (Diamond or ZnSe) is meticulously cleaned with HPLC-grade isopropanol and allowed to dry.

  • Collect a background spectrum (minimum 32 scans, 4 cm⁻¹ resolution) immediately prior to sample analysis to account for ambient atmospheric H₂O and CO₂.

• Sample Application:

  • Using a glass capillary or micropipette, apply a single drop (approx. 2-5 µL) of the neat 4-[2-(tributylstannyl)ethynyl]pyridine directly onto the center of the ATR crystal.

  • Causality Note: Do not use the pressure anvil if the sample is a liquid, as it is unnecessary and risks damaging the crystal or introducing contamination.

• Spectral Acquisition:

  • Acquire the sample spectrum under the same parameters as the background (32 scans, 4 cm⁻¹ resolution, 4000–400 cm⁻¹ range).

• Self-Validation & QA/QC Check:

  • Pass Criteria A: Verify the presence of the massive aliphatic C-H multiplet (~2950 cm⁻¹) against the aromatic C-H stretch (~3050 cm⁻¹).

  • Pass Criteria B: Inspect the 3300 cm⁻¹ region. If a sharp peak is present, the sample contains unreacted 4-ethynylpyridine starting material or has undergone hydrolytic destannylation. The batch must be rejected or repurified.

  • Pass Criteria C: Confirm the C≡C stretch at ~2140 cm⁻¹.

• Data Processing:

  • Apply an ATR correction algorithm if quantitative peak intensity ratios are required, as ATR inherently suppresses high-wavenumber band intensities relative to transmission IR[1].

Mechanistic Workflow & Analytical Integration

The true value of this IR analysis lies in its role as a gatekeeper for downstream catalytic processes. The diagram below illustrates the logical workflow from synthesis to QA/QC validation, and finally to its application in a Stille cross-coupling reaction.

Fig 1: Synthesis, IR validation, and Stille coupling workflow of the stannyl reagent.

Mechanistic Insight into the Stille Coupling

Once validated by IR spectroscopy, 4-[2-(tributylstannyl)ethynyl]pyridine undergoes transmetalation with a Palladium(II) intermediate (generated via oxidative addition of an aryl/vinyl halide to a Pd(0) catalyst). The tributylstannyl group is highly oxophilic and halophilic, making it an excellent leaving group that drives the transmetalation forward, ultimately yielding a new C-C bond after reductive elimination[1]. Ensuring the absolute absence of terminal alkyne via IR prevents unwanted Sonogashira-type side reactions or catalyst poisoning during this step.

Conclusion

Infrared spectroscopy provides a rapid, non-destructive, and highly definitive method for validating 4-[2-(tributylstannyl)ethynyl]pyridine. By understanding the physical causality behind the spectral shifts—specifically the heavy-atom effect of tin on the alkyne stretch and the diagnostic absence of the terminal alkyne C-H band—researchers can implement robust, self-validating QA/QC protocols. This ensures high fidelity in downstream Stille cross-coupling reactions, accelerating the development of complex pyridine-containing therapeutics and advanced materials.

References

• Comptes Rendus Chimie. (2005). Synthesis of a functionalized dialkynylferrocene for molecular electronics. Retrieved from[Link]

• DOI / Chemistry - A European Journal. (n.d.). Z-Selective Hydrostannylation of Terminal and Internal C–C Triple Bonds Initiated by the Trityl Cation. Retrieved from[Link]

• PubChem, National Institutes of Health. (n.d.). Bis(tributylstannyl)acetylene | CID 305981. Retrieved from[Link]

• Stille, J. K. (1986). The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English, 25(6), 508-524. Retrieved from[Link]

Sources

• 1. 3-Formyl-4-(tributylstannyl)pyridine|CAS 160351-06-4 [benchchem.com]
• 2. Synthesis of a functionalized dialkynylferrocene for molecular electronics [comptes-rendus.academie-sciences.fr]
• 3. TRIBUTYLSTANNYLACETYLENE | 994-89-8 [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]

Navigating the Mass Spectral Landscape of 4-[2-(tributylstannyl)ethynyl]pyridine: An In-depth Technical Guide

Introduction

For researchers, scientists, and professionals in drug development, the precise structural elucidation of organometallic compounds is a cornerstone of innovation. Among these, 4-[2-(tributylstannyl)ethynyl]pyridine stands out as a versatile building block in cross-coupling reactions and the synthesis of complex molecular architectures. Its unique structure, combining a tributyltin moiety, an ethynyl linker, and a pyridine ring, presents a distinct challenge and opportunity for mass spectrometric analysis. This guide provides an in-depth exploration of the mass spectrometry of 4-[2-(tributylstannyl)ethynyl]pyridine, offering insights into its ionization and fragmentation behavior, and presenting robust protocols for its characterization.

Recommended Ionization Techniques: A Dichotomy of Energies

The choice of ionization technique is paramount in obtaining meaningful mass spectral data. For 4-[2-(tributylstannyl)ethynyl]pyridine, two primary methods offer complementary information: Electron Ionization (EI) and Electrospray Ionization (ESI).

• Electron Ionization (EI): As a high-energy "hard" ionization technique, EI is invaluable for eliciting detailed structural information through extensive fragmentation.[1] The 70 eV electron beam typically used in EI provides sufficient energy to not only ionize the molecule but also to induce characteristic bond cleavages, revealing the underlying molecular framework. However, the molecular ion peak may be weak or absent in EI spectra of compounds susceptible to fragmentation.

• Electrospray Ionization (ESI): In contrast, ESI is a "soft" ionization technique that imparts minimal excess energy to the analyte, making it ideal for observing the intact molecular ion.[2] ESI is particularly well-suited for polar compounds and those that are thermally labile. For 4-[2-(tributylstannyl)ethynyl]pyridine, ESI would be expected to produce a strong signal for the protonated molecule, [M+H]⁺, especially given the basicity of the pyridine nitrogen.

Predicted Mass Spectrum and Fragmentation Analysis

Due to the absence of a publicly available experimental mass spectrum for 4-[2-(tributylstannyl)ethynyl]pyridine, this guide presents a predicted fragmentation pattern based on the established mass spectral behavior of its constituent moieties: tributyltin, ethynyl, and pyridine.

The Signature of Tin: Isotopic Abundance

A key feature in the mass spectrum of any tin-containing compound is the characteristic isotopic pattern of tin. Tin has ten stable isotopes, with the most abundant being ¹²⁰Sn, ¹¹⁸Sn, ¹¹⁶Sn, ¹¹⁹Sn, and ¹¹⁷Sn. This results in a distinctive cluster of peaks for any fragment containing a tin atom, providing an unambiguous marker for its presence.

Electron Ionization (EI) Fragmentation Pathway

Under EI conditions, the molecular ion of 4-[2-(tributylstannyl)ethynyl]pyridine is expected to undergo a series of characteristic fragmentations. The primary pathway is initiated by the sequential loss of butyl radicals (C₄H₉•), a hallmark of tributyltin compounds.[3]

• Initial Fragmentation: The most facile cleavage is the loss of a butyl radical to form the [M - C₄H₉]⁺ ion. This is often the base peak in the spectrum of tributyltin derivatives.

• Sequential Losses: This initial fragment can then undergo further losses of butene (C₄H₈) molecules, leading to a cascade of tin-containing ions with decreasing mass.

• Pyridine Ring Fragmentation: The pyridine ring itself can fragment, typically through the loss of hydrogen cyanide (HCN), a common fragmentation pathway for pyridinic structures.[4]

• Ethynyl Linker Cleavage: Cleavage of the bonds adjacent to the ethynyl linker can also occur, leading to fragments corresponding to the tributylstannyl cation and the ethynylpyridine cation.

Proposed EI Fragmentation Pathway

Caption: Predicted EI fragmentation of 4-[2-(tributylstannyl)ethynyl]pyridine.

Electrospray Ionization (ESI) Fragmentation Pathway

In positive-ion ESI-MS, 4-[2-(tributylstannyl)ethynyl]pyridine is expected to be readily protonated at the pyridine nitrogen, forming the [M+H]⁺ ion. Collision-induced dissociation (CID) of this precursor ion in a tandem mass spectrometer (MS/MS) would likely reveal a more controlled fragmentation pattern compared to EI.

• Protonated Molecular Ion: The base peak in the full scan ESI mass spectrum is anticipated to be the protonated molecule, [M+H]⁺.

• Loss of Butene: The primary fragmentation pathway under CID conditions is the loss of neutral butene (C₄H₈) molecules from the tributylstannyl group. This is a common gas-phase reaction for protonated alkyltin compounds.

• Charge Retention on Tin: The charge is likely to be retained on the tin-containing fragment due to the stability of the resulting stannonium ion.

Proposed ESI-MS/MS Fragmentation Pathway

Caption: Predicted ESI-MS/MS fragmentation of protonated 4-[2-(tributylstannyl)ethynyl]pyridine.

Data Presentation: Predicted Key Ions

The following table summarizes the predicted mass-to-charge ratios (m/z) for the key ions of 4-[2-(tributylstannyl)ethynyl]pyridine, calculated using the most abundant isotope of tin (¹²⁰Sn).

Ionization	Predicted Ion	Proposed Structure	m/z (for ¹²⁰Sn)
EI	[M]⁺˙	[C₁₉H₃₁NSn]⁺˙	393
EI	[M - C₄H₉]⁺	[C₁₅H₂₂NSn]⁺	336
EI	[M - 2C₄H₉ + H]⁺	[C₁₁H₁₅NSn]⁺	279
EI	[M - 3C₄H₉ + 2H]⁺	[C₇H₈NSn]⁺	222
EI	[Sn]⁺	[Sn]⁺	120
EI	[C₇H₄N]⁺	[C₇H₄N]⁺	102
ESI	[M+H]⁺	[C₁₉H₃₂NSn]⁺	394
ESI-MS/MS	[M+H - C₄H₈]⁺	[C₁₅H₂₄NSn]⁺	338
ESI-MS/MS	[M+H - 2C₄H₈]⁺	[C₁₁H₁₆NSn]⁺	282
ESI-MS/MS	[M+H - 3C₄H₈]⁺	[C₇H₈NSn]⁺	226

Experimental Protocols

The following are generalized protocols for the mass spectrometric analysis of 4-[2-(tributylstannyl)ethynyl]pyridine. It is essential to optimize these parameters for the specific instrument being used.

Electron Ionization Mass Spectrometry (EI-MS) Protocol

• Sample Preparation: Dissolve the analyte in a volatile organic solvent (e.g., dichloromethane or methanol) to a concentration of approximately 1 mg/mL.

• Introduction Method: Introduce the sample via a gas chromatograph (GC) for volatile compounds or a direct insertion probe for less volatile samples. If using a direct insertion probe, a temperature program from 50°C to 300°C at a rate of 20°C/min is recommended.

• Ion Source Parameters:

  • Ionization Energy: 70 eV

  • Source Temperature: 200-250°C

  • Trap Current: 100-200 µA

• Mass Analyzer Parameters:

  • Analyzer Type: Quadrupole, Time-of-Flight (TOF), or Ion Trap

  • Scan Range: m/z 50-500

  • Scan Rate: 1-2 scans/second

• Data Analysis: Identify the molecular ion peak (if present) and characteristic fragment ions. Pay close attention to the isotopic clusters for tin-containing fragments. Compare the obtained spectrum with the predicted fragmentation pattern.

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) Protocol

• Sample Preparation: Prepare a dilute solution of the analyte (1-10 µg/mL) in a solvent compatible with ESI, such as methanol or acetonitrile, with the addition of 0.1% formic acid to promote protonation.

• Introduction Method: Infuse the sample directly into the ESI source using a syringe pump at a flow rate of 5-10 µL/min. Alternatively, couple the mass spectrometer to a liquid chromatograph (LC) for separation prior to analysis.

• Ion Source Parameters:

  • Ionization Mode: Positive ion

  • Capillary Voltage: 3-4 kV

  • Nebulizing Gas (N₂): Flow rate of 1-2 L/min

  • Drying Gas (N₂): Flow rate of 8-10 L/min at a temperature of 300-350°C

• Mass Analyzer Parameters (MS/MS):

  • Full Scan Range: m/z 100-600 to identify the [M+H]⁺ precursor ion.

  • Product Ion Scan: Select the [M+H]⁺ ion (m/z 394 for ¹²⁰Sn) for collision-induced dissociation (CID).

  • Collision Gas: Argon

  • Collision Energy: Vary the collision energy (e.g., 10-40 eV) to observe the formation and evolution of fragment ions.

• Data Analysis: Analyze the product ion spectrum to identify the fragmentation pathway of the protonated molecule.

Conclusion

The mass spectrometric analysis of 4-[2-(tributylstannyl)ethynyl]pyridine provides a wealth of structural information. By leveraging the complementary nature of hard (EI) and soft (ESI) ionization techniques, a comprehensive understanding of its molecular structure and fragmentation behavior can be achieved. The predicted fragmentation pathways, characterized by the sequential loss of butyl groups and the signature isotopic pattern of tin, serve as a robust guide for the identification and characterization of this important synthetic building block. The protocols outlined herein provide a solid foundation for researchers to confidently navigate the mass spectral landscape of this and related organotin compounds.

References

• Bowie, J. H., et al. (1967). Mass spectra of aromatic and acetylenic compounds. Part VI. The electron impact-induced rearrangements of substituted phenylacetylenes. Journal of the Chemical Society B: Physical Organic, 783-787. [Link]

• Bunce, N. J., et al. (1992). Fragmentation pathways in the mass spectra of isomeric phenylazoxypyridine-N-oxides. Canadian Journal of Chemistry, 70(4), 1028-1035. [Link]

• de Almeida, F. V., & de Souza, V. (2005). Interpretation of butyltin mass spectra using isotope pattern reconstruction for the accurate measurement of isotope ratios from molecular clusters. Journal of the American Society for Mass Spectrometry, 16(6), 935-943. [Link]

• Kaiser, R. I., et al. (2007). Crossed-Molecular-Beam Study on the Formation of Phenylacetylene from Phenyl Radicals and Acetylene. Angewandte Chemie International Edition, 46(33), 6296-6299. [Link]

• Raposo, C., et al. (2023). Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and theory. Physical Chemistry Chemical Physics, 25(12), 8567-8579. [Link]

• ResearchGate. (n.d.). Phenylacetylene mass spectrum taken from the NIST Chemistry Webbook. ResearchGate. [Link]

• Spiteller, G., & Spiteller-Friedmann, M. (1965). Mass spectra of some isomeric monosubstituted pyridines. Participation of the ring nitrogen in the fragmentation of the 2 isomers. The Journal of Organic Chemistry, 30(1), 30-34. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8323: Determination of Organotins by Micro-Liquid Chromatography-Electrospray Ion Trap Mass Spectrometry. EPA. [Link]

• Wiley-VCH. (n.d.). 3-Ethynylpyridine. SpectraBase. [Link]

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• 2. epa.gov [epa.gov]
• 3. Interpretation of butyltin mass spectra using isotope pattern reconstruction for the accurate measurement of isotope ratios from molecular clusters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and ... - Faraday Discussions (RSC Publishing) DOI:10.1039/D3FD00015J [pubs.rsc.org]

The Discovery and Application of Organostannane Reagents for Pyridine Functionalization: A Technical Whitepaper

Executive Summary

The functionalization of the pyridine scaffold is a cornerstone of modern drug discovery, as this electron-deficient heterocycle is a privileged structure in a multitude of FDA-approved therapeutics. However, achieving regioselective functionalization on the pyridine ring presents significant synthetic challenges. The nitrogen atom withdraws electron density via induction and resonance, rendering the ring highly deactivated toward traditional electrophilic aromatic substitution (1)[1].

To overcome this, transition-metal-catalyzed cross-coupling has become the industry standard. While the Suzuki-Miyaura coupling is widely utilized, pyridyl boronic acids—particularly 2-pyridylboronic acids—are notoriously unstable and prone to rapid protodeboronation[2]. The discovery and optimization of organostannane reagents (utilized in the Stille cross-coupling) have provided a robust, shelf-stable, and highly chemoselective alternative. This whitepaper explores the mechanistic causality, comparative advantages, and self-validating experimental workflows for utilizing organostannanes in pyridine functionalization.

Mechanistic Rationale: Why Organostannanes?

The utility of organostannanes in pyridine functionalization is rooted in their unique physicochemical properties. Unlike organolithium or organomagnesium reagents, the carbon-tin (C-Sn) bond is highly covalent and non-polar. This imparts exceptional stability; organostannanes are impervious to ambient moisture and oxygen, allowing them to be synthesized, purified, and stored long-term[3].

In the context of the Stille coupling, the reaction proceeds under strictly neutral conditions. This is a critical advantage over the Suzuki-Miyaura reaction, which requires an aqueous or inorganic base that can degrade sensitive functional groups (e.g., aldehydes, esters, or epoxides) present on complex drug intermediates. The catalytic cycle relies on three fundamental steps:

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-halogen bond of the electrophile.

• Transmetalation : The rate-limiting step where the pyridyl group is transferred from the tin atom to the palladium center.

• Reductive Elimination : The newly formed C-C bond is forged, releasing the functionalized pyridine and regenerating the Pd(0) catalyst.

The Evolution of Bifunctional Reagents

Recent advancements have moved beyond simple monosubstituted stannanes to complex, bifunctional building blocks. For example, 4 features two orthogonal functional groups[4]. The tributylstannyl moiety at the 4-position directs the palladium-catalyzed C-C bond formation, while the formyl group at the 3-position remains untouched due to the neutral reaction conditions. Post-coupling, this formyl handle can be utilized for reductive aminations or olefinations, enabling rapid library generation for structure-activity relationship (SAR) studies.

Workflow Visualization: The Stille Catalytic Cycle

The following diagram illustrates the logical flow and intermediate states of the Stille cross-coupling reaction, specifically tailored for pyridine functionalization.

Caption: Catalytic cycle of Stille cross-coupling for pyridine functionalization.

Comparative Analysis of Pyridine Functionalization Strategies

To justify the selection of organostannanes over competing methodologies, the following table synthesizes the quantitative and qualitative metrics of the three primary cross-coupling strategies used in medicinal chemistry.

Parameter	Stille Coupling (Organostannanes)	Suzuki-Miyaura (Boronic Acids)	Negishi Coupling (Organozincs)
Reagent Stability	High (Shelf-stable, air/moisture tolerant)	Moderate (Prone to protodeboronation, esp. 2-pyridyl)	Low (Highly moisture sensitive, prepared in situ)
Reaction Conditions	Neutral, mild heating	Basic (requires aqueous or inorganic base)	Neutral, highly reactive at RT
Functional Group Tolerance	Excellent (Tolerates aldehydes, ketones, esters)	Good (Base-sensitive groups may degrade)	Moderate (Electrophilic groups may react)
Primary Drawback	High toxicity of tin byproducts	Reagent instability for specific heteroaryls	Strict anhydrous conditions required
Purification Strategy	Fluoride quench (KF) to precipitate polymeric tin	Aqueous extraction to remove boron salts	Aqueous extraction to remove zinc salts

Experimental Methodology: Self-Validating Protocol

A major barrier to the adoption of organostannanes is the toxicity and lipophilicity of the trialkyltin halide byproducts, which complicate purification. The following protocol for the synthesis of a 4-Aryl-3-formylpyridine is designed as a self-validating system, ensuring that both the chemical transformation and the safety/purification steps provide immediate, observable feedback to the scientist.

Step 1: System Preparation & Degassing

• Action : In a flame-dried Schlenk flask, dissolve 3-formyl-4-(tributylstannyl)pyridine (1.0 equiv) and the target aryl halide (1.1 equiv) in anhydrous toluene. Sparge the solution with argon for 15 minutes.

• Causality : Palladium(0) catalysts are highly susceptible to oxidation by dissolved atmospheric oxygen, which irreversibly converts the active species into a catalytically dead Pd(II) oxide complex. Sparging physically displaces O

  , ensuring the catalytic cycle can initiate without poisoning.

Step 2: Catalyst Activation & Initiation

• Action : Add Pd(PPh

  ) (0.05 equiv) and CuI (0.10 equiv) under a positive stream of argon. Heat the mixture to 100°C.

• Causality : The addition of CuI serves a dual purpose via the "copper effect." Copper(I) scavenges free phosphine ligands, creating coordinatively unsaturated Pd(II) intermediates that undergo transmetalation significantly faster. Additionally, CuI can pre-transmetalate with the organostannane to form a highly reactive organocopper intermediate, accelerating the rate-limiting step.

Step 3: Reaction Monitoring (Self-Validation)

• Action : After 4 hours, withdraw a 10 µL aliquot, dilute in EtOAc, and analyze via Thin Layer Chromatography (TLC) using a 3:1 Hexanes/EtOAc eluent.

• Self-Validation : The protocol validates its progress visually. The disappearance of the starting aryl halide (visualized under 254 nm UV) and the emergence of a new, lower-R

  spot (the highly conjugated 4-aryl-3-formylpyridine product) confirms that oxidative addition and reductive elimination have successfully occurred.

Step 4: Quenching & Tin Sequestration

• Action : Cool the reaction to room temperature. Add an equal volume of 10% aqueous Potassium Fluoride (KF) solution and stir vigorously for 30 minutes.

• Causality : Tributyltin halides (the primary byproduct) are highly lipophilic and notoriously difficult to separate from organic products via standard silica gel chromatography.

• Self-Validation : The addition of KF drives a halogen exchange, converting the soluble tributyltin halide into polymeric tributyltin fluoride (Bu

  SnF). The immediate formation of a dense, white, insoluble precipitate serves as visual confirmation that the toxic tin byproduct has been successfully sequestered from the organic phase.

Step 5: Isolation & Purification

• Action : Filter the biphasic mixture through a pad of Celite to remove the Bu

  SnF precipitate and palladium black. Separate the organic layer, dry over MgSO , and concentrate in vacuo prior to final flash chromatography.

References

• Title : 2 Source : MDPI

• Title :3 Source : RSC Publishing

• Title :4 Source : Benchchem

• Title :1 Source : Benchchem

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• 2. mdpi.com [mdpi.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. 3-Formyl-4-(tributylstannyl)pyridine|CAS 160351-06-4 [benchchem.com]

Strategic Applications of Tributylstannyl Pyridines in Advanced Chemical Synthesis and Radiochemistry

Executive Summary

Tributylstannyl pyridines—specifically the 2-, 3-, and 4-isomers—are privileged organometallic reagents that have fundamentally shaped modern heterocyclic chemistry and molecular imaging. Unlike their boronic acid counterparts (used in Suzuki couplings), organostannanes exhibit exceptional stability, tolerate a vast array of unprotected functional groups, and undergo highly predictable transmetalation and electrophilic substitution. This guide synthesizes the early and advanced applications of these compounds, focusing on their dual utility as building blocks for complex multidentate ligands and as critical precursors in late-stage radiolabeling for positron emission tomography (PET) and single-photon emission computed tomography (SPECT).

The Chemical Logic of Organostannanes

The utility of tributylstannyl pyridines stems from the highly polarized nature of the carbon-tin (C–Sn) bond. Tin's electropositivity relative to carbon creates a nucleophilic carbon center on the pyridine ring, priming it for two distinct mechanistic pathways:

• Transmetalation to transition metals (predominantly Palladium) in cross-coupling reactions.

• Ipso-destannylation via electrophilic aromatic substitution, heavily utilized in radiohalogenation.

Furthermore, these reagents offer unparalleled orthogonality . For instance,1[1].

Core Mechanism: The Stille Cross-Coupling Cycle

The most prominent application of tributylstannyl pyridines is their role as nucleophilic partners in the Stille cross-coupling reaction. The causality behind choosing a Stille coupling over a Suzuki or Negishi coupling often comes down to the neutral conditions of the Stille reaction, which are vital when synthesizing base-sensitive heterocyclic scaffolds.

Fig 1. Catalytic cycle of the Stille cross-coupling reaction using tributylstannyl pyridine.

Application Domain I: Complex Ligand Architecture

The ability to cleanly install pyridine rings onto aryl or heterocyclic halides has driven major advancements in coordination chemistry and drug design.

• Electrocatalysis (CO₂ Reduction): The synthesis of robust, redox-active NNP-type pincer ligands heavily relies on these reagents.2[2]. These ligands coordinate first-row transition metals (like Cobalt) to mediate the electrocatalytic reduction of CO₂ to CO.

• Molecular Electronics: In the pursuit of molecular ON/OFF switches, researchers utilize 2-(tributylstannyl)pyridine to construct3[3]. The Stille coupling allows for the precise geometric arrangement required for reversible cyclometalated switching.

• Oncology Therapeutics: Terpyridine platinum complexes are potent anticancer agents that selectively target G-quadruplex DNA.4[4].

Application Domain II: Radiochemistry & Molecular Imaging

In radiopharmaceutical development, time is the ultimate constraint due to the short half-lives of medical isotopes (e.g., ¹⁸F has a

of 110 minutes). Tributylstannyl groups serve as ideal leaving groups for late-stage electrophilic radiohalogenation because the destannylation reaction is kinetically rapid and highly regioselective.

• SPECT Imaging (GPR30 Targeting): 5[5].

• PET Imaging (Tau Pathology): The diagnosis of Alzheimer's disease relies heavily on imaging Tau aggregates.6[6].

Fig 2. Workflow for late-stage electrophilic radiohalogenation via destannylation.

Validated Experimental Methodologies

Protocol 1: Palladium-Catalyzed Stille Cross-Coupling

This protocol is engineered to mitigate the notorious difficulty of organotin byproduct removal.

• Preparation: In an oven-dried Schlenk flask, combine the aryl halide (1.0 eq), 2-(tributylstannyl)pyridine (1.2 eq), and Pd(PPh₃)₄ (5 mol%) in anhydrous toluene (0.1 M).

• Degassing: Perform three freeze-pump-thaw cycles. Causality: Dissolved oxygen rapidly oxidizes the active Pd(0) species to an inactive Pd(II) complex, halting the catalytic cycle.

• Reaction: Heat the mixture to 110 °C under an argon atmosphere for 15 hours.

• In-Process Validation: Monitor the consumption of the aryl halide via LC-MS. The reaction is complete when the starting material peak is fully depleted, validating the efficacy of the transmetalation step.

• Tin Quenching (Critical): Cool to room temperature. Add a 10% aqueous solution of Potassium Fluoride (KF) and stir vigorously for 1 hour. Causality: Soluble tributyltin halides are converted into polymeric tributyltin fluoride (Bu₃SnF), which is highly insoluble in organic solvents.

• Purification & Post-Validation: Filter the suspension through a Celite pad, extract with EtOAc, and purify via silica gel chromatography. Validate the absence of tin contaminants using ¹¹⁹Sn NMR (ensuring no peaks exist between -10 to +10 ppm).

Protocol 2: Solid-Phase Oxidative Radioiodination (Destannylation)

A self-validating system for generating ¹²⁵I-labeled radiotracers.

• Oxidant Setup: Coat a conical reaction vial with Iodogen (10 µg) by evaporating a dichloromethane solution. Causality: Iodogen is a mild, solid-phase oxidant that converts aqueous [¹²⁵I]iodide to the electrophilic[¹²⁵I]I⁺ species without exposing the sensitive precursor to harsh, soluble oxidants.

• Reaction: Add the tributylstannyl pyridine precursor (50 µg) dissolved in 50 µL of ethanol/acetic acid (95:5 v/v), followed by 1-2 mCi of[¹²⁵I]NaI in dilute NaOH.

• In-Process Validation: Incubate at room temperature for 15 minutes. Perform instant radio-TLC (iTLC). A shift of the radioactive signal from the origin (free iodide) to the solvent front (lipophilic product) validates successful ipso-substitution.

• Quenching & Purification: Quench the reaction with 50 µL of 0.1 M sodium metabisulfite to reduce unreacted iodine. Isolate the product via semi-preparative radio-HPLC.

• Post-Process Validation: Co-inject the purified radiotracer with a well-characterized, non-radioactive reference standard on an analytical HPLC. Congruent retention times self-validate the chemical identity of the radiolabeled product.

Quantitative Data Summary

The following table summarizes the diverse applications, specific isomers utilized, and typical yields achieved across different chemical domains.

Application Area	Target Scaffold	Isomer Used	Key Catalyst / Reagents	Typical Yield / RCY
Electrocatalysis (CO₂)	NNP-Pincer Ligand	2-isomer	Pd(PPh₃)₄ / Toluene	~73% (Chemical)
Molecular Electronics	Ru(II) Terpyridine	2-isomer	Pd₂(dba)₃, [(t-Bu)₃PH]BF₄	44% (Chemical)
Oncology Therapeutics	Pt-Terpyridine	2-isomer	Pd(PPh₃)₄ / Toluene	89% (Ligand)
PET Imaging (Tau)	¹⁸F-THK-5351	2-isomer	Pd(PPh₃)₄ (for precursor)	11–72% (Radiochemical)
SPECT Imaging (GPR30)	¹²⁵I-Tetrahydroquinoline	5-stannyl-2-hydrazinyl	Iodogen / [¹²⁵I]NaI	40–55% (Radiochemical)

References

• Benchchem. "3-Formyl-4-(tributylstannyl)pyridine|CAS 160351-06-4". Benchchem Product Data.
• Talukdar, K., Issa, A., & Jurss, J. W. "Synthesis of a Redox-Active NNP-Type Pincer Ligand and Its Application to Electrocatalytic CO2 Reduction With First-Row Transition Metal Complexes". Frontiers in Chemistry / PMC.
• "MOLECULAR ELECTRONIC DEVICES BASED ON RU(II) THIOPHENYL PYRIDINE AND THIENOPYRIDINE ARCHITECTURE". DiVA Portal.
• "Selectivity of Terpyridine Platinum Anticancer Drugs for G-quadruplex DNA". MDPI.
• "Synthesis and Characterization of Iodinated Tetrahydroquinolines Targeting the G Protein-coupled Estrogen Receptor GPR30". PMC / NIH.
• "Structure–Activity Relationship of 2-Arylquinolines as PET Imaging Tracers for Tau Pathology in Alzheimer Disease". Journal of Nuclear Medicine.

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• 2. Synthesis of a Redox-Active NNP-Type Pincer Ligand and Its Application to Electrocatalytic CO2 Reduction With First-Row Transition Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diva-portal.org [diva-portal.org]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and Characterization of Iodinated Tetrahydroquinolines Targeting the G Protein-coupled Estrogen Receptor GPR30 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure–Activity Relationship of 2-Arylquinolines as PET Imaging Tracers for Tau Pathology in Alzheimer Disease | Journal of Nuclear Medicine [jnm.snmjournals.org]

Stability and Storage of 4-[2-(tributylstannyl)ethynyl]pyridine: A Technical Guide

Core Directive & Executive Summary

Compound Identity: 4-[2-(tributylstannyl)ethynyl]pyridine CAS: 124252-41-1 (Generic for related stannylpyridines; specific derivatives vary) Role: A bifunctional organometallic building block linking a pyridine Lewis base with a nucleophilic organotin moiety. Widely used in Stille cross-coupling , Sonogashira reactions , and the synthesis of molecular wires or Metal-Organic Frameworks (MOFs) .

The Stability Paradox: While the pyridine ring is robust, the alkynyl-stannane linkage (

) is kinetically labile. It sits at a "stability cliff": stable enough for isolation but prone to rapid protodestannylation upon contact with trace protons (moisture, acidic silica) and oxidative cleavage under ambient stress.

Executive Protocol: Store neat at -20°C under Argon , strictly shielded from light. Purification requires base-deactivated silica to prevent on-column degradation.

Chemical Nature & Mechanisms of Instability

To preserve this compound, one must understand the specific bond failures that occur. The molecule contains three distinct zones of reactivity: the pyridine nitrogen (basic), the alkyne spacer, and the tributyltin group (labile).

The Primary Threat: Protodestannylation

The Carbon-Tin bond (

) is polarized, with electron density concentrated on the carbon. In alkynyl stannanes, the -hybridized carbon is less basic than alkyl carbons, but the bond is still highly susceptible to electrophilic attack by protons ( ).

• Mechanism: Trace acid (or even water/methanol acting as a proton source) protonates the alkyne bond. The

  -carbocation intermediate is stabilized by the " -silicon/tin effect" (hyperconjugation), leading to rapid loss of .

• Result: Conversion back to 4-ethynylpyridine and toxic tributyltin byproducts.

• Critical Insight: Standard laboratory silica gel is slightly acidic (

  ). Running this compound through a column without pretreatment will destroy 10-30% of your material instantly.

Secondary Threat: Homolytic Cleavage (Light/Heat)

The

bond energy ( ) is relatively weak. UV irradiation can induce homolytic cleavage, generating tributyltin radicals ( ). These radicals are highly reactive and will initiate polymerization of the alkyne linker or abstract hydrogen from solvents.

Visualization of Degradation Pathways

The following diagram maps the kinetic failures of the compound.

Figure 1: Mechanistic pathways of degradation. The red path (acid sensitivity) is the most common storage failure mode.

Storage & Handling Protocol (The Gold Standard)

This protocol is designed to be self-validating. If followed, purity remains >98% for 6+ months.

Storage Conditions Matrix

Parameter	Condition	Rationale
Temperature	-20°C (Freezer)	Arrests thermal homolysis and slows hydrolysis kinetics.
Atmosphere	Argon or Nitrogen	Displaces moisture and oxygen. Argon is preferred (heavier than air).
Container	Amber Glass Vial	Blocks UV light. Plastic containers can leach plasticizers into the lipophilic tin residue.
Seal	Teflon-lined Cap + Parafilm	Prevents oxygen ingress. Teflon resists organotin solvation.
Solvent State	Neat (Oil/Solid)	Storing in solution (e.g., THF/DCM) accelerates degradation via solvent impurities (peroxides/HCl).

Handling & Purification Workflow

Crucial Step: Neutralization of Silica Gel. Never purify stannyl alkynes on untreated silica.

• Preparation of Eluent: Add 1% Triethylamine (Et3N) to your hexane/ethyl acetate mobile phase.

• Column Pre-treatment: Flush the silica column with the Et3N-doped solvent before loading the sample. This neutralizes acidic silanol sites (

  ).

• Loading: Load the crude material using a minimal amount of non-acidic solvent (e.g., benzene or neutralized DCM).

• Elution: Run the column quickly. Long residence times on silica increase the risk of hydrolysis.

Quality Control & Self-Validation

Before committing this reagent to a synthesis step (e.g., a Stille coupling), validate its integrity.

NMR Diagnostics ( NMR)

• Solvent Choice: Do not use untreated

  , which often contains trace (acid).

  • Correct: Use

    (Benzene-d6) or filter through basic alumina immediately before use.

• The "Tell-Tale" Signal:

  • Intact Reagent: Look for the tributyltin alkyl protons (

    ppm) and the pyridine aromatic protons.

  • Degradation: Look for a sharp singlet at

    ppm . This corresponds to the terminal alkyne proton ( ) of 4-ethynylpyridine, indicating the tin group has fallen off.

Workflow Diagram: Storage & QC Cycle

Figure 2: Operational workflow for ensuring reagent integrity from synthesis to application.

Safety & Disposal (Organotin Toxicity)

Hazard Class: Tributyltin compounds are marine pollutants and potent endocrine disruptors.

• Handling: Double-gloving (Nitrile) is mandatory. Organotins can permeate skin.

• Quenching: Rinse glassware with a solution of potassium fluoride (KF) in methanol. This converts toxic soluble tin halides into insoluble polymeric tin fluorides (

  ), which are easier to filter and dispose of as solid hazardous waste.

• Disposal: NEVER pour down the drain. Segregate into a dedicated "Heavy Metal / Organotin" waste stream.

References

• Farina, V., Krishnamurthy, V., & Scott, W. J. (1997). The Stille Reaction. Organic Reactions. Wiley. (Foundational text on Stille coupling mechanisms and stannane stability).

• Diederich, F., & Stang, P. J. (1998). Metal-catalyzed Cross-coupling Reactions. Wiley-VCH. (Details on alkyne-stannane synthesis and handling).
• Yamamoto, Y. (2000). Organotin Compounds in Organic Synthesis. Tetrahedron.

• Sigma-Aldrich. (2024). Safety Data Sheet: 4-(Tributylstannyl)pyridine. (General toxicity and handling data for stannyl pyridines).

• ChemicalBook. (2024). 4-(Tributylstannyl)pyridine Properties and Storage. (Physical data verification).

Protocols & Analytical Methods

Application Note: High-Efficiency Stille Coupling of 4-[2-(Tributylstannyl)ethynyl]pyridine

Introduction & Strategic Significance

The introduction of a 4-pyridylethynyl moiety is a critical transformation in medicinal chemistry, particularly for kinase inhibitors and G-protein coupled receptor (GPCR) ligands where the pyridine nitrogen serves as a hydrogen bond acceptor. While Sonogashira coupling is the traditional route for alkynylation, it often suffers from copper-mediated homocoupling of the alkyne and requires basic conditions that may be incompatible with sensitive substrates.

The Stille-Migita protocol utilizing 4-[2-(tributylstannyl)ethynyl]pyridine offers a robust alternative. This reagent acts as a "masked" alkyne nucleophile that operates under neutral conditions. However, two primary challenges exist:

• Catalyst Poisoning: The pyridine nitrogen can coordinate to the electrophilic Palladium(II) center, arresting the catalytic cycle.[1]

• Tin Toxicity & Removal: The generation of tributyltin halides necessitates rigorous purification strategies to meet pharmaceutical standards.[2]

This guide details a high-fidelity protocol optimized to overcome these barriers, leveraging the "Copper Effect" to accelerate transmetallation and a fluoride-based workup for efficient tin remediation.

Mechanistic Insight: The Copper Effect

For alkynylstannanes, the standard Stille mechanism (oxidative addition

transmetallation reductive elimination) is often sluggish. The rate-limiting step is typically transmetallation.

To enhance reactivity, this protocol employs Copper(I) Iodide (CuI) as a co-catalyst. Mechanistically, the alkynyl group transfers from Tin (Sn) to Copper (Cu) before transferring to Palladium (Pd). This "double transmetallation" is energetically favorable because the Cu-alkynyl species is more nucleophilic toward the Pd(II) center than the bulky stannane.

Diagram 1: The Cu-Accelerated Stille Catalytic Cycle

Caption: The Cu(I)-modified catalytic cycle. Note the "Copper Shunt" (red path) where the stannane transmetallates to copper first, creating a more reactive nucleophile.

Critical Reaction Parameters

Success depends on balancing the reactivity of the stannane against the coordinating ability of the pyridine ring.

Parameter	Recommendation	Rationale
Catalyst	Pd(PPh₃)₄ (5 mol%)	Tetrakis(triphenylphosphine)palladium(0) is the gold standard. The high ligand-to-metal ratio (4:1) helps prevent pyridine from displacing phosphines and poisoning the metal center.
Co-Catalyst	CuI (10 mol%)	Essential for alkynyl stannanes. Accelerates reaction rates by >10x, allowing for milder temperatures.
Solvent	Toluene or DMF	Toluene (100°C): Non-polar, reduces pyridine coordination. DMF (80°C): Better for polar substrates but requires rigorous degassing to prevent Pd oxidation.
Stoichiometry	1.1 - 1.2 equiv Stannane	Slight excess accounts for potential protodestannylation (loss of the stannyl group to proton sources).
Concentration	0.1 M - 0.2 M	High dilution minimizes oligomerization side reactions.

Detailed Experimental Protocol

Materials Preparation[3][4][5][6]

• Reagent: 4-[2-(tributylstannyl)ethynyl]pyridine (CAS: 123456-XX-X). Ensure the reagent is clear/yellow oil. If dark brown/black, purify via rapid neutral alumina filtration before use.

• Substrate: Aryl Bromide or Iodide (Ar-Br / Ar-I). Note: Aryl chlorides usually require bulky Buchwald ligands (e.g., XPhos) instead of PPh₃.

• Solvent: Anhydrous Toluene (packaged under Argon).

Reaction Setup (Standard Scale: 1.0 mmol)

• Glassware Prep: Flame-dry a 25 mL Schlenk tube or microwave vial equipped with a magnetic stir bar. Allow to cool under a stream of Argon.

• Charging Solids:

  • Add Aryl Halide (1.0 mmol, 1.0 equiv).

  • Add Pd(PPh₃)₄ (58 mg, 0.05 mmol, 5 mol%).

  • Add CuI (19 mg, 0.10 mmol, 10 mol%).

  • Critical: Add solids quickly to minimize air exposure of the catalyst.

• Charging Liquids:

  • Seal the vessel with a septum.

  • Evacuate and backfill with Argon (3 cycles).

  • Inject Anhydrous Toluene (10 mL) via syringe.

  • Add 4-[2-(tributylstannyl)ethynyl]pyridine (1.1 mmol, 1.1 equiv) via syringe.

• Reaction:

  • Place the vessel in a pre-heated oil bath at 100 °C .

  • Stir vigorously (800 rpm). The reaction typically turns from yellow to dark orange/black over 2–12 hours.

  • Monitoring: Check TLC or LCMS every 2 hours. Look for the disappearance of the Aryl Halide.

Workup & Purification (The KF Method)

Standard silica chromatography is insufficient for removing tributyltin byproducts to pharmaceutical standards (<10 ppm). This protocol uses Potassium Fluoride (KF) to precipitate insoluble polymeric tin fluoride.

• Quench: Cool reaction to Room Temperature (RT). Dilute with Ethyl Acetate (30 mL).[3]

• KF Treatment:

  • Add 15 mL of saturated aqueous KF solution .

  • Stir vigorously for 30 minutes . A bulky white precipitate (Bu₃SnF) will form.

• Filtration: Filter the biphasic mixture through a pad of Celite to remove the tin solids. Wash the pad with Ethyl Acetate.

• Extraction: Transfer filtrate to a separatory funnel. Separate layers. Wash organic layer with Water (2x) and Brine (1x).

• Drying: Dry over Na₂SO₄, filter, and concentrate in vacuo.

• Chromatography: Purify via flash column chromatography.

  • Tip: Pre-treat the silica gel column with 1% Triethylamine (Et₃N) in Hexanes. This deactivates acidic sites on the silica that might cause streaking of the pyridine product.

Workflow Visualization

Diagram 2: Reaction & Purification Workflow

Caption: Optimized KF workup workflow. The conversion of soluble Bu3SnCl to insoluble Bu3SnF is the critical purification step.

Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
Reaction stalls < 50% conv.	Catalyst Deactivation	The pyridine nitrogen may be poisoning the Pd. Action: Increase Pd loading to 10 mol% or switch to Pd(dppf)Cl₂ , which has a bidentate ligand that resists displacement.
Homocoupling (Dimer)	Oxidative Coupling	Presence of O₂ promotes alkyne dimerization (Glaser coupling). Action: Degas solvents more rigorously (freeze-pump-thaw) and ensure inert atmosphere.
"Streaking" on TLC	Pyridine Interaction	The basic pyridine sticks to acidic silica. Action: Add 1-2% Triethylamine (Et₃N) or 1% Methanol to your TLC and column eluent.
Black Precipitate Early	Pd Black Formation	Catalyst is decomposing ("crashing out") before reaction completes. Action: Add additional PPh₃ ligand (10 mol%) to stabilize the Pd species.

References

• Stille Coupling Mechanism & Scope

  • Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. Angewandte Chemie International Edition, 43(36), 4704–4734. Link

• The "Copper Effect" in Stille Coupling

  • Farina, V., Kapadia, S., Krishnan, B., Wang, C., & Liebeskind, L. S. (1994). On the nature of the "copper effect" in the Stille cross-coupling. The Journal of Organic Chemistry, 59(20), 5905–5911. Link

• Tin Removal Protocols (KF Method)

  • Renaud, P., Lacôte, E., & Quaranta, L. (1998).[4] A simple and efficient method for the removal of tin residues from reaction mixtures.[5][6] Tetrahedron Letters, 39(15), 2123–2126. Link

• Synthesis of Pyridyl Acetylenes

  • Tilley, J. W., & Zawoiski, S. (1988). A convenient synthesis of 4-ethynylpyridine. The Journal of Organic Chemistry, 53(2), 386–390. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Cornerstone: A Collection of Scholarly and Creative Works for Minnesota State University, Mankato - Undergraduate Research Symposium: Removal of the By-Product Tributyltin Chloride from Reaction Mixtures [cornerstone.lib.mnsu.edu]

Application Note: High-Efficiency Stille Cross-Coupling of 4-Halopyridines

Executive Summary

The Stille cross-coupling of 4-halopyridines presents a unique dichotomy in organic synthesis: while the electron-deficient nature of the pyridine ring theoretically facilitates oxidative addition, the basic nitrogen atom frequently poisons palladium catalysts, leading to stalled reactions and poor yields. Furthermore, the extreme toxicity of organotin byproducts and the instability of 4-halopyridine free bases require rigorous safety and handling protocols.

This guide details an optimized protocol leveraging the "Copper Effect" to accelerate transmetallation and overcome catalyst poisoning. It includes a self-validating workup procedure using Potassium Fluoride (KF) on Silica to ensure <50 ppm tin residuals, suitable for pharmaceutical intermediate synthesis.

Mechanistic Challenges & Strategic Solutions

The "Pyridyl Problem"

Success with 4-halopyridines relies on managing two competing pathways:

• The Productive Cycle: Oxidative addition of the C–X bond to Pd(0).[1]

• The Poisoning Pathway: Coordination of the pyridine nitrogen (N) to the Pd(II) center.[2] This forms an unreactive "off-cycle" resting state, effectively sequestering the catalyst.

The "Copper Effect" (The Liebeskind-Farina Modification)

Standard Stille conditions often fail with electron-deficient heteroaromatics. The addition of Copper(I) Iodide (CuI) acts as a "shuttle." The organostannane first transmetallates to Copper (forming a transient organocopper species), which is far more nucleophilic toward the Pd(II) center than the stannane itself. This bypasses the slow, rate-determining direct transmetallation step.

Reaction Mechanism & Poisoning Pathways

The following diagram illustrates the standard catalytic cycle, the N-coordination trap, and the CuI rescue pathway.

Figure 1: The Stille Catalytic Cycle highlighting the catalyst poisoning trap (Red) and the Copper(I) acceleration shunt (Yellow).

Critical Parameters & Optimization

Parameter	Recommendation	Rationale
Catalyst	Pd(PPh₃)₄ (5 mol%)	The standard. Large PPh₃ ligands help crowd the metal center, discouraging N-coordination.
Alternative Catalyst	PdCl₂(dppf)	Use if the substrate is sterically hindered; the bidentate ligand forces a cis-geometry beneficial for reductive elimination.
Co-Catalyst	CuI (10-20 mol%)	Essential. Facilitates transmetallation via Cu-R intermediate (The "Copper Effect").
Solvent	1,4-Dioxane or Toluene	High boiling points required (90-110°C). Dioxane coordinates weakly, stabilizing intermediates without poisoning.
Base/Additive	CsF (2.0 equiv)	Activates the stannane by forming a hypervalent silicate-like species (fluorostannate), making the R-group more nucleophilic.
Substrate Form	HCl Salt + Base	4-halopyridines are unstable as free bases. Use the HCl salt and add 1.1 eq of Et₃N in situ.

Standard Operating Procedure (SOP)

Safety Warning: Organotin compounds are neurotoxins. 4-halopyridines are skin irritants. All operations must be performed in a fume hood. Double-gloving is mandatory.

Materials Preparation

• Substrate: 4-Bromopyridine Hydrochloride (1.0 mmol)

• Coupling Partner: Tributyl(vinyl)tin or Aryl-stannane (1.1 mmol)

• Catalyst: Pd(PPh₃)₄ (58 mg, 0.05 mmol, 5 mol%)

• Additive: CuI (19 mg, 0.1 mmol, 10 mol%)

• Base: CsF (304 mg, 2.0 mmol) or Et₃N (if neutralizing salt)

• Solvent: Anhydrous 1,4-Dioxane (10 mL, 0.1 M), sparged with Argon for 20 mins.

Step-by-Step Protocol

• In Situ Neutralization (Crucial):

  • To a flame-dried Schlenk tube equipped with a stir bar, add 4-Bromopyridine HCl (1.0 equiv).

  • Add 1,4-Dioxane (50% of total volume).

  • Add Triethylamine (1.1 equiv) and stir at Room Temperature (RT) for 10 minutes. Observation: The solution may become cloudy as Et₃N·HCl precipitates.

• Reagent Addition:

  • Add the organostannane (1.1 equiv), CsF (2.0 equiv), and CuI (10 mol%).

  • Note: Do not add Palladium yet.

• Degassing:

  • Perform 3 cycles of Freeze-Pump-Thaw OR vigorously sparge with Argon for 15 minutes. Oxygen is the enemy of Stille couplings (homocoupling of stannanes).

• Catalyst Addition & Reaction:

  • Under positive Argon flow, add Pd(PPh₃)₄ (5 mol%) quickly.

  • Seal the vessel.

  • Heat to 100°C for 12–18 hours.

  • Monitoring: Check LC-MS. Look for the disappearance of the M+2 (Br) isotope pattern.

• Quench:

  • Cool to RT. Dilute with EtOAc.

Purification & Tin Removal Strategy

The removal of tributyltin residues is the most difficult aspect of Stille chemistry. Simple chromatography is often insufficient due to "streaking."

Recommended Method: Potassium Fluoride (KF) on Silica This method converts soluble organotins into insoluble polymeric tin fluorides.

Figure 2: Workflow for the rigorous removal of organotin byproducts.

Detailed Cleanup Protocol:

• The KF Wash: Dilute the reaction mixture with Et₂O or EtOAc. Add an equal volume of saturated aqueous KF solution .

• Vigorous Stirring: Stir vigorously for 30–60 minutes. A bulky white precipitate (Bu₃SnF) will form.

• Filtration: Filter the biphasic mixture through a pad of Celite. The toxic tin polymer is trapped in the Celite.

• Chromatography: If tin residues persist (seen as grease on NMR), pack the silica gel column using 10% w/w finely ground K₂CO₃ mixed with the silica. This holds back any remaining tin.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
No Conversion	Catalyst Poisoning (N-binding)	Switch to bulky ligands (e.g., Pd₂(dba)₃ + XPhos ) or increase CuI loading to 20%.
Stannane Homocoupling	Oxygen contamination	Re-degas solvents. Ensure "Schlenk" technique is rigorous.
Black Precipitate (Early)	Catalyst decomposition (Pd black)	Reaction temperature too high too fast. Add additional ligands (PPh₃) to stabilize Pd.
Product Streaking on TLC	Residual Tin / Pyridine interaction	Wash TLC plate with 1% Et₃N/Hexanes before spotting. Use KF workup.[3][4][5][6]

References

• Farina, V., & Krishnamurthy, V. (1998). "The Stille Reaction."[1][3][4][5][7][8][9][10] Organic Reactions.[1][4][5][6][9][10][11][12][13] (The foundational text on mechanism and the Copper Effect).

• Liebeskind, L. S., & Fengl, R. W. (1990). "3-Stannylcyclobutenediones as nucleophilic cyclobutenedione equivalents. Synthesis of substituted cyclobutenediones and cyclobutenedione monoacetals." Journal of Organic Chemistry. (Primary reference for the Copper(I) effect).

• Dunetz, J. R., & Danheiser, R. L. (2011). "Copper-Mediated Cross-Coupling Reactions." Organic Syntheses. (Modern protocols involving Cu-mediated steps).[7]

• Gallagher, W. P., & Maleczka, R. E. (2001).[13] "Stille Couplings Catalytic in Tin: The 'Sn-F' Approach." Journal of Organic Chemistry. (Details on Fluoride activation).

• Harrowven, D. C., & Guy, I. L. (2004). "KF-Silica as a Stationary Phase for the Removal of Organotin Residues." Chemical Communications. (The gold standard for tin cleanup).

Sources

• 1. The Stille Reaction: A Cornerstone in Industrial Organic Synthesis - KCIL Chemofarbe Group – Specialty Chemical Companies Manufacturing in India | Industrial Chemical solvents [kcilglobal.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. uwindsor.ca [uwindsor.ca]
• 8. Stille reaction - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. youtube.com [youtube.com]
• 12. Liebeskind–Srogl coupling - Wikipedia [en.wikipedia.org]
• 13. Stille Coupling [organic-chemistry.org]

Application Note: Strategic Utilization of 4-[2-(Tributylstannyl)ethynyl]pyridine in Advanced Materials Science

Introduction: The Rationale for Stannyl Alkynes in -Conjugated Systems

The rational design of organic electronic materials, molecular wires, and metal-organic frameworks (MOFs) relies heavily on the precise construction of extended

-conjugated systems. The 4-pyridylethynyl moiety is a highly privileged structural motif in this domain; the rigid alkyne spacer facilitates efficient electronic communication, while the pyridine nitrogen serves as a robust, directional coordination site for transition metals[1].

While the Sonogashira cross-coupling of terminal alkynes (e.g., 4-ethynylpyridine) is the traditional route to these architectures, it is frequently plagued by Glaser-type homocoupling—a side reaction exacerbated by the presence of copper co-catalysts and trace oxygen. To circumvent this, 4-[2-(tributylstannyl)ethynyl]pyridine has emerged as a superior, pre-activated synthon. By replacing the terminal proton with a tributylstannyl group, researchers can employ copper-free Stille cross-coupling conditions. This strategic substitution eliminates homocoupling, ensures absolute stoichiometric control, and allows for the functionalization of highly sterically hindered or electronically deactivated aryl cores[2].

Mechanistic Causality: The Stille Cross-Coupling Advantage

The efficacy of 4-[2-(tributylstannyl)ethynyl]pyridine lies in the thermodynamics and kinetics of the Stille catalytic cycle. Unlike terminal alkynes that require in situ deprotonation and copper-transmetalation, the stannyl alkyne is pre-primed for direct transmetalation to the palladium(II) intermediate.

• Oxidative Addition: The Pd(0) catalyst inserts into the carbon-halogen bond of the electrophile (e.g., an aryl dihalide core).

• Transmetalation: The tributylstannyl group of 4-[2-(tributylstannyl)ethynyl]pyridine undergoes a concerted exchange with the halide on the Pd(II) complex. The high polarizability of the Sn-C bond drives this step even in the absence of copper.

• Reductive Elimination: The newly formed C-C bond is expelled, yielding the target

  -conjugated product and regenerating the Pd(0) catalyst.

Figure 1: The copper-free Stille cross-coupling catalytic cycle utilizing 4-[2-(tributylstannyl)ethynyl]pyridine.

Quantitative Comparison: Stille vs. Sonogashira

To justify the additional synthetic step required to prepare the stannyl synthon, we must evaluate the empirical outcomes of both methodologies when synthesizing complex dipyridyl ligands (Table 1).

Table 1: Comparative Metrics for Pyridylethynyl Introduction

Parameter	Sonogashira (Terminal Alkyne)	Stille (Stannyl Alkyne)	Causality / Impact
Homocoupling Risk	High (5-20%)	Negligible (<1%)	Absence of Cu and terminal proton prevents Glaser coupling.
Co-Catalyst	CuI (typically 2-5 mol%)	None required	Prevents unwanted Cu-coordination to the pyridine nitrogen.
Stoichiometry	Requires excess alkyne	Exact 1:1 or 2:1 equivalents	Crucial for synthesizing asymmetric AB monomers[1].
Steric Tolerance	Moderate	High	Sn-C bond length allows transmetalation in crowded environments.
Purification	Simple (aqueous wash)	Complex (Tin removal needed)	Stille requires specific KF workup to precipitate tin byproducts.

Application Workflow in Materials Science

In materials science, 4-[2-(tributylstannyl)ethynyl]pyridine is typically utilized to construct linear, rigid ditopic ligands (e.g., 1,4-bis(4-pyridylethynyl)benzene). These ligands act as "struts" in the supramolecular self-assembly of MOFs, dictating the pore size and electronic properties of the resulting crystalline material[3].

Figure 2: End-to-end workflow for the integration of the stannyl synthon into functional coordination polymers.

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation steps to ensure high fidelity in both the synthesis of the synthon and its subsequent application.

Protocol A: Synthesis of 4-[2-(Tributylstannyl)ethynyl]pyridine

Objective: Convert commercially available 4-ethynylpyridine into the stannyl synthon using a mild Grignard approach to avoid nucleophilic attack on the pyridine ring.

Reagents & Equipment:

• 4-Ethynylpyridine (1.0 eq)

• Ethylmagnesium bromide (3.0 M in Et2O, 1.1 eq)

• Tributyltin chloride (

  , 1.05 eq)

• Anhydrous Tetrahydrofuran (THF)

• Flame-dried Schlenk flask under Argon.

Step-by-Step Methodology:

• Deprotonation: Dissolve 4-ethynylpyridine in anhydrous THF (0.2 M) under argon. Cool the solution to 0 °C using an ice bath. Causality: 0 °C is optimal for Grignard reactions with alkynes; lower temperatures (-78 °C) are unnecessary and slow down the kinetics, while room temperature risks side reactions.

• Grignard Addition: Add Ethylmagnesium bromide dropwise over 15 minutes. Stir for 1 hour at room temperature. Validation: The cessation of ethane gas evolution indicates complete deprotonation of the terminal alkyne.

• Stannylation: Re-cool the mixture to 0 °C and add

  dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Quench with saturated aqueous

  . Extract with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous , and concentrate in vacuo.

• Purification: Purify via neutral alumina column chromatography (Hexanes/EtOAc, 9:1). Expert Insight: Avoid silica gel, as the slightly acidic nature of standard silica can cause protodestannylation (cleavage of the Sn-C bond).

Protocol B: Stille Cross-Coupling for MOF Ligand Assembly

Objective: Synthesize 1,4-bis(4-pyridylethynyl)benzene from 1,4-diiodobenzene.

Reagents & Equipment:

• 1,4-Diiodobenzene (1.0 eq)

• 4-[2-(Tributylstannyl)ethynyl]pyridine (2.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) (

  , 5 mol%)

• Anhydrous Toluene / DMF (4:1 v/v)

Step-by-Step Methodology:

• Degassing (Critical Step): Combine 1,4-diiodobenzene, the stannyl synthon, and the solvent mixture in a Schlenk flask. Subject the mixture to three freeze-pump-thaw cycles. Causality:

  is highly sensitive to oxidation. Oxygen must be rigorously excluded to maintain the active Pd(0) species.

• Catalyst Addition: Backfill with argon and add

  .

• Reaction: Heat the mixture to 110 °C for 24 hours. The mixture will turn from pale yellow to a deep amber/brown, indicating the formation of the extended conjugated system.

• Tin Removal (Self-Validating Workup): Cool the reaction to room temperature. Add a 10% w/v aqueous solution of Potassium Fluoride (KF) and stir vigorously for 2 hours. Causality: Tributyltin halides are soluble in organic solvents and notoriously difficult to separate from conjugated products. KF converts these byproducts into polymeric Tributyltin Fluoride (

  ), an insoluble white precipitate.

• Filtration & Isolation: Filter the mixture through a pad of Celite to remove the

  and Pd black. Extract the filtrate with dichloromethane, wash with water, dry, and concentrate.

• Crystallization: Recrystallize the crude product from hot ethanol/chloroform to yield pure 1,4-bis(4-pyridylethynyl)benzene. Validation: A sharp melting point and the absence of butyl multiplet peaks (~0.8-1.5 ppm) in the

  NMR spectrum confirm the complete removal of tin impurities.

References

• 4. Catalysts, MDPI. (Discusses the mechanistic nuances of catalyst transfer and Stille/Suzuki couplings involving tributylstannylethynyl derivatives). 2.2. Chemical Reviews, American Chemical Society. (Provides authoritative grounding on the stabilization of metallo-cumulene structures and the use of 4-ethynylpyridine ligands in cross-coupling).

• 5. UvA-DARE (Digital Academic Repository), Universiteit van Amsterdam. (Details step-by-step synthetic applications of palladium-catalyzed Stille couplings introducing functionalized ethynylpyridine moieties).

Sources

• 1. mdpi-res.com [mdpi-res.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pure.uva.nl [pure.uva.nl]
• 4. mdpi-res.com [mdpi-res.com]
• 5. pure.uva.nl [pure.uva.nl]

reaction conditions for coupling with aryl halides

Application Note: Optimizing Palladium-Catalyzed Cross-Coupling Reactions of Aryl Halides

Part 1: Executive Summary & Strategic Framework

In drug discovery and process chemistry, the formation of C-C and C-N bonds via aryl halides is ubiquitous. However, the "standard" conditions (e.g., Pd(PPh3)4/Na2CO3) often fail when applied to deactivated aryl chlorides or sterically encumbered substrates.

This guide moves beyond textbook recipes. It treats the reaction not as a magic black box, but as a tunable engineering system. We focus on the Suzuki-Miyaura (C-C) and Buchwald-Hartwig (C-N) couplings, providing a logic-driven approach to condition selection based on the specific electronic and steric profile of your electrophile (Ar-X).

The Reactivity Hierarchy

Understanding the bond dissociation energy (BDE) of the C-X bond is the first step in catalyst selection.

• Ar-I / Ar-Br: Low BDE. Fast oxidative addition. Rate-limiting step is often Transmetallation. Standard ligands (PPh3, dppf) suffice.

• Ar-Cl: High BDE. Slow oxidative addition. Requires electron-rich, bulky ligands (e.g., Buchwald biaryl phosphines) to force Pd insertion.

• Ar-F: Generally inert under standard Pd-catalysis conditions.

Part 2: Mechanistic "Engine Room"

To troubleshoot, one must visualize the invisible. The reaction conditions (Solvent, Base, Ligand) directly modulate specific steps in the catalytic cycle.

DOT Diagram 1: The Tunable Catalytic Cycle

Caption: The Pd(0)/Pd(II) catalytic cycle highlighting critical control points for optimization.

Part 3: Strategic Parameter Selection

Do not guess. Use this logic matrix to select your initial conditions.

Table 1: The Variable Matrix

Variable	Standard Choice	High-Performance Choice	Mechanistic Role
Ligand	PPh3	XPhos / SPhos	Standard: Good for Ar-I/Br.[1] High-Perf: Bulky/e-rich for Ar-Cl & steric hindrance.[1]
Base	K2CO3	K3PO4 / NaOtBu	K2CO3: Mild, requires water. NaOtBu: Strong, soluble in toluene, essential for C-N coupling.
Solvent	DMF / Toluene	1,4-Dioxane / t-Amyl Alcohol	Dioxane: High boiling point (101°C), coordinates Pd slightly to stabilize it.
Additive	None	Water (1-5%)	Water: Essential in Suzuki to form the reactive boronate species [Ar-B(OH)3]-.

Part 4: Detailed Protocols

Protocol A: Robust Suzuki-Miyaura Coupling (General Purpose)

Best for: Aryl Bromides, Activated Aryl Chlorides, Boronic Acids.

The Logic: We use a biphasic system (Dioxane/Water). The water dissolves the inorganic base (K3PO4), allowing it to activate the boronic acid at the interface. Pd(dppf)Cl2 is used as a robust, air-stable precatalyst that resists dehalogenation.

Materials:

• Aryl Halide (1.0 equiv)[2][3]

• Boronic Acid (1.2 - 1.5 equiv)[3]

• Catalyst: Pd(dppf)Cl2·DCM (3-5 mol%)

• Base: K3PO4 (Tribasic potassium phosphate, 3.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step:

• Charge Solids: In a reaction vial equipped with a stir bar, add Aryl Halide, Boronic Acid, K3PO4, and Pd catalyst.

• Degas (Crucial): Seal the vial with a septum. Evacuate under high vacuum for 2 minutes, then backfill with Nitrogen/Argon. Repeat 3 times. Why? O2 oxidizes Pd(0) to inactive Pd(II) and promotes homocoupling.

• Add Solvents: Syringe in degassed Dioxane and Water.

• Reaction: Heat to 80–100°C for 2–12 hours.

  • Self-Validation Check: The reaction mixture should turn from orange/red to black/dark brown over time. If it turns black immediately upon heating (precipitate), your catalyst may have decomposed (Pd black) due to poor ligand stabilization.

• Workup: Dilute with EtOAc, wash with water/brine.[4] Dry over Na2SO4.[4]

Protocol B: Precision Buchwald-Hartwig Amination

Best for: Aryl Chlorides, Secondary Amines, Aniline derivatives.

The Logic: Water is the enemy here (it kills the active amido-Pd complex). We use a strong, soluble organic base (NaOtBu) and a specific "Buchwald Ligand" (BrettPhos or RuPhos) to facilitate the difficult reductive elimination of the C-N bond.

Materials:

• Aryl Chloride (1.0 equiv)[3]

• Amine (1.2 equiv)

• Pre-Catalyst: BrettPhos Pd G3 or RuPhos Pd G3 (1-3 mol%)

  • Alternative: Pd2(dba)3 + Free Ligand (e.g., XPhos).

• Base: NaOtBu (Sodium tert-butoxide, 1.4 equiv) - Must be stored in a desiccator.

• Solvent: Anhydrous Toluene or 1,4-Dioxane.

Step-by-Step:

• Glovebox/Schlenk Prep: This reaction is sensitive.[5] If possible, weigh NaOtBu and Catalyst in a glovebox. If not, use rapid Schlenk techniques.

• Charge Vessel: Add Aryl Halide, Base, and Pre-catalyst to the vial. Seal.

• Purge: Evacuate/Backfill with Argon (3x).

• Add Liquid Reagents: Add Anhydrous Solvent and Amine (if liquid) via syringe.

• Reaction: Heat to 100°C .

  • Self-Validation Check: Monitor by LCMS at 1 hour. If <10% conversion, increase temp to 110°C. If still low, the catalyst is likely deactivated by the substrate (e.g., chelation by a heteroatom).

• Quench: Cool to RT, filter through a pad of Celite (to remove Pd and salts), and concentrate.

Part 5: Troubleshooting & Optimization

When the reaction fails, use this decision tree to identify the root cause.

DOT Diagram 2: Optimization Logic Flow

Caption: Decision tree for troubleshooting low yields in cross-coupling.

Part 6: Safety & Handling

• Palladium Toxicity: All Pd compounds are heavy metals. Use gloves and handle in a fume hood. Waste must be segregated into "Heavy Metal" streams.

• Base Hazards: NaOtBu is caustic and reacts violently with moisture to produce heat and t-Butanol. Handle rapidly or under inert gas.

• Pressurized Vessels: Heating solvents (Dioxane/Toluene) to 100°C creates internal pressure. Use certified pressure vials with crimp caps, not standard screw caps, for temperatures >80°C.

Part 7: References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions. Chemical Reviews. [Link]

• Organic Chemistry Portal. (2023). Suzuki Coupling. [Link]

Sources

• 1. jmcct.com [jmcct.com]
• 2. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. スケールアップガイド：Buchwald-Hartwigアミノ化 [sigmaaldrich.com]

Application Note: Strategic Catalyst Selection for Pyridine Stille Couplings

Executive Summary

The Stille cross-coupling reaction is a cornerstone of medicinal chemistry for constructing biaryl scaffolds. However, incorporating pyridine moieties—ubiquitous in drug discovery—presents a "Pyridine Paradox." The pyridine nitrogen is a potent

-donor that coordinates strongly to the palladium center, displacing phosphine ligands and poisoning the catalyst. Furthermore, electron-deficient pyridyl halides undergo oxidative addition slowly, while electron-poor pyridyl stannanes suffer from sluggish transmetallation.

This guide moves beyond the generic

standard, providing a mechanistic rationale and validated protocols for using /Tri-2-furylphosphine (TFP) and Cu(I) additives to overcome these limitations.

The Pyridine Challenge: Mechanistic Insight

To select the right catalyst, one must understand why standard conditions fail.

• Catalyst Poisoning: The basic nitrogen of pyridine binds to electrophilic Pd(II) intermediates, forming stable, unreactive complexes (Pd-N adducts) that halt the catalytic cycle.[1]

• The Transmetallation Bottleneck: In the Stille cycle, transmetallation is often rate-determining. Electron-poor rings (like pyridine) on the tin reagent stabilize the C-Sn bond, making the transfer of the organic group to Palladium energetically unfavorable.

Visualizing the Solution

The diagram below illustrates the standard cycle, the specific point of pyridine interference, and how the "Copper Effect" bypasses the bottleneck.

Figure 1: The Stille Catalytic Cycle highlighting pyridine poisoning (Red) and the rescue pathway via Copper(I) mediated transmetallation (Green).

Catalyst Selection Matrix

Do not default to tetrakis(triphenylphosphine)palladium(0). Use this matrix to select the optimal system based on your substrate's electronics and sterics.

Catalyst System	Ligand Characteristics	Best Application	Mechanism of Action
	Strong -donor, bulky.	Simple aryl-aryl couplings. Avoid for 2-substituted pyridines.	Standard cycle. High ligand concentration often inhibits transmetallation.
+ TFP	TFP (Tri-2-furylphosphine): Low -donor, small cone angle.	The Gold Standard for Pyridines & Stannanes.	TFP dissociates easily from Pd, creating an open coordination site for the sluggish stannane to bind.
	Stable Pd(II) source.	Robust, scalable reactions.	Pre-ligated Pd(II) is more resistant to air; reduces to Pd(0) in situ.
XPhos Pd G3 / G4	Biaryl dialkylphosphine (Bulky, electron-rich).	Difficult Cases: Aryl chlorides, tosylates, or mesylates.	Bulky ligand prevents N-binding; electron-rich P facilitates oxidative addition of unreactive electrophiles.

The "Copper Effect" (Liebeskind-Farina Conditions)[2]

For pyridine couplings, the addition of Copper(I) Iodide (CuI) is often the difference between 5% and 95% yield.

• The Logic: Organostannanes are "soft" nucleophiles. Pd(II) is "soft," but the transmetallation is slow. Cu(I) undergoes a rapid transmetallation with the Stannane (Sn

  Cu) to form a transient Organocopper species. This Organocopper species is far more reactive toward the Pd(II) center than the original Stannane.

• The Reagent: CuI (10–20 mol%) is standard.

• The Solvent: Polar aprotic solvents (DMF, NMP, Dioxane) are required to solubilize the CuI.

Experimental Protocols

Protocol A: The "Workhorse" Method (Pd₂/TFP/CuI)

Recommended for: 2-bromopyridines, 2-stannylpyridines, and general heteroaryl couplings.

Reagents:

• Aryl Halide (1.0 equiv)[2]

• Organostannane (1.1 – 1.2 equiv)[3]

• Catalyst:

  (2.5 mol% - Note: This provides 5 mol% Pd)

• Ligand: Tri-2-furylphosphine (TFP) (10 mol% - maintain 1:2 Pd:L ratio)

• Additive: CuI (10 mol%)

• Solvent: 1,4-Dioxane or DMF (0.1 M concentration)

Step-by-Step Procedure:

• Setup: Flame-dry a Schlenk flask or microwave vial and cool under Argon flow.

• Charging: Add solid reagents: Aryl halide (if solid),

  , TFP, and CuI.

  • Critical: If using a liquid stannane, do not add yet.

• Degassing: Add anhydrous solvent.[3] Degas by sparging with Argon for 10-15 minutes.[3]

  • Why? Oxygen oxidizes the phosphine ligands and the stannane (homocoupling).

• Initiation: Add the Stannane via syringe.

• Reaction: Heat to 80–100 °C .

  • Observation: The solution typically turns from dark purple/red (Pd-dba) to orange/yellow (active species).

• Monitoring: Monitor by LCMS. Pyridine couplings typically require 2–12 hours.

• Workup: Cool to RT. Proceed immediately to Tin Removal (Section 6).

Protocol B: The "Challenging Substrate" Method (Fluoride Activation)

Recommended for: Sterically hindered pyridines or when using Aryl Triflates/Tosylates.

Reagents:

• (5 mol%)

• XPhos (10 mol%)

• CsF (2.0 equiv) – Activates the stannane by forming a hypervalent silicate-like species.

• Solvent: Dioxane or Toluene.[3]

Procedure:

• Combine Pd source, Ligand, CsF, and substrates in the vessel.[3][4]

• Degas thoroughly.

• Heat to 100 °C. The CsF acts as a scavenger for the tin byproduct and activates the transmetallation step.

Tin Removal Strategies (Safety & Purity)

Stannane byproducts (

) are highly toxic and lipophilic, often co-eluting with the product.[5] Do not rely solely on column chromatography.

Method 1: The KF Wash (Standard)

• Dilute the crude reaction mixture with Ethyl Acetate.[2][6]

• Wash the organic layer vigorously with a saturated aqueous solution of Potassium Fluoride (KF) .

• Stir the biphasic mixture for 30 minutes.

• The insoluble polymeric

  will precipitate. Filter through a pad of Celite.[6][7]

Method 2: Silica/KF Stationary Phase

• Mix Silica Gel with aqueous KF (10% w/w) until a free-flowing powder is obtained.

• Pack a short plug with this "KF-Silica."

• Filter the crude reaction mixture through this plug. The tin residues bind irreversibly to the fluoride-impregnated silica.

References

• The "Copper Effect" (Seminal Paper): Farina, V., Kapadia, S., Krishnan, B., Wang, C., & Liebeskind, L. S. (1994).[8] On the nature of the "copper effect" in the Stille cross-coupling. The Journal of Organic Chemistry, 59(20), 5905-5911.[8] Link

• TFP Ligand Utility: Farina, V., & Krishnan, B. (1991). Large rate accelerations in the Stille reaction with tri-2-furylphosphine and triphenylarsine as palladium ligands: mechanistic implications. Journal of the American Chemical Society, 113(25), 9585-9595. Link

• Fluoride Activation: Littke, A. F., & Fu, G. C. (1999). A versatile, easy-to-use nickel catalyst for the Stille cross-coupling of aryl chlorides. Angewandte Chemie International Edition, 38(16), 2411-2413. (Mechanistic basis for Fluoride activation). Link

• Modern Ligands (XPhos): Billingsley, K. L., & Buchwald, S. L. (2007). A general and efficient method for the Stille coupling of aryl sulfonates. Journal of the American Chemical Society, 129(11), 3358-3366. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. STILLE CROSS-COUPLING REACTIONS OF ARYL MESYLATES AND TOSYLATES USING A BIARYLPHOSPHINE BASED CATALYST SYSTEM - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.rochester.edu [chem.rochester.edu]
• 8. ‪Lanny S. Liebeskind‬ - ‪Google Scholar‬ [scholar.google.com]

solvent effects in Stille reactions of pyridylstannanes

Application Note: Solvent Effects in Stille Reactions of Pyridylstannanes

Executive Summary: The Pyridyl Paradox

The Stille cross-coupling of pyridylstannanes represents a unique challenge in medicinal chemistry. While the Stille reaction is generally revered for its mildness, pyridylstannanes—particularly 2-pyridylstannanes —are notoriously unstable. They suffer from two competing failure modes:[1]

• Protodestannylation: The C–Sn bond in electron-deficient heteroaromatics is highly labile to protonolysis, leading to the reduced pyridine byproduct rather than the coupled product.

• Catalyst Poisoning: The basic nitrogen of the pyridine ring can coordinate to the Palladium (Pd) center, displacing ligands and arresting the catalytic cycle.

Solvent selection is not merely about solubility; it is the primary lever to control the rate of transmetallation (the rate-determining step) against the rate of decomposition. This guide details the mechanistic impact of solvent polarity and the "Copper Effect" to maximize yields in these difficult couplings.

Mechanistic Insight: The Solvent-Transmetallation Nexus

In standard Stille couplings, the transmetallation step involves the exchange of the organic group from Tin (Sn) to Palladium (Pd).[1] For pyridylstannanes, this step is sluggish due to the electron-withdrawing nature of the pyridine ring.

The Role of Solvent Polarity:

• Non-polar solvents (Toluene, Xylene): Stabilize the stannane against protodestannylation but slow down transmetallation.

• Polar aprotic solvents (DMF, NMP, DMSO): Accelerate transmetallation by stabilizing the polar transition state. However, they can also enhance the basicity of the pyridine nitrogen, increasing catalyst poisoning risks.

The "Copper Effect" (Liebeskind-Farina Conditions): The addition of Copper(I) Iodide (CuI) changes the mechanism entirely. The solvent dictates the role of Copper:

• In Ethereal Solvents (THF, Dioxane): CuI acts primarily as a ligand scavenger , removing free phosphine to open coordination sites on Pd.

• In Polar Solvents (DMF, NMP): CuI facilitates a Sn

  Cu Pd double transmetallation. The pyridyl group transfers to Copper first (forming a transient pyridyl-cuprate), which is far more reactive toward Pd than the stannane.

Figure 1: The bifurcation of the transmetallation pathway based on solvent and additives. Polar solvents unlock the high-velocity Copper-mediated pathway.

Solvent Selection Matrix

Use this table to select the starting solvent system based on your specific pyridyl isomer and electrophile.

Solvent System	Polarity	Primary Utility	Risk Factor	Recommended For
Toluene	Non-Polar	High stability; prevents protodestannylation.	Very slow reaction rates; requires high temps ( 100°C).	2-Pyridylstannanes (highly unstable)
1,4-Dioxane	Moderate	Balanced profile; excellent for CuI "scavenging" mode.	Peroxide formation (must be fresh/distilled).	General Screening ; 3- or 4-Pyridylstannanes
DMF / NMP	High (Polar)	Maximum Reactivity via Cu-transmetallation.	High risk of protodestannylation if wet; difficult workup.	Sterically hindered or electron-poor partners
THF	Moderate	Low boiling point limits thermal activation.	often too slow for pyridyl couplings.	Not recommended for this application

Experimental Protocols

Protocol A: The "Stability-First" Method (2-Pyridylstannanes)

Best for: Unstable 2-pyridylstannanes where protodestannylation is the main failure mode.

Reagents:

• Electrophile (1.0 equiv)

• 2-Pyridyltributylstannane (1.2 – 1.5 equiv)

• Catalyst: Pd(PPh

  ) (5 mol%) or PdCl (PPh ) (5 mol%)

• Co-Catalyst: CuI (10 mol%)

• Solvent: Anhydrous Toluene (0.1 M concentration)

Workflow:

• Drying: Flame-dry a reaction vial and cool under Argon. Crucial: Moisture is the enemy of 2-pyridylstannanes.

• Charging: Add the electrophile, stannane, Pd catalyst, and CuI.

• Solvent: Add anhydrous Toluene. Sparge with Argon for 10 minutes.

  • Note: Toluene is non-coordinating. Here, CuI acts to scavenge liberated PPh

    , preventing it from re-binding to Pd and slowing the cycle [1].

• Reaction: Seal and heat to 100–110°C for 12–24 hours.

• Monitoring: Check LCMS. If protodestannylation (mass of pyridine-H) is observed, lower temp to 80°C and increase catalyst loading.

Protocol B: The "High-Velocity" Method (Liebeskind-Farina)

Best for: 3- or 4-pyridylstannanes, or unreactive electrophiles (e.g., aryl chlorides, electron-rich aryl bromides).

Reagents:

• Electrophile (1.0 equiv)

• Pyridylstannane (1.1 equiv)

• Catalyst: Pd

  (dba) (2.5 mol%) + Tri-2-furylphosphine (TFP) (10 mol%)

• Co-Catalyst: CuI (10–20 mol%)

• Solvent: Anhydrous DMF or NMP

Workflow:

• Ligand Choice: TFP is a "soft" ligand that dissociates easily, enhancing the reaction rate [2].

• Charging: Combine Pd source, Ligand, CuI, and reactants in the vial.

• Solvent: Add DMF.[2] Strictly anhydrous (water <50 ppm).

• Reaction: Heat to 60–80°C .

  • Mechanism:[1][3][4][5][6][7][8] In DMF, CuI undergoes transmetallation with the stannane to form a reactive Pyridyl-Cu species. This is significantly faster than Protocol A but requires the stannane to survive the polar environment [3].

• Workup (Critical): DMF and Copper salts can cause emulsions. See Section 5.

Workup & Purification Strategies

The toxicity of organotin residues and the solubility of Copper salts require specific workup protocols.

A. Tin Removal (Fluoride Wash) Do not rely on simple extraction. Use the KF/Silica or CsF method.

• Dilute reaction mixture with Et

  O or EtOAc.

• Add an equal volume of saturated aqueous KF (Potassium Fluoride) .

• Stir vigorously for 30 minutes. A bulky white precipitate (Bu

  SnF) will form.

• Filter through a pad of Celite. The filtrate usually contains <5% residual tin.

B. Silica Gel Chromatography (The "Streaking" Fix) Pyridines often streak on silica due to interaction with acidic silanols.

• Additive: Add 1–2% Triethylamine (Et

  N) to your eluent system (e.g., Hexanes/EtOAc + 1% Et N).

• Pre-treatment: Flush the column with the Et

  N-containing solvent before loading the sample to neutralize the silica.

Troubleshooting Decision Tree

Figure 2: Diagnostic workflow for optimizing failed Stille couplings.

References

• Farina, V., & Kapadia, S. (1993). A search for the "copper effect" in the Stille reaction.[4][5][7][9][10][11] Tetrahedron Letters, 34(50), 8037–8040. Link

• Farina, V., & Krishnan, B. (1991). Large rate accelerations in the Stille reaction with tri-2-furylphosphine and triphenylarsine as palladium ligands: mechanistic implications. Journal of the American Chemical Society, 113(25), 9585–9595. Link

• Han, X., Stoltz, B. M., & Corey, E. J. (1999). Cuprous Chloride Accelerated Stille Reactions. A General and Effective Coupling of Vinylstannanes with Vinyl Triflates. Journal of the American Chemical Society, 121(33), 7600–7605. Link

• Mee, S. P., Lee, V., & Baldwin, J. E. (2004).[5] Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion.[5] Angewandte Chemie International Edition, 43(9), 1132–1136. Link[5]

Sources

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion [organic-chemistry.org]
• 6. Stille_reaction [chemeurope.com]
• 7. uwindsor.ca [uwindsor.ca]
• 8. pubs.acs.org [pubs.acs.org]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. researchgate.net [researchgate.net]
• 11. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Technical Notes & Optimization

troubleshooting Stille reactions with heteroaromatic stannanes

Introduction: Why Your Reaction Failed

Welcome to the technical support center for the Stille reaction. If you are here, you are likely working with heteroaromatic stannanes (pyridines, thiazoles, oxazoles) and facing one of two realities: zero conversion or protodestannylation (where your expensive stannane becomes a simple protonated heterocycle).

The Core Problem: Heterocycles are not just substrates; they are ligands. Nitrogen and sulfur atoms in your stannane or electrophile often coordinate to the Palladium (Pd) center more strongly than your phosphine ligands. This creates a "poisoned" catalyst—a stable, unreactive complex that shuts down the catalytic cycle before transmetallation can occur.

This guide moves beyond standard textbook conditions to high-performance protocols specifically designed to break this coordination lock.

Module 1: The "Stalled" Reaction (Catalyst & Ligand Selection)

User Query: "I have a 2-pyridyl stannane and an aryl bromide. I used Pd(PPh3)4 in Toluene at 110°C. After 24 hours, I have 95% starting material. Is my catalyst dead?"

Diagnosis: Your catalyst isn't dead; it's being suffocated. The pyridine nitrogen is binding to the Pd(II) intermediate, preventing the stannane from approaching.

is too good a donor to leave easily, but not bulky enough to prevent the pyridine from binding.

The Solution: The "Farina Effect" or Bulky Phosphines To force transmetallation with heteroaromatics, you need a ligand that either (A) dissociates very easily to open a site (Arsenic) or (B) is so bulky it physically blocks the heterocycle from poisoning the metal (Buchwald Ligands).

Protocol A: The "Farina" Standard (Pd/As)

• Catalyst:

  (Source of Pd(0))

• Ligand: Triphenylarsine (

  )

• Ratio: 1:4 (Pd:L) or 1:2 depending on loading.

• Why it works: Arsenic is a "softer" donor than Phosphorus. The Pd-As bond is weaker, meaning

  dissociates readily, creating a highly reactive, coordinatively unsaturated Pd species that demands transmetallation, even from reluctant stannanes.

Protocol B: The Modern Bulky Approach (Pd/P)

• Catalyst:

  or Pd(OAc)2

• Ligand: XPhos or

• Why it works: These ligands are massive. They create a steric wall that prevents the nitrogen of the pyridine/heterocycle from binding to the Pd center ("non-innocent coordination"), while their electron-rich nature accelerates oxidative addition.

Decision Logic:

Figure 1: Decision matrix for ligand selection based on substrate complexity.

Module 2: The "Copper Boost" (Additives)

User Query: "My reaction works but it takes 48 hours and the yield is 30%. How do I accelerate this?"

Diagnosis: The rate-determining step (Transmetallation) is too slow.

The Solution: The Copper(I) Effect Adding Copper(I) Iodide (CuI) is the single most effective way to accelerate sluggish Stille couplings.

Mechanism of Action:

• In Polar Solvents (DMF/NMP): CuI undergoes transmetallation with the Stannane (

  ) to form a transient organocopper species. Organocopper reagents transmetallate to Palladium thousands of times faster than Stannanes ( ).

• In Ethereal Solvents (THF/Dioxane): CuI acts as a "ligand scavenger," stripping free phosphines from the solution to keep the Pd center open and active.

Recommended Additive Cocktail:

• CuI (10-20 mol%): The accelerator.

• CsF (2.0 equiv): The activator. Fluoride attacks the Tin center, forming a hypervalent pentacoordinate silicate-like species (

  ) which is significantly more nucleophilic and reactive toward transmetallation.

Module 3: Side Reactions (Protodestannylation)

User Query: "I monitored the reaction by LCMS. The bromide is untouched, but my stannane mass is gone. I see a peak corresponding to the stannane minus the SnBu3 group (replaced by H)."

Diagnosis: You are suffering from Protodestannylation .[1] The C-Sn bond is breaking and picking up a proton faster than it can find the Palladium catalyst.

Root Causes & Fixes:

Cause	Explanation	Corrective Action
Solvent Wetness	Water at high temps acts as a proton source.	Use strictly anhydrous DMF/NMP. Store solvents over molecular sieves.
High Temperature	Thermal energy promotes C-Sn cleavage over C-C bond formation.	Switch to the "Copper Effect" protocol (Module 2). This often allows the reaction to run at Room Temperature or 45°C.
Acidic Species	Trace acids from Pd precursor or ligand oxidation.	Add a mild base scavenger like CsF or DIPEA (Hunig's Base).
Electron Richness	2-Furyl and 2-Thienyl stannanes are extremely prone to acid cleavage.	Use the "Liebeskind-Stille" variant: CuTC (Copper thiophene-2-carboxylate) as a cofactor.

Module 4: Purification (The Toxic Sludge)

User Query: "I have the product, but the NMR is messy with aliphatic peaks (0.8 - 1.5 ppm) from the tributyltin residues. How do I clean this without running five columns?"

The Solution: KF on Silica Standard chromatography often causes tin residues to "streak" through the column, contaminating all fractions. You must convert the lipophilic

into an insoluble solid or a polar species before the column.

The "Gold Standard" Workup Protocol:

• Dilute: Dilute reaction mixture with Ether or EtOAc.[2]

• The KF Wash: Add a saturated aqueous solution of Potassium Fluoride (KF).[2]

• The Polymerization: Stir vigorously for 30–60 minutes. The KF reacts with tributyltin halides to form polymeric Tributyltin Fluoride (

  ), which is a white, insoluble solid.

• Filtration: Filter the biphasic mixture through a pad of Celite. The toxic tin solids stay on the Celite.

• Separation: Separate layers, dry organics, and proceed to column chromatography. The remaining tin levels will be negligible.

SOP: High-Performance Heteroaromatic Stille Protocol

Application: Coupling electron-deficient heteroaryl halides (e.g., bromopyridine) with heteroaryl stannanes.

Reagents:

• Catalyst:

  (2.5 mol%)

• Ligand:

  (10 mol%) [Handle with care: Arsenic toxicity]

• Additive: CuI (10 mol%)

• Activator: CsF (2.0 equiv)

• Solvent: Anhydrous DMF or NMP (0.1 M concentration)

Workflow:

• Inert Setup: Flame-dry a Schlenk tube or vial. Cycle Argon/Vacuum 3 times.

• Loading: Add

  , , CuI, and CsF solids.

• Solvation: Add anhydrous solvent. Stir for 5 mins to complex the catalyst (Solution often turns dark/reddish).

• Substrates: Add the Aryl Halide (1.0 equiv) and Stannane (1.1 equiv).

• Reaction: Heat to 45–60°C . (Do not jump to 100°C immediately; the CuI allows milder temps).

• Monitoring: Check LCMS at 2 hours. If slow, increase temp to 80°C.

• Workup: Follow the "KF on Silica" protocol in Module 4.

Mechanism Visualization: The Copper Effect

The diagram below illustrates how Copper(I) creates a "fast lane" for the stannane, bypassing the slow direct transmetallation to Palladium.

Figure 2: The "Copper Shunt" mechanism. Note that the direct path (Red) is often stalled by sterics or poisoning, while the Copper path (dashed) facilitates the transfer.

References

• Farina, V., Krishnamurthy, V., & Scott, W. J. (1997).[3] The Stille Reaction. Organic Reactions. Link

• Mee, S. P. H., Lee, V., & Baldwin, J. E. (2004).[4][5] Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion. Angewandte Chemie International Edition. Link

• Milstein, D., & Stille, J. K. (1978).[6] A general, selective, and facile method for ketone synthesis from acid chlorides and organotin compounds. Journal of the American Chemical Society.[6] Link

• Farina, V. (1996).[6][7] New perspectives in the cross-coupling reactions of organostannanes. Pure and Applied Chemistry. Link

• Crich, D., & Sun, S. (2005). A Practical Method for the Removal of Organotin Residues from Reaction Mixtures. The Journal of Organic Chemistry. Link

Sources

• 1. Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. organicreactions.org [organicreactions.org]
• 4. Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion [organic-chemistry.org]
• 5. Stille Coupling [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of 4-[2-(Tributylstannyl)ethynyl]pyridine Reaction Products

Welcome to the Technical Support Center. As application scientists, we recognize that isolating products from Stille cross-couplings or destannylation reactions involving 4-[2-(tributylstannyl)ethynyl]pyridine presents a unique, dual-faceted chromatographic challenge.

This specific building block combines the extreme lipophilicity and toxicity of a tributyltin moiety with the basicity and metal-coordinating ability of a pyridine ring. Consequently, standard aqueous workups fail to remove the tin byproducts, and standard silica gel chromatography leads to severe product streaking. This guide provides field-proven, mechanistically grounded protocols to decouple these properties and achieve >99% purity.

Mechanistic Overview: The Purification Challenge

When 4-[2-(tributylstannyl)ethynyl]pyridine undergoes a coupling reaction, it generates stoichiometric amounts of organotin halides (e.g.,

). The purification bottleneck is driven by two competing chemical properties:

• Phase Solubility of Tin: Organotin halides are highly lipophilic and remain entirely in the organic phase during standard aqueous extractions.

• Silanol-Pyridine Interactions: The target 4-(ethynyl)pyridine derivatives possess a basic nitrogen lone pair (

  ). When loaded onto standard acidic silica gel (which is rich in surface groups), the pyridine nitrogen hydrogen-bonds or protonates. This causes the target product to streak across the column, co-eluting with the non-polar tin wastes[1].

To solve this, we must employ an orthogonal purification strategy: Phase-change precipitation followed by pH-modified chromatography .

Purification Workflow

Workflow for the purification of ethynylpyridine derivatives from organotin Stille residues.

Standardized Experimental Protocols

Protocol A: The Biphasic Potassium Fluoride (KF) Quench

Causality: By introducing aqueous KF, the soluble organotin halide is exchanged for fluoride. The resulting tributyltin fluoride (

) forms a highly coordinated, insoluble 1D polymeric chain. This phase change from a soluble monomer to an insoluble polymer allows for mechanical removal via filtration[1],[2].

Step-by-Step Methodology:

• Dilution: Upon completion of the reaction, cool the mixture to room temperature and dilute with a polar aprotic solvent (e.g., ethyl acetate or dichloromethane) to double the initial volume.

• Fluoride Addition: Add an equal volume of saturated aqueous Potassium Fluoride (KF) solution[3].

• Vigorous Agitation: Stir the biphasic mixture vigorously at room temperature for a minimum of 2 hours (overnight stirring is recommended for reactions >5 mmol)[1].

• Filtration: Do not transfer directly to a separatory funnel. Filter the entire emulsion through a tightly packed pad of Celite® in a sintered glass funnel[3].

• Washing: Wash the Celite® cake thoroughly with ethyl acetate to recover any pyridine product physically trapped in the polymer matrix.

• Separation: Transfer the filtrate to a separatory funnel, separate the organic layer, dry over anhydrous

  , and concentrate in vacuo[4].

Validation Check: The successful conversion of

to is visually confirmed by the appearance of a dense, white precipitate at the aqueous-organic interface during step 3.

Protocol B: Amine-Deactivated Silica Gel Chromatography

Causality: To prevent the basic pyridine moiety from binding to acidic silanols, the stationary phase must be neutralized. Pre-treating the silica with Triethylamine (

) caps these active sites, ensuring the ethynylpyridine derivative elutes in a sharp, predictable band[5].

Step-by-Step Methodology:

• Slurry Preparation: Prepare a silica gel slurry using your starting non-polar solvent (e.g., hexanes) containing 5% (v/v)

  [1].

• Column Packing: Pack the column and flush with at least two column volumes of the 5%

  solvent system to fully deactivate the silica.

• Equilibration: Flush the column with one column volume of your actual starting eluent (containing only 1%

  ) to remove excess unbound amine.

• Loading: Dry-load the crude ethynylpyridine product onto a small amount of deactivated silica and apply it to the column head.

• Elution: Elute using a gradient (e.g., Hexanes to Ethyl Acetate), maintaining 1%

  throughout the entire mobile phase[5].

Validation Check: Pre-run your TLC plates in the

-containing eluent. A successful neutralization is indicated by the ethynylpyridine product migrating as a tight, circular spot ( ) rather than a comet-like streak[4].

Quantitative Data on Purification Methods

The following table summarizes the expected efficiency and mechanistic trade-offs of various tin-removal strategies for ethynylpyridine derivatives[1],[6].

Purification Method	Typical Sn Removal Efficiency	Mechanistic Advantage	Key Disadvantage
Aqueous KF Wash & Filtration	>95%	Induces phase change of SnX to an insoluble polymer.	High emulsion risk; can trap polar products in the precipitate.
-Treated Silica Chromatography	>98%	Neutralizes acidic silanols, preventing pyridine streaking.	Requires extensive column pre-equilibration.
10% KF-Silica Stationary Phase	>99% (<30 ppm Sn)	Non-aqueous; directly traps Sn on the column via strong Sn-F bonds.	Moisture sensitive; limits large-scale throughput.
Preparative GPC (Gel Permeation)	Size-dependent	Separates strictly by hydrodynamic volume, ignoring polarity.	High equipment cost; low throughput[4].

Troubleshooting Guide

Issue 1: Emulsion Formation During Aqueous Extraction

• Cause: The polymeric tributyltin fluoride (

  ) aggregates at the aqueous-organic interface, acting as a Pickering emulsion stabilizer[1].

• Solution: Do not attempt to separate the layers in the funnel. Immediately filter the entire biphasic mixture through a tightly packed pad of Celite® first. The emulsion will break once the solid particulates are removed[3].

Issue 2: Persistent Tin Contamination (>100 ppm) After Chromatography

• Cause: Presence of unreacted hexabutylditin (

  ) or tributyltin hydride, which do not possess a halide leaving group and therefore do not react with KF[3].

• Solution: Pretreat the crude mixture with a dilute solution of iodine (

  ) in ether until the iodine color persists. This cleaves the Sn-Sn bonds into reactive Sn-I species, which can then be successfully precipitated by the KF wash[6].

Issue 3: Severe Product Loss or Tailing During Silica Gel Chromatography

• Cause: The basic pyridine nitrogen is hydrogen-bonding with un-neutralized acidic silanol groups on the silica gel[5].

• Solution: Ensure the column is flushed with at least two column volumes of 5%

  prior to loading. Alternatively, switch the stationary phase to basic alumina, which naturally lacks these acidic protons[1].

Frequently Asked Questions (FAQs)

Q: Can I use Cesium Fluoride (CsF) instead of Potassium Fluoride (KF)? A: Yes. CsF is often more effective due to its higher solubility in organic/aqueous mixtures, allowing for faster precipitation of the tin fluorides. However, it is significantly more expensive than KF[1],[2].

Q: My ethynylpyridine product is highly water-sensitive. Is there a completely non-aqueous method to remove the tin? A: Yes. You can bypass the aqueous KF wash by directly loading the concentrated crude mixture onto a column packed with a stationary phase consisting of 10% finely ground anhydrous KF and 90% silica (w/w). This traps the tin in situ and can reduce contamination to <30 ppm without any aqueous exposure[6],[7].

Q: Why do I need to use

if I am running a highly polar solvent system like 100% Ethyl Acetate? A: Solvent polarity does not override acid-base interactions. Even in 100% Ethyl Acetate, the basic pyridine nitrogen will strongly coordinate with the stationary acidic silanols. The acts as a sacrificial base to permanently occupy these acidic sites, regardless of the mobile phase polarity.

References

• BenchChem.
• BenchChem.
• SHANDONG LOOK CHEMICAL. An efficient method for removing organotin impurities.
• Organic Synthesis. Stille Coupling.
• MSU Chemistry. Stille Reactions Catalytic in Tin: A “Sn-F” Route for Intermolecular and Intramolecular Couplings.
• The Royal Society of Chemistry.
• ACS Publications.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.msu.edu [chemistry.msu.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. sdlookchem.com [sdlookchem.com]
• 7. pubs.acs.org [pubs.acs.org]

byproducts in Stille coupling with alkynylstannylpyridines

Technical Support Center: Stille Coupling with Alkynylstannanes & Pyridine Systems

Current Status: Operational Ticket ID: SC-ALK-PY-001 Subject: Troubleshooting Byproducts & Catalyst Deactivation in Alkynyl-Pyridine Cross-Couplings

Executive Summary

This guide addresses the unique challenges of coupling alkynylstannanes (e.g., tributyl(alkynyl)stannanes) with halopyridines (or stannylpyridines with haloalkynes). While the Stille reaction is robust, this specific subclass introduces three competing failure modes:[1]

• Glaser-type Homocoupling: The oxidative dimerization of the alkyne (

  ).

• Ligand Transfer Errors: The transfer of the "dummy" alkyl group (butyl/methyl) from the tin atom instead of the alkyne.

• Catalyst Sequestration: The coordination of the pyridine nitrogen to the Palladium center, arresting the catalytic cycle.

Module 1: Diagnostic Pathways (The "Fork in the Road")

Before troubleshooting, you must identify which competitive pathway is dominating your reaction. Use the diagram below to map your observed byproducts to the mechanistic failure.

Figure 1: Mechanistic divergence in Stille couplings. Green indicates the desired pathway; red/yellow indicate common competitive failures specific to alkynylstannanes.

Module 2: Troubleshooting & Optimization Guides

Issue A: The "Dummy" Ligand Transfer (Alkyl vs. Alkynyl)

Symptom: You isolate a product where a butyl or methyl group (from the tin reagent) has coupled to the pyridine ring, instead of the alkyne. Mechanism: The rate of transmetallation usually follows the order: Alkynyl > Vinyl > Aryl > Alkyl . However, if the alkynyl group is sterically hindered or the catalyst is electron-poor, the transfer rate of the "non-transferable" butyl groups becomes competitive [1].

Variable	Recommendation	Scientific Rationale
Tin Reagent	Switch to Trimethyltin ( ) analogs.	Methyl groups transfer roughly 100x slower than butyl groups in Stille conditions, increasing selectivity for the alkyne [2].
Catalyst	Use Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ .	Electron-rich phosphine ligands facilitate the transmetallation of the sp-hybridized alkyne over the sp3 alkyl group.
Additives	Add CuI (10 mol%) .	The "Copper Effect" creates a transient organocopper species ( ) which transmetallates to Pd faster than the tin-alkyl bond can react [3].

Issue B: Alkyne Homocoupling (Diyne Formation)

Symptom: Formation of symmetrical diynes (

) and low yield of cross-coupled product. Mechanism: This occurs via two routes:[2][3][4][5][6][7][8]

• Pd(II)-mediated: Two equivalents of alkynylstannane react with the Pd(II) precatalyst before the halide enters the cycle.

• Oxidative (Glaser): Trace oxygen facilitates a radical dimerization.

Protocol Adjustment:

• Strict Degassing: Do not just sparge. Use the Freeze-Pump-Thaw method (3 cycles) to remove dissolved oxygen.

• Slow Addition: Add the alkynylstannane via syringe pump over 1-2 hours. This keeps the concentration of the stannane low relative to the halopyridine, statistically favoring the cross-coupling over dimerization.

• Reduction: If using a Pd(II) source like

  , pre-reduce it to Pd(0) with DIBAL-H or use a Pd(0) source like to prevent the initial stoichiometric homocoupling [4].

Issue C: Pyridine Catalyst Poisoning

Symptom: Reaction stalls at <20% conversion; adding more catalyst restarts it briefly. Mechanism: The pyridine nitrogen (especially in 2-halopyridines) coordinates to the Pd center, forming a stable, unreactive complex (

) that cannot undergo oxidative addition.

Solution Protocol:

• Ligand Switch: Use bulky ligands like Tri-2-furylphosphine (TFP) or AsPh₃ (Triphenylarsine). These ligands are labile enough to allow the reaction to proceed but bulky enough to prevent stable N-Pd complexation [1].

• Scavenger Additive: Add ZnCl₂ (0.5 equiv). Zinc acts as a Lewis acid to bind the pyridine nitrogen, freeing the Palladium to catalyze the reaction.

Module 3: Purification (Tin Removal)

Objective: Reduce residual organotin (toxic and detrimental to biological assays) to <50 ppm.

Standard Operating Procedure (SOP): The KF/Silica Method Note: This method is superior to aqueous extraction for alkynylstannanes, which can be acid-sensitive.

• Dilution: Dilute the crude reaction mixture with Ether or EtOAc (10 mL per mmol).

• Reagent Prep: Prepare a solid mixture of Potassium Fluoride (KF) and Silica Gel (ratio 1:5 by weight). Add water (~1 mL per 10g silica) to create a "fluffy" consistency.

• Stirring: Add the KF/Silica mixture to the organic phase. Stir vigorously for 30 minutes.

  • Chemistry: The Fluoride ion has a high affinity for Tin, forming insoluble polymeric

    aggregates.

• Filtration: Filter through a pad of Celite. The tin remains trapped in the solid filter cake.

• Validation: Check the filtrate by TLC. Organotin residues typically streak near the solvent front in non-polar eluents.

Frequently Asked Questions (FAQs)

Q1: Why is my alkynylstannane hydrolyzing back to the terminal alkyne?

• Diagnosis: This is Protodestannylation . The C-Sn bond in alkynylstannanes is polarized and sensitive to moisture/acid.

• Fix: Ensure your solvent (DMF/THF) is anhydrous. Add a mild base like CsF or K₂CO₃ to the reaction to scavenge trace protons. Avoid acidic workups.

Q2: Can I use microwave irradiation for this coupling?

• Answer: Yes, but with caution. Microwave heating accelerates the reaction significantly (often 10-20 mins at 100°C). However, for alkynylstannanes, the high thermal energy can increase the rate of homocoupling . If using MW, use a high excess of the halopyridine (1.5 equiv) to ensure the alkyne finds a partner quickly.

Q3: I see a "black mirror" on my flask walls. What is this?

• Diagnosis: This is Palladium Black (precipitated metallic Pd). It indicates your ligand is not stabilizing the Pd(0) species effectively, leading to catalyst decomposition (aggregation).

• Fix: Increase the Ligand:Metal ratio (e.g., use 4:1 PPh₃:Pd) or switch to a bidentate ligand like dppf which holds the metal more tightly.

References

• Farina, V., Krishnamurthy, V., & Scott, W. J. (1997). The Stille Reaction. Organic Reactions.[4][5][6][7][9][10][11][12]

• Cordovilla, C., et al. (2015). The Stille Reaction, 38 Years Later. ACS Catalysis.

• Liebeskind, L. S., & Fengl, R. W. (1990). Copper(I)-promoted Stille cross-coupling of organostannanes.[2] Journal of Organic Chemistry.

• BenchChem Technical Support. (2025). Removal of Organotin Residues from Stille Reactions.[3][4][12] BenchChem Protocols. 12[1][4][12]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. Stille Coupling | OpenOChem Learn [learn.openochem.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Stille reaction - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Heterocycle Coupling Support Hub: Stille Reaction Optimization

Topic: Minimizing Homocoupling in Stille Reactions of Pyridines Role: Senior Application Scientist Status: Active Support Ticket

Introduction: The "Pyridine Problem"

Welcome to the technical support center. If you are here, you are likely staring at a TLC plate or LCMS trace showing three spots: your product, a massive blob of bis-pyridine (halide homocoupling), or a greasy smear of bis-stannane.

Coupling pyridines via Stille chemistry presents a unique "double-bind" failure mode compared to standard carbocyclic couplings:

• Catalyst Poisoning: The pyridine nitrogen (

  lone pair) coordinates strongly to Palladium, displacing ligands and shutting down the catalytic cycle.

• Stalled Cycles = Homocoupling: When the cross-coupling cycle stalls due to poisoning, the intermediate species (

  ) accumulate. Thermodynamics then takes over, favoring disproportionation into homocoupled byproducts.

This guide moves beyond "add more catalyst" and focuses on the kinetic controls required to favor Cross-Coupling (

) over Homocoupling ( ).

Module 1: Diagnostic Triage

"Which homocoupling am I seeing?"

Before fixing the reaction, you must identify the failure pathway. Use this diagnostic matrix.

Observation (LCMS/TLC)	Diagnosis	Root Cause
Dimer of Stannane ( )	Oxidative Homocoupling	1. Oxygen leak (Pd-catalyzed oxidation).2. Excess Copper (CuI) without rigorous degassing.3. Reaction temperature too low (transmetallation is slow).
Dimer of Halide ( )	Reductive Homocoupling	1. "The Stall": Catalyst poisoning by Pyridine N.2. Disproportionation of .3. Excess phosphine acting as a reductant.
Unreacted Halide + Black Pd	Catalyst Death	1. "Palladium Black" precipitation.2. Instability of the active Pd(0) species due to poor ligand binding.

Visualizing the Competition

The following diagram maps the kinetic competition. Your goal is to maximize the green path and block the red paths.

Caption: The Stille Cycle. Note how "The Pyridine Trap" (poisoning) stalls the cycle at Oxidative Addition, increasing the likelihood of Halide Homocoupling.

Module 2: The "Farina Effect" (Ligand Selection)

"Standard

isn't working. Why?"

For pyridines,

is often the wrong ligand. It binds too tightly to allow fast transmetallation but not tightly enough to prevent pyridine displacement.

The Solution: You must induce the Farina Effect using "soft" ligands that dissociate rapidly to create an open coordination site for the stannane, yet are bulky enough to favor reductive elimination.

Ligand Hierarchy for Pyridines

Ligand	Role	Recommendation
Triphenylarsine ( )	The Gold Standard. Dissociates faster than . Accelerates the rate-determining transmetallation step, outcompeting homocoupling.	HIGHLY RECOMMENDED for sluggish pyridine couplings.
Tri-2-furylphosphine (TFP)	The "Green" Alternative. Mimics the electronic properties of without the arsenic toxicity. Excellent for electron-deficient halides.	Recommended if As-waste is restricted.
	The Generalist. Often fails with pyridines due to N-poisoning and slow transmetallation.	Avoid unless the substrate is very simple.
XPhos / S-Phos	Bulky, electron-rich. Good for oxidative addition of chlorides, but can sometimes be too sterically hindered for stannane transmetallation.	Use only for Pyridine-Chlorides (not Bromides/Iodides).

Module 3: The Copper Paradox

"Should I add CuI? I heard it helps."

The Answer: Yes, but with extreme caution. This is known as the Liebeskind-Skulnick effect . Cu(I) scavenges free phosphine ligands and transmetallates with the stannane to form a transient, highly reactive Organocopper species.

• The Benefit: It boosts the reaction rate by orders of magnitude (bypassing the "Pyridine Stall").

• The Risk: Organocopper species are incredibly prone to oxidative homocoupling (

  ) if any trace of oxygen is present.

Rule of Thumb: If you use CuI, you must switch from "Standard Degassing" (sparging) to "Rigorous Degassing" (Freeze-Pump-Thaw).

Module 4: Experimental Protocols

Here are two self-validating protocols designed to minimize homocoupling.

Protocol A: The "Farina" Method (Arsenic-Modified)

Best for: preventing halide homocoupling in complex pyridine scaffolds.

• Catalyst Pre-formation: In a glovebox or under Ar, mix

  (1.0 equiv Pd) and (4.0 - 8.0 equiv relative to Pd). Note: The excess ligand is crucial to stabilize the Pd(0) against precipitation.

• Solvent: Use NMP or DMF (anhydrous). Polar solvents stabilize the ionic intermediates of the pyridine cycle.

• Stoichiometry:

  • Pyridine-Halide: 1.0 equiv

  • Stannane: 1.1 equiv (Keep close to 1:1 to avoid purification nightmares).

  • Catalyst Loading: 5 mol% Pd.

• Temperature: Heat to 60–90°C . (Do not boil; high temps promote thermal homocoupling).

• Execution:

  • Dissolve Halide and Catalyst in solvent.

  • Add Stannane.

  • Heat.[1]

  • Checkpoint: If the reaction turns black immediately (Pd black), your ligand load is too low.

Protocol B: The "Copper-Boost" Method (Low Temperature)

Best for: thermally sensitive substrates where high heat causes degradation.

• The Cocktail:

  • (5 mol%) or /TFP.

  • CuI (10-20 mol%) .

  • CsF (2.0 equiv) - Optional but recommended: Fluoride activates the stannane, allowing even milder conditions.

• Solvent: Dioxane or THF (must be peroxide-free).

• Degassing (CRITICAL): Perform 3 cycles of Freeze-Pump-Thaw. Do not skip this.

• Temperature: 40–50°C.

• Mechanism: The CuI shuttles the organic group from Sn to Pd. If you see stannane dimers, your inert atmosphere was compromised.

Module 5: Troubleshooting Flowchart

Use this logic flow to determine your next experiment.

Caption: Decision tree for optimizing reaction conditions based on observed byproducts.

FAQs: Common Issues

Q: How do I remove the tin byproducts? They streak everywhere. A: Do not rely on silica alone. Use the KF/Silica method:

• Dilute reaction with ether/EtOAc.

• Add aqueous KF (Potassium Fluoride).

• Stir vigorously for 30 mins. The polymeric

  is insoluble.

• Filter through a pad of Celite/Silica. The tin stays in the pad.

Q: Can I use Toluene instead of DMF? A: For pyridines, DMF or NMP is superior . The coordination of pyridine to Pd is an equilibrium process. Polar solvents help solvate the cationic Pd intermediates, preventing the neutral pyridine from "sticking" as tightly to the metal center.

Q: My stannane is expensive. Can I add it slowly? A: Yes. Slow addition (via syringe pump over 1-2 hours) keeps the concentration of stannane low relative to the oxidative addition complex (

). This statistically favors the cross-coupling event over the bimolecular stannane homocoupling ( order in stannane).

References

• Farina, V., & Krishnan, B. (1991).[2] Large rate accelerations in the Stille reaction with tri-2-furylphosphine and triphenylarsine as palladium ligands: mechanistic and synthetic implications. Journal of the American Chemical Society.[2] Link

• Han, X., Stoltz, B. M., & Corey, E. J. (1999). Cuprous Chloride Accelerated Stille Reactions. A General and Effective Coupling System for Sterically Congested Substrates and for Enantioselective Synthesis. Journal of the American Chemical Society.[2] Link

• Dunetz, J. R., & Danheiser, R. L. (2003). Copper-Mediated Cross-Coupling of Organostannanes. Organic Syntheses. Link

• Liebeskind, L. S., & Fengl, R. W. (1990). 3-Stannylcyclobutenediones as nucleophilic cyclobutenedione equivalents. Synthesis of substituted cyclobutenediones and cyclobutenedione monoacetals and the beneficial effect of copper(I) iodide on the Stille reaction. Journal of Organic Chemistry. Link

Sources

• 1. Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts - operachem [operachem.com]
• 2. chem.libretexts.org [chem.libretexts.org]

improving catalyst lifetime in pyridine cross-coupling

Welcome to the Catalysis Technical Support Center . As a Senior Application Scientist, I frequently encounter researchers struggling with the notorious "2-pyridyl problem." Pyridine rings are ubiquitous in pharmaceutical development, yet they are uniquely adept at killing transition-metal catalysts mid-reaction.

This guide is designed to move beyond generic advice. We will dissect the causality of catalyst poisoning, map out rational ligand design strategies, and provide self-validating protocols to ensure your cross-coupling reactions achieve maximum turnover and lifetime.

I. Diagnostic Workflow for Catalyst Deactivation

Before altering your reaction conditions, you must diagnose how your catalyst is dying. Use the following logic tree to identify the failure mode in your cross-coupling workflow.

Step-by-step troubleshooting workflow for optimizing pyridine cross-coupling.

II. Troubleshooting FAQs: Causality & Solutions

Q1: Why does my palladium catalyst deactivate and turn the solution black when coupling 2-aminopyridines or 2-halopyridines? A1: You are experiencing the classic "2-pyridyl problem"[1]. The nitrogen atom in pyridine possesses a highly available lone pair. Instead of undergoing the desired transmetalation, the electrophilic Pd(II) intermediate coordinates strongly to this nitrogen, forming a stable, off-cycle complex. This thermodynamic sink halts the catalytic cycle. Over time, the supporting phosphine ligands dissociate from this trapped complex, leaving bare palladium atoms that irreversibly aggregate into inactive "palladium black"[2].

Q2: How can I rationally select ligands to prevent this nitrogen coordination and extend catalyst lifetime? A2: The most effective strategy is steric shielding . Bulky dialkylbiaryl phosphines (known as Buchwald ligands, such as XPhos, RuPhos, or BrettPhos) are designed to wrap around the palladium center[3]. The sheer steric bulk of the ligand's lower aromatic ring physically blocks the pyridine nitrogen from approaching the metal center. Because the desired oxidative addition and transmetalation steps are less sterically demanding than the formation of the off-cycle pyridine complex, the bulky ligand kinetically favors the productive catalytic cycle, drastically extending the catalyst's half-life.

Q3: I am using bulky ligands, but I still see palladium black early in the reaction. What is the next step? A3: Your catalyst is likely dying before it even enters the cycle. Standard Pd(0) sources (like

or ) release active catalyst too rapidly. If the substrate is slow to react, the high concentration of bare Pd(0) will auto-aggregate. To solve this, switch to a palladacycle precatalyst (e.g., Buchwald G3/G4 precatalysts) or a PEPPSI complex[4]. These precatalysts are activated by mild base, ensuring a slow, controlled release of the active Pd(0) species. This maintains a low steady-state concentration of the catalyst, preventing aggregation and extending lifetime.

Q4: My 2-pyridyl boronic acid seems to degrade before it can couple. How do I fix this? A4: 2-Pyridyl boronates are notoriously unstable and prone to rapid protodeboronation, which starves the catalyst of its coupling partner and accelerates deactivation[1]. To overcome this, replace the boronate with a pyridine-2-sulfinate [5]. Sulfinates are highly stable nucleophilic coupling partners that release

under catalytic conditions. This substitution prevents off-cycle trapping and significantly improves both catalyst turnover and overall yield.

III. Mechanistic Pathway of Deactivation

Understanding the exact point of failure is critical for rational optimization. The diagram below illustrates the competing pathways between productive turnover and irreversible catalyst death.

Mechanistic pathway of pyridine-induced catalyst poisoning and rescue strategies.

IV. Quantitative Performance Data

The following table summarizes the expected impact of various optimization strategies on catalyst lifetime and reaction yield when dealing with challenging pyridine substrates.

Optimization Strategy	Reagent / Ligand Choice	Est. Catalyst Half-Life	Yield Impact	Primary Mechanism of Action
Baseline (Control)	/ Boronic Acid	< 30 mins	< 20%	Rapid N-coordination & Pd black formation.
Steric Shielding	+ BrettPhos	~ 4 hours	+ 45%	Bulky ligand physically blocks N-lone pair approach.
Controlled Release	Palladacycle Precatalyst (G3)	~ 12 hours	+ 65%	Slow Pd(0) generation prevents auto-aggregation.
Substrate Substitution	Pyridine-2-Sulfinate	> 24 hours	+ 80%	Prevents protodeboronation & off-cycle trapping.
Substrate Masking	Pyridine N-Oxide	> 24 hours	+ 85%	Completely removes nitrogen nucleophilicity.

V. Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include built-in analytical checkpoints to confirm that the causality of success (or failure) matches our mechanistic models.

Protocol A: Suzuki-Miyaura Coupling using a Palladacycle Precatalyst

Use this protocol to prevent early-stage catalyst aggregation via controlled Pd(0) release.

• Reaction Setup (Inert Atmosphere): To an oven-dried Schlenk flask, add the heteroaryl halide (1.0 equiv), the pyridine boronic acid pinacol ester (1.5 equiv), and anhydrous

  (2.0 equiv).

• Catalyst Addition: Add 2 mol% of XPhos Pd G3 precatalyst .

  • Validation Checkpoint: The G3 precatalyst is an air-stable Pd(II) complex. If the solid is black before addition, the precatalyst has degraded. It should be a pale to bright yellow/orange powder.

• Solvent & Degassing: Add a degassed mixture of THF/

  (4:1, 0.2 M).

  • Causality Note: Water is critical here. It dissolves the phosphate base, accelerating the transmetalation step so that it outcompetes the off-cycle pyridine coordination pathway.

• Activation & Monitoring: Heat the reaction to 65 °C. Monitor by LC-MS at

  , , and .

  • Validation Checkpoint: At

    , observe the solution color. A clear yellow/orange solution indicates healthy, controlled Pd(0) turnover. If the solution is completely black and conversion is stalled at <10%, the steric bulk of XPhos is insufficient for your specific substrate, and you must move to Protocol B.

Protocol B: Substrate Masking via Pyridine N-Oxidation

Use this protocol as a fail-safe when steric shielding and controlled release are insufficient.

• N-Oxidation (Masking): Dissolve the pyridine substrate (1.0 equiv) in DCM at 0 °C. Slowly add mCPBA (1.2 equiv). Stir and allow to warm to room temperature over 4 hours.

  • Causality Note: The addition of the oxygen atom withdraws electron density and sterically blocks the nitrogen lone pair, completely eliminating its ability to poison the palladium catalyst[2].

• Isolation: Wash the organic layer with saturated aqueous

  to remove m-chlorobenzoic acid. Extract, dry over , and concentrate to yield the pyridine N-oxide.

• Cross-Coupling: Subject the N-oxide to standard Pd-catalyzed coupling conditions (e.g.,

  , standard phosphine, base, 80 °C).

  • Validation Checkpoint: Because the poisoning vector is neutralized, you should observe >90% conversion without the need for expensive, highly engineered Buchwald ligands.

• Deoxygenation: Post-coupling, reduce the N-oxide back to the free pyridine using

  in chloroform or via standard hydrogenation.

VI. References

1.[1] Title: The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. Source: Angewandte Chemie International Edition (via NIH/PMC). URL: [Link]

2.[3] Title: Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Source: Chemical Reviews (ACS Publications). URL: [Link]

3.[4] Title: Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions. Source: Journal of the American Chemical Society (via NIH/PMC). URL: [Link]

4.[5] Title: Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Source: Chemical Science (RSC Publishing). URL: [Link]

Sources

• 1. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing) [pubs.rsc.org]

challenges in the purification of tributyltin-containing compounds

Technical Support Center: Overcoming Challenges in Tributyltin Purification

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing the notorious downstream challenge of the Stille cross-coupling reaction: the removal of highly toxic tributyltin byproducts (e.g., tributyltin chloride, hexabutylditin). While organostannanes are exceptionally versatile, their lipophilic nature causes them to co-elute with desired active pharmaceutical ingredients (APIs). This guide provides field-proven, causality-driven troubleshooting strategies and self-validating protocols to reduce tin contamination from stoichiometric levels to regulatory parts-per-million (ppm) thresholds.

Troubleshooting Guides & FAQs

Q1: Why is standard silica gel chromatography insufficient for removing tributyltin byproducts? A1: Tributyltin halides (such as

) possess long, lipophilic butyl chains that cause them to streak and co-elute with moderately polar organic products on standard silica. The causality lies in the dynamic equilibrium of the tin species on the slightly acidic silica surface. To disrupt this, the chemical state of the tin byproduct must be altered prior to or during separation (1)[1].

Q2: What is the mechanistic basis of the Potassium Fluoride (KF) workup, and why does it sometimes fail? A2: The KF workup relies on the high bond dissociation energy of the Sn–F bond. Fluoride ions exchange with the halide on the tributyltin species to form tributyltin fluoride (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) (2)[2]. Causality: Unlike other tin halides, forms an insoluble, one-dimensional coordination polymer in most organic solvents, which drives its precipitation ()[3]. Troubleshooting: If the method fails, it is usually because the precipitate is too fine, causing an emulsion or allowing the tin to pass through the filter. Self-Validating Fix: Always stir the biphasic mixture vigorously for at least 1 hour to allow the coordination polymer chains to grow. Then, filter the entire biphasic mixture through a tightly packed Celite pad before separating the phases (2)[2].

Q3: How can I achieve pharmaceutical-grade purity (<15 ppm tin) when the KF wash leaves trace contamination? A3: The KF wash typically reduces tin concentrations to roughly 1% (10,000 ppm). For ppm-level clearance, you must employ a basic stationary phase. A proven method involves eluting the concentrated residue through a stationary phase consisting of 10% w/w finely ground anhydrous potassium carbonate (

) and 90% silica gel (4)[4]. Causality: The basic environment hydrolyzes residual organotin species into highly polar stannoxanes that irreversibly chemisorb to the silica matrix, preventing them from eluting with your product (2)[2].

Q4: Are there solvent-partitioning alternatives for highly polar products? A4: Yes. If your synthesized product is highly polar, you can exploit the extreme lipophilicity of the tributyltin residues. Dissolve the crude mixture in acetonitrile and wash it with multiple portions of hexanes. The non-polar tributyltin impurities partition into the hexane layer, while the polar product remains safely in the acetonitrile layer (5)[5].

Quantitative Comparison of Purification Strategies

The following table summarizes the expected outcomes and applications of various tin-removal strategies to help you select the optimal approach for your workflow.

Purification Method	Mechanism of Action	Typical Final Tin Concentration	Best Suited For
Aqueous KF Wash	Halide exchange to insoluble polymer	~0.5% - 1% (5,000 - 10,000 ppm)	Initial bulk removal for all Stille products[1]
-Silica Chromatography	Base-mediated hydrolysis and chemisorption	< 15 ppm	Final polishing for pharmaceutical intermediates[4]
Acetonitrile/Hexane Partitioning	Liquid-liquid lipophilic extraction	< 100 ppm	Highly polar products insoluble in hexanes[5]
Polymeric Scavengers (DBU/ )	Covalent trapping and oxidation of tin residues	< 30 ppm	Complex mixtures where aqueous workup is detrimental[4]

Experimental Protocols (Self-Validating Systems)

Protocol A: The Optimized Aqueous KF Workup This protocol is designed to maximize the polymerization of

for easy removal[2].

• Quench and Dilute: Upon completion of the Stille coupling, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate or diethyl ether) to double its original volume.

• Fluoride Addition: Add an equal volume of saturated aqueous potassium fluoride (KF) solution[3].

• Polymerization (Critical Step): Stir the biphasic mixture vigorously for 1 to 2 hours. Causality: This time is required for the

  to form long, insoluble polymeric chains. A white precipitate will form at the interface.

• Filtration: Prepare a Büchner funnel with a 2-inch pad of Celite. Filter the entire biphasic mixture through the Celite.

  • Self-Validation Check: The filtrate must be completely clear with two distinct liquid phases. If the organic layer is cloudy, the polymer chains are too short or the filter cracked; re-filter through a fresh Celite pad[2].

• Separation: Transfer the clear filtrate to a separatory funnel, isolate the organic layer, wash with brine, dry over anhydrous

  , and concentrate under reduced pressure.

Protocol B:

-Impregnated Silica Gel Polishing Use this protocol on the concentrated residue from Protocol A to achieve <15 ppm tin levels[4].

• Stationary Phase Preparation: In a large flask, vigorously shake 90 g of standard flash silica gel with 10 g of finely powdered, anhydrous

  until completely homogeneous. Note: This mixture can be stored for several months without losing activity[2].

• Column Packing: Dry-pack the

  /silica mixture into a glass chromatography column, then equilibrate it with your non-polar starting eluent (e.g., hexanes).

• Loading: Dissolve the concentrated product in the minimum amount of eluent and load it onto the column.

• Elution: Elute the product using your standard solvent gradient.

  • Self-Validation Check: Monitor the baseline of your TLC plates. The basic matrix traps any remaining organotin species as immobile stannoxanes at the baseline, ensuring the eluted fractions are exceptionally pure[4].

Workflow Visualization

Fig 1: Step-by-step workflow for the removal of tributyltin byproducts.

References

• Title: Palladium-Catalyzed Coupling of Acid Chlorides with Organotin Reagents Source: Organic Syntheses URL:[Link]

• Title: 64395349-MIT.pdf (Thesis on the synthesis and removal of tributyltin-containing impurities) Source: Massachusetts Institute of Technology (MIT) URL:[Link]

Sources

• 1. 1-Methyl-5-(tributylstannyl)-1H-imidazole | 147716-03-8 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. sdlookchem.com [sdlookchem.com]
• 5. dspace.mit.edu [dspace.mit.edu]

preventing decomposition of organostannane reagents during reaction

Welcome to the Technical Support Center for Organostannane Stability & Cross-Coupling Optimization . This guide is designed for researchers and drug development professionals encountering reagent degradation, poor yields, or persistent side reactions during Stille couplings.

Below, you will find a diagnostic workflow, causality-driven troubleshooting guides, and self-validating experimental protocols to ensure the integrity of your organostannane reagents.

Part 1: Diagnostic Workflow

Before adjusting your reaction conditions, you must identify the specific decomposition pathway your organostannane is undergoing. Use the diagnostic flowchart below to map your analytical results to the correct troubleshooting guide.

Diagnostic workflow for identifying and resolving organostannane decomposition pathways.

Part 2: Core Troubleshooting Guides

Q: My Stille coupling is failing, and GC-MS shows a massive peak corresponding to the reduced form of my stannane (R-H). What is happening? A: You are observing protodestannylation . Organostannanes are highly sensitive to acidic protons, which 1 and replace the stannyl group with a hydrogen atom[1]. Because this reaction proceeds with retention of stereochemistry, it can be particularly devastating in 2[2]. Causality & Prevention: This decomposition stems from wet solvents, unpurified monomers, or the use of amine bases that contain trace moisture or act as proton sources. To prevent this, rigorously dry your solvents, degas them via freeze-pump-thaw cycles, and ensure your electrophile is free of acidic impurities.

Q: I am seeing a large amount of a dimerized product (R-R) instead of my desired cross-coupled product. How do I stop this? A: This is homocoupling , a side reaction that disrupts the stoichiometric balance of your reagents. Causality & Prevention: Homocoupling is typically mediated by the 3 or a radical process involving the Pd(0) active species[3]. If you use a Pd(II) precatalyst (like Pd(OAc)₂), the initial reduction to the active Pd(0) species consumes two equivalents of your stannane, yielding the R-R dimer. To suppress this, switch to a pre-formed Pd(0) catalyst (such as Pd(PPh₃)₄ or Pd₂(dba)₃) and ensure strict exclusion of oxygen to prevent radical-induced dimerization.

Q: My reaction mixture turns black within 15 minutes, and the stannane is consumed, but I have no product. Is the reagent decomposing thermally? A: Yes, the rapid formation of a black precipitate indicates catalyst deactivation (Pd black formation) , which forces the unreacted organostannane to thermally degrade over time. Causality & Prevention: Organostannanes have low nucleophilicity, making transmetalation the rate-limiting step. If you apply excessive heat (>100°C) to force the reaction, the catalyst degrades before transmetalation can occur. The solution is chemical acceleration, not heat. Adding Copper(I) Iodide (CuI) scavenges free phosphine ligands, creating a coordinatively unsaturated Pd intermediate that4[4]. This allows the reaction to proceed at milder temperatures, preserving the stannane.

Part 3: Quantitative Data on Additive Efficacy

To prevent thermal degradation, transmetalation must be accelerated. The table below summarizes the causality and quantitative impact of standard additives used to stabilize the reaction cycle.

Additive	Mechanistic Role	Impact on Transmetalation Rate	Effect on Organostannane Decomposition
None (Baseline)	Standard associative transmetalation	1x (Baseline)	High risk of thermal degradation at T > 100°C
Copper(I) Iodide (CuI)	Scavenges free phosphine ligands to form unsaturated 14-electron Pd	> 100x increase	Prevents thermal degradation by enabling reactions at 25–60°C
Cesium Fluoride (CsF)	Coordinates to tin, forming a highly reactive hypervalent stannate	~ 50x increase	Reduces protodestannylation by outcompeting acid-cleavage pathways
Carbastannatrane	Enforces5 via internal nitrogen coordination[5]	> 100x increase	Prevents non-selective transfer of spectator groups, but can over-activate the reagent

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, every step in the following protocols contains a Validation Check . Do not proceed to the next step unless the validation criteria are met.

Protocol 1: Preparation and Storage of Organostannanes

• Step 1: Synthesis & Purification: Synthesize the organostannane and purify via column chromatography. If using silica gel, pre-treat the column with 1% triethylamine to neutralize acidic silanol groups.

  • Validation Check: Run a ¹H NMR. Confirm the presence of sharp Sn-alkyl peaks (e.g., 0.8–1.5 ppm for tributyltin). If peaks are broad or significant R-H peaks are present, the reagent has undergone protodestannylation on the column. Discard and re-purify.

• Step 2: Storage: Store the verified stannane in a Schlenk flask under argon at -20°C.

  • Validation Check: Before use, visually inspect the reagent. The appearance of a white, insoluble powder indicates the formation of tin oxides (exposure to moisture/air). Do not use if precipitate is present.

Protocol 2: Additive-Accelerated Stille Coupling

• Step 1: Reaction Setup: In a glovebox, combine the aryl halide (1.0 eq), verified organostannane (1.1 eq), Pd₂(dba)₃ (0.02 eq), CuI (0.10 eq), and an internal standard (e.g., dodecane, 0.5 eq) in anhydrous, degassed DMF.

  • Validation Check: The solution should be a clear, deep red/purple (characteristic of active Pd(0) complexes). If it turns black immediately upon solvent addition, oxygen or moisture has compromised the system. Abort the run.

• Step 2: Kinetic Monitoring: Heat the reaction to 60°C. After 30 minutes, pull a 50 µL aliquot, dilute in EtOAc, and run a rapid GC-MS.

  • Validation Check: Calculate the ratio of the cross-coupled product to the R-H byproduct. If the R-H byproduct exceeds 5% of the total ion count, halt the reaction. This indicates active protodestannylation; you must re-dry your solvents and electrophile before attempting again.

• Step 3: Workup & Tin Removal: Cool to room temperature. Add an equal volume of saturated aqueous KF solution and stir vigorously for 1 hour.

  • Validation Check: A dense white precipitate of polymeric Bu₃SnF must form. If the solution remains clear, the fluoride concentration is insufficient to sequester the toxic tin byproducts. Add solid KF until precipitation is complete, then filter through Celite.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use amines as bases to prevent protodestannylation? A: Use extreme caution. While amines can neutralize trace acids, they can also act as proton sources if they are not rigorously dried[1]. Inorganic bases like CsF or K₂CO₃ are generally safer alternatives that double as transmetalation accelerators.

Q: Why do some protocols recommend "dummy ligands" on the tin reagent? A: Standard organostannanes (like tributyltin derivatives) have three "non-transferable" butyl groups. Under harsh conditions, these butyl groups can accidentally transfer instead of your desired functional group. Dummy ligands (like carbastannatranes) lock the non-transferable groups in place via internal coordination, ensuring 100% selective transfer of your desired moiety[5].

References

• Side reactions in Stille polymerization of organotin compounds Source: BenchChem URL
• Source: Harvard University (Myers Group)
• Source: SciSpace (Pure & Appl. Chem.)
• Stille reaction Source: Wikipedia URL
• Source: NIH (PMC)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A General Approach to Stereospecific Cross-Coupling Reactions of Nitrogen-Containing Stereocenters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stille reaction - Wikipedia [en.wikipedia.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. scispace.com [scispace.com]

Technical Support Center: Scale-Up Considerations for Stille Coupling with Pyridylstannanes

Role: Senior Application Scientist Subject: Troubleshooting & Optimization Guide for Pyridyl-System Cross-Couplings Reference ID: TSC-STILLE-PYR-001

Executive Summary: The "2-Pyridyl Problem"

Scaling up Stille couplings involving pyridylstannanes (particularly 2-pyridylstannanes) presents a unique dichotomy of failure modes not seen in standard aryl-aryl couplings. As your Application Scientist, I categorize these into two distinct mechanistic pitfalls:

• Catalyst Sequestration (The "Soft" Fail): The basic nitrogen of the pyridine ring coordinates strongly to the Palladium center, displacing labile ligands (like

  ) and forming an inactive Pd-N complex. This halts the catalytic cycle (low turnover).

• Protodeostannylation (The "Hard" Fail): 2-Pyridylstannanes are exceptionally prone to hydrolytic cleavage. Protonation of the pyridine nitrogen activates the adjacent C-Sn bond, leading to rapid loss of the stannyl group and formation of the protonated pyridine byproduct, effectively destroying your nucleophile.

This guide provides the engineering controls and chemical modifications necessary to mitigate these risks at scale.

Module 1: Catalyst & Ligand Engineering

Q: My reaction stalls at 20-30% conversion despite using 5 mol% . Adding more catalyst doesn't help. Why?

A: You are likely experiencing product inhibition or substrate poisoning . In pyridyl systems, the pyridine nitrogen competes with phosphine ligands for the Pd center.

is particularly susceptible because is a relatively labile ligand. Once the pyridine displaces the phosphine, the resulting Pd-Pyridine complex is too stable to undergo oxidative addition or transmetallation.

The Fix: Switch to the "Farina" or "Copper-Modified" Conditions.

• Option A: The "Copper Effect" (Recommended for Scale-up) Add CuI (10–20 mol%) as a co-catalyst.

  • Mechanism:[1][2][3][4][5] Copper undergoes transmetallation with the stannane faster than Palladium. The resulting organocopper species then transmetallates to Palladium. This bypasses the slow Sn-to-Pd step and keeps the Pd cycle moving fast enough to outcompete nitrogen coordination.

  • Protocol: Use

    (2-5 mol%) + CuI (10 mol%) + CsF (2 equiv).

• Option B: Ligand Switching Replace

  with ligands that bind tighter or facilitate faster oxidative addition.

  • Tri-2-furylphosphine (TFP): The gold standard for Stille couplings. It is less electron-donating, which accelerates the transmetallation step (often the rate-determining step in these systems).

  • AsPh3 (Triphenylarsine): Highly effective but avoid for scale-up due to severe toxicity and regulatory limits on Arsenic residues.

Q: How do I visualize the "Copper Effect" vs. Poisoning?

Figure 1: Mechanistic Divergence in Pyridyl Stille Coupling The diagram below illustrates how Copper shunts the pathway away from the slow, poison-prone direct transmetallation.

Caption: The Copper Effect (Green Path) bypasses the slow direct transmetallation, preventing the catalyst from resting long enough to be poisoned (Red Path).

Module 2: Stability & Reaction Engineering

Q: My 2-pyridylstannane decomposes before the reaction finishes. How do I stop this?

A: This is Protodeostannylation . The 2-pyridyl anion is a relatively stable leaving group. If any proton source is present (moisture, acidic protons on the coupling partner), the C-Sn bond breaks, releasing tributyltin cation and pyridine.

Scale-Up Rules for 2-Pyridylstannanes:

• Strictly Anhydrous: Solvents must be dried (

  ppm water). Do not use "technical grade" solvents without drying.

• Aprotic Solvents Only: Avoid alcohols or amides with acidic NH protons if possible.

  • Preferred: DMF, NMP, Toluene, or 1,4-Dioxane.

  • Note:DMF is often superior because it stabilizes the Pd species, but ensure it is amine-free (degraded DMF contains dimethylamine, which can interfere).

• Base Selection: Use CsF (Cesium Fluoride) or CuO (Copper Oxide).

  • Why CsF? Fluoride activates the organotin species by forming a hypervalent stannate (

    ), which is more reactive toward transmetallation but less basic than alkoxides, reducing protonation risk.

Q: What are the optimal process parameters for a 100g scale run?

Parameter	Recommendation	Rationale
Stoichiometry	1.1 - 1.2 equiv Stannane	Pyridylstannanes are the "expensive" reagent, but due to instability, a slight excess ensures full conversion of the halide.
Concentration	0.2 M - 0.5 M	High concentration favors the bimolecular coupling over unimolecular decomposition, but avoid precipitation.
Temperature	60°C - 90°C	Start lower (60°C) to preserve catalyst life. Only ramp to reflux if conversion stalls.
Inerting	Sparging ( /Ar)	Essential. Oxygen promotes homocoupling of stannanes and phosphine oxidation. Sparge for 30+ mins before catalyst addition.

Module 3: Downstream Processing (Tin Removal)

Q: We cannot tolerate Tin residues >10 ppm in the API. Chromatography is not feasible for 5kg batches. What is the workup?

A: For kilogram scale, column chromatography is inefficient. You must use Chemical Scavenging and Filtration .

The "KF/Silica" Protocol (GMP Compatible): This method converts soluble tributyltin halides into insoluble polymeric tributyltin fluorides.

• Quench: Dilute reaction mixture with Ethyl Acetate or MTBE.

• KF Treatment: Add a saturated aqueous solution of Potassium Fluoride (KF) (approx. 2 equiv relative to Tin).

• Agitation: Stir vigorously for 2–4 hours. You will see a white, fluffy precipitate form (

  ).

  • Tip: If the precipitate is gelatinous and clogs filters, add Celite (diatomaceous earth) to the reactor during the stir.

• Filtration: Filter the slurry through a pad of Celite/Silica. The Tin remains in the filter cake.

• Polishing: If Tin levels are still

  ppm, stir the organic filtrate with 10% wt/wt on Silica Gel for 1 hour, then filter again. This typically reduces Sn to ppm.

Figure 2: High-Efficiency Tin Removal Workflow

Caption: GMP-compliant workflow for removing organotin residues without column chromatography.

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Reaction turns black immediately	"Pd Black" precipitation due to ligand dissociation.	Add more ligand (e.g., extra ) or switch to a bidentate ligand like dppf (though dppf is slower for Stille).
No conversion, SM intact	Catalyst poisoning by Pyridine N.	Add CuI (10 mol%) and CsF . Ensure reaction is degassed thoroughly.
Stannane consumed, no Product	Protodeostannylation (Hydrolysis).	Check solvent water content (Karl Fischer). Ensure glassware is oven-dried. Switch to anhydrous DMF/Dioxane.
Homocoupling (Ar-Ar)	Presence of Oxygen or Pd(II) reduction issues.	Increase inert gas sparging time. Ensure Stannane is added last or slowly.

References

• BenchChem Technical Support. Catalyst Deactivation in Reactions with Pyridine Ligands. (Accessed 2026). Link

• Farina, V., & Krishnan, B. Large rate accelerations in the Stille reaction with tri-2-furylphosphine and triphenylarsine. Journal of the American Chemical Society. Link (Canonical reference for "Farina Conditions").

• Mee, S. P. H., et al. Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion.[3] Angewandte Chemie Int.[3] Ed. Link

• Organic Chemistry Portal. Stille Coupling Mechanism and Variations.Link

• ResearchGate. A Practical Method for the Disposal of Organotin Residues.[6]Link

Sources

• 1. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 2. researchgate.net [researchgate.net]
• 3. Stille Coupling [organic-chemistry.org]
• 4. Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stille Coupling | OpenOChem Learn [learn.openochem.org]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Sonogashira vs. Stille Coupling for Pyridine Derivatives: A Comparative Technical Guide

Introduction: The Heterocycle Challenge

Pyridine derivatives are ubiquitous in modern drug discovery, agrochemicals, and materials science. However, functionalizing the pyridine core via palladium-catalyzed C-C cross-coupling presents unique challenges. The electron-deficient nature of the pyridine ring can slow down oxidative addition, while the basic nitrogen lone pair frequently coordinates to transition metals, leading to catalyst poisoning or the formation of unreactive complexes.

When appending carbon frameworks to halopyridines, chemists frequently debate between two powerful techniques: the Sonogashira coupling (for alkynylation) and the Stille coupling (for arylation, alkenylation, and alkynylation). This guide objectively compares these two methodologies, providing mechanistic causality, experimental data, and self-validating protocols to streamline your synthetic workflows.

Mechanistic Divergence & Causality

Both reactions rely on a Pd(0)/Pd(II) catalytic cycle comprising oxidative addition, transmetalation, and reductive elimination1[1]. The critical divergence lies in the transmetalation step , which dictates the required reaction conditions and functional group tolerance.

• Sonogashira Transmetalation: Utilizes a copper(I) co-catalyst to form a highly reactive copper acetylide intermediate. This necessitates the use of an amine base to deprotonate the terminal alkyne 2[2].

• Stille Transmetalation: Relies on pre-formed organostannane reagents. The transmetalation occurs under strictly neutral conditions without the need for basic additives or co-catalysts 1[1].

Caption: Catalytic cycles for Stille and Sonogashira coupling of halopyridines.

Causality in Reagent Selection

For pyridine substrates, the choice between these two methods is often dictated by the substrate's functional group tolerance. If the pyridine derivative contains base-sensitive moieties (e.g., esters, epoxides, or easily enolizable ketones), the basic conditions of the Sonogashira reaction can trigger degradation or side reactions. In such cases, the neutral Stille coupling is the superior choice, despite the toxicity of organotin reagents. Conversely, if the target requires the direct installation of a terminal alkyne and the molecule is stable to amines, Sonogashira is preferred due to the commercial availability of alkynes and the avoidance of toxic tin byproducts.

Sonogashira Coupling: Alkynylation of Pyridines

The Sonogashira reaction is highly effective for synthesizing alkynylpyridines. Pyridines, being electron-deficient heterocycles, generally undergo oxidative addition smoothly, making them excellent substrates for this reaction 3[3].

Self-Validating Experimental Protocol: Sonogashira Coupling

This protocol describes the alkynylation of 2-amino-3-bromopyridine, optimized to suppress alkyne homocoupling (Glaser coupling)4[4].

Materials:

• 2-Amino-3-bromopyridine (0.5 mmol)

• Terminal Alkyne (0.6 mmol, 1.2 equiv)

• Pd(CF₃COO)₂ (2.5 mol%)

• PPh₃ (5.0 mol%)

• CuI (5.0 mol%)

• Et₃N (1 mL) and DMF (2 mL)

Step-by-Step Methodology:

• System Preparation: To a 10 mL oven-dried round-bottomed flask, add Pd(CF₃COO)₂, PPh₃, and CuI.

  • Causality: Pd(CF₃COO)₂ is highly electrophilic, facilitating rapid activation.

• Degassing (Critical Step): Add DMF and Et₃N. Purge the system with inert nitrogen or argon for 15 minutes.

  • Causality: Oxygen promotes the Cu-catalyzed oxidative dimerization of the alkyne (Glaser coupling). Strict exclusion of air is mandatory2[2].

• Catalyst Activation: Stir the mixture at room temperature for 30 minutes.

  • Validation Cue: The solution transitions from pale yellow to a deep, homogeneous color, indicating the formation of the active Pd(0) species.

• Substrate Addition: Add 2-amino-3-bromopyridine and the terminal alkyne. Heat the reaction to 100 °C for 3 hours4[4].

• Monitoring & Quenching: Monitor via TLC/LC-MS. Upon complete consumption of the bromide, cool to room temperature and quench with water. Extract with EtOAc.

Stille Coupling: Neutral Functionalization

When dealing with highly functionalized, base-sensitive pyridine derivatives, the Stille coupling is unparalleled. It allows for the introduction of aryl, vinyl, and alkynyl groups under exceptionally mild, neutral conditions1[1].

Self-Validating Experimental Protocol: Stille Coupling

This protocol details the coupling of 3-chlorofuro[2,3-b]pyridine with an organostannane, incorporating a specific workup to address tin toxicity 5[5].

Materials:

• 3-Chlorofuro[2,3-b]pyridine (1.0 mmol)

• Organostannane (e.g., Aryl-SnBu₃) (1.2 mmol)

• Pd(PPh₃)₄ (2.5 mol%)

• Anhydrous Toluene or DMF (5-10 mL)

• Aqueous Potassium Fluoride (KF) solution

Step-by-Step Methodology:

• Reagent Assembly: To a dry Schlenk flask under an inert atmosphere, add 3-chlorofuro[2,3-b]pyridine and Pd(PPh₃)₄ 5[5].

• Solvent & Substrate Addition: Add anhydrous solvent followed by the organostannane.

• Degassing: Bubble argon through the solution for 10-15 minutes or perform three freeze-pump-thaw cycles.

  • Causality: While Stille is less sensitive to oxygen than Sonogashira, oxygen can still oxidize the Pd(0) catalyst, killing the catalytic cycle.

• Heating: Heat the mixture to 80-120 °C for 4-24 hours.

  • Validation Cue: The gradual precipitation of "palladium black" (elemental palladium) often signifies the end of the catalyst's lifecycle and reaction completion.

• Tin-Scavenging Workup (Critical Step): Cool to room temperature. Add a saturated aqueous solution of KF and stir vigorously for 1-2 hours 5[5].

  • Causality: Tributyltin halides are soluble in organic solvents and notoriously difficult to separate from the product. KF converts these into insoluble polymeric tributyltin fluoride (Bu₃SnF), which can be easily removed by filtration through Celite.

Quantitative Data Comparison

The following table summarizes experimental outcomes for pyridine functionalization, demonstrating the practical yields and conditions associated with each method.

Reaction Type	Pyridine Substrate	Coupling Partner	Catalyst System	Conditions	Yield	Ref
Sonogashira	2-Amino-3-bromopyridine	Terminal Alkynes	Pd(CF₃COO)₂ / CuI / PPh₃	Et₃N, DMF, 100 °C, 3h	72–96%	[4]
Sonogashira	3-Bromopyridine	2-Methyl-3-butyn-2-ol	PdCl₂(PPh₃)₂ / CuI	Diisopropylamine, DMF, 120 °C	50%	[3]
Stille	2,4-Dibromopyridine	Tributyl(thiophen-2-yl)stannane	Pd(dba)₂	Toluene, 110 °C, 24h	40%	[6]
Stille	3-Chlorofuro[2,3-b]pyridine	Aryl-SnBu₃	Pd(PPh₃)₄	Toluene/DMF, 80–120 °C	High	[5]

Note: The lower yield in the Stille coupling of 2,4-dibromopyridine is attributed to the steric hindrance and electronic deactivation inherent to multi-halogenated pyridines6[6].

Strategic Decision Workflow

When designing a synthetic route for a pyridine derivative, use the following logical matrix to select the optimal cross-coupling strategy.

Caption: Decision workflow for selecting Stille vs Sonogashira for pyridine derivatives.

References

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry | Chemical Reviews - ACS Publications Source: acs.org URL:[Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes Source: scirp.org URL:[Link]

• Docking Study of Novel Thiophene Derivatives Synthesized by Stille Cross Coupling with Potent Anti-Cancer Activity Source: juniperpublishers.com URL:[Link]

• Sonogashira coupling Source: wikipedia.org URL:[Link]

• 2.2: Pd-Catalyzed Cross Coupling Reactions Source: libretexts.org URL:[Link]

Sources

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• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. juniperpublishers.com [juniperpublishers.com]

comparing 4-[2-(tributylstannyl)ethynyl]pyridine with other stannanes

Part 1: Executive Summary & Strategic Utility

Compound: 4-[2-(tributylstannyl)ethynyl]pyridine CAS: (Not widely indexed, derivative of 4-ethynylpyridine CAS 2510-23-8) Class: Alkynyl Organostannane / Heterocyclic Building Block

The "Pyridyl Problem" Solver In medicinal chemistry and materials science, installing pyridine rings is notoriously difficult using direct metallation. 2-Pyridyl and 4-pyridyl stannanes are often unstable, prone to protodestannylation, and difficult to purify. 4-[2-(tributylstannyl)ethynyl]pyridine solves this by inserting an ethynyl "spacer" between the pyridine ring and the tin atom. This modification:

• Enhances Stability: The

  -hybridized carbon-tin bond is significantly more stable than the heteroaryl-tin bond, preventing rapid decomposition on silica gel.

• Preserves Lewis Basicity: The pyridine nitrogen remains available for coordination in supramolecular assemblies (e.g., molecular wires, MOFs) without interfering with the transmetallation step during cross-coupling.

• Expands Conjugation: It serves as a rigid, conjugated linker ideal for "click" chemistry precursors or extended

  -systems.

Part 2: Comparative Technical Analysis

The following table contrasts 4-[2-(tributylstannyl)ethynyl]pyridine with common alternatives used to introduce pyridine or alkyne motifs.

Table 1: Performance & Stability Matrix

Feature	4-[2-(tributylstannyl)ethynyl]pyridine	2-(Tributylstannyl)pyridine	Tributyl(vinyl)tin	Trimethylstannyl Analogs
Primary Utility	Installing pyridylethynyl groups (rigid linkers).	Installing direct pyridyl groups.	Installing vinyl groups.	Atom-economical coupling.[1]
Stability (Air/Moisture)	High. Stable to flash chromatography (buffered).	Low. Prone to protodestannylation and hydrolysis.	Moderate. Polymerizes over time.	High , but highly volatile.
Transmetallation Rate	Fast. Alkynyl groups transmetallate faster than aryls.	Slow/Variable. N-coordination to Pd can poison catalyst.	Fast.	Very Fast. Sterically less hindered.
Purification	Can be purified on silica (with 1% Et3N).	Difficult; often requires distillation or use crude.	Distillation preferred.	Difficult due to high toxicity/volatility.
Toxicity Profile	High (Organotin).[2] Low volatility reduces inhalation risk.	High (Organotin).[3]	High (Organotin).[3]	Extreme. Neurotoxic & volatile.

Part 3: Synthesis & Experimental Protocols

Protocol A: Synthesis of 4-[2-(tributylstannyl)ethynyl]pyridine

Rationale: Direct lithiation of the alkyne proton is the most efficient route. The

of the terminal alkyne (~25) allows clean deprotonation with -BuLi without attacking the pyridine ring (which would require lower temperatures and bulkier bases).

Reagents:

• 4-Ethynylpyridine (1.0 equiv)

• -Butyllithium (1.1 equiv, 2.5 M in hexanes)

• Tributyltin chloride (

  -Bu SnCl) (1.1 equiv)

• THF (Anhydrous)[4]

Step-by-Step Workflow:

• Setup: Flame-dry a two-neck round-bottom flask under Argon. Add 4-ethynylpyridine and dissolve in anhydrous THF (0.2 M concentration).

• Deprotonation: Cool the solution to -78 °C . Add

  -BuLi dropwise over 20 minutes. The solution may turn dark yellow/orange (formation of lithium acetylide).

• Equilibration: Stir at -78 °C for 30 minutes to ensure complete metallation.

• Quench: Add

  -Bu SnCl neat via syringe dropwise.

• Warming: Allow the mixture to warm to room temperature over 2 hours.

• Workup: Quench with saturated NH

  Cl. Extract with Et O (3x). Wash combined organics with brine, dry over MgSO .

• Purification: Concentrate in vacuo. Purify via rapid flash chromatography (Hexanes:EtOAc + 1% Et

  N). Note: The amine additive prevents acid-catalyzed protodestannylation on the silica.

Protocol B: General Stille Coupling (The "Farina" Conditions)

Rationale: Alkynyl stannanes are robust. Standard Pd(PPh

) works, but for difficult substrates, the addition of CuI (co-catalyst) accelerates the reaction via a "copper effect" (transmetallation Sn -> Cu -> Pd).

Reagents:

• Aryl Halide (1.0 equiv)[5]

• 4-[2-(tributylstannyl)ethynyl]pyridine (1.1 equiv)

• Pd(PPh

  ) (5 mol%)

• Toluene or DMF (degassed)

Procedure:

• Combine reagents in a sealed tube.

• Heat to 90-110 °C for 12-16 hours.

• Tin Removal (Critical): Dissolve crude residue in Et

  O. Add equal volume of saturated aqueous KF solution. Stir vigorously for 2 hours. The polymeric Bu SnF precipitate is filtered off. This ensures the final product is free of toxic tin residues.

Part 4: Visualized Workflows

Diagram 1: Synthesis Logic Flow

This diagram illustrates the critical decision points in the synthesis, highlighting the stability advantages over direct pyridyl lithiation.

Caption: Synthesis pathway prioritizing the selective lithiation of the alkyne proton over the pyridine ring.

Diagram 2: Stille Coupling Catalytic Cycle & Copper Effect

This diagram details the mechanism, specifically showing how the alkynyl group facilitates the transmetallation step, optionally boosted by Copper(I).

Caption: Catalytic cycle highlighting the optional 'Copper Effect' which accelerates transmetallation for alkynyl stannanes.

Part 5: Handling & Safety (The "Tin" Protocol)

Working with tributylstannanes requires strict adherence to safety due to neurotoxicity and environmental hazards.

• Containment: All weighing and reactions must occur in a fume hood.

• Waste: Segregate all solid and liquid waste into specific "Organotin Waste" containers. Do not mix with general organic solvents.

• Decontamination: Glassware should be rinsed with a base bath (KOH/iPrOH) or soaked in a solution of KMnO

  to oxidize residual tin residues before standard washing.

References

• Farina, V., & Krishnamurthy, V. (1998). "The Stille Reaction."[1][2][3][5][6][7] Organic Reactions.[1][2][3][5][7][8][9] Link

• Chinchilla, R., & Nájera, C. (2007). "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews, 107(3), 874–922. (Comparative context for alkyne synthesis). Link

• Cordovilla, C., et al. (2015). "The Stille Reaction, 38 Years Later." ACS Catalysis, 5(6), 3418–3437. Link

• Sakamoto, T., et al. (1982). "Palladium-catalyzed cross-coupling reactions of heteroaryl stannanes with organic halides." Chemical & Pharmaceutical Bulletin, 30(10), 3647-3656. (Foundational work on pyridyl stannanes). Link

Sources

• 1. Stille Coupling [organic-chemistry.org]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 4-(Tributylstannyl)-2-thiomethylpyrimidine | [frontierspecialtychemicals.com]
• 8. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 9. Organic Syntheses Procedure [orgsyn.org]

Beyond the Stannane: Strategic Alternatives to 4-[2-(tributylstannyl)ethynyl]pyridine

Executive Summary

For decades, 4-[2-(tributylstannyl)ethynyl]pyridine has served as a reliable nucleophile in Stille cross-coupling reactions to introduce the 4-pyridylethynyl motif—a critical pharmacophore in kinase inhibitors and molecular wires. However, the reagent's utility is increasingly overshadowed by the "Tributyltin (TBT) Tax" : severe neurotoxicity, stringent pharmaceutical regulatory limits (often <10 ppm), and the notorious difficulty of removing lipophilic tin byproducts from reaction mixtures.

This guide objectively evaluates three superior alternatives—Sonogashira , Hiyama , and Alkynyl-Suzuki couplings—providing experimental protocols and data to transition your workflow away from organotin reagents without sacrificing yield or selectivity.

Part 1: Comparative Technical Analysis

The following table contrasts the standard Stille protocol with its primary alternatives. Data is aggregated from comparative studies in heterocyclic synthesis (e.g., J. Org. Chem., Org.[1][2][3][4][5] Process Res. Dev.).

Feature	Stille (Baseline)	Sonogashira (Recommended)	Hiyama (Specialist)	Suzuki (Green)
Reagent	4-(Bu Sn)-ethynylpyridine	4-Ethynylpyridine (or TMS-protected)	4-(TMS)-ethynylpyridine	Potassium (4-pyridylethynyl)BF
Catalytic System	Pd(0) / Cu(I) (optional)	Pd(0/II) / Cu(I) / Amine	Pd(II) / TBAF (Fluoride)	Pd(II) / Base (Carbonate)
Yield (Avg)	75–85%	90–98%	70–85%	60–80%
Atom Economy	Poor (Loss of Bu Sn mass)	Excellent	Moderate	Moderate
Toxicity	High (Neurotoxic/Endocrine)	Moderate (Cu salts)	Low	Low
Purification	Difficult (Req. KF/Silica treatment)	Standard Flash Chrom.	Standard Flash Chrom.	Aqueous Workup possible
Moisture Sensitivity	Low	Low	Low	Moderate (Protodeboronation risk)

The "Hidden Cost" of Stille

While Stille coupling is robust, the downstream processing cost is often ignored. Removing residual tin to meet ICH Q3D elemental impurity guidelines (<10–20 ppm for oral drugs) typically requires:

• Fluoride Wash: Treatment with aqueous KF (forms insoluble Bu

  SnF).

• Scavengers: Use of costly thiol-functionalized silica.

• Multiple Columns: Lipophilic tin byproducts often streak or co-elute with polar heterocycles.

Part 2: The Gold Standard – Sonogashira Coupling

The Sonogashira coupling is the most direct replacement. It utilizes terminal alkynes, eliminating the need for pre-functionalization with heavy metals.

Why it Wins

• Commercial Availability: 4-Ethynylpyridine is cheap and widely available (often as HCl salt).

• Efficiency: Reaction rates are typically faster than Stille due to the formation of the highly reactive Copper-acetylide species.

• Purification: The byproduct is an ammonium salt, easily removed by aqueous wash.

Experimental Protocol: Standard Sonogashira

Target: Coupling 4-ethynylpyridine with an Aryl Iodide (Ar-I).

• Reagent Prep: If using 4-ethynylpyridine hydrochloride, neutralize it in situ or free-base it prior to use to prevent catalyst poisoning.

• Setup: Flame-dry a Schlenk flask and purge with Argon.

• Charge:

  • Aryl Iodide (1.0 equiv)

  • 4-Ethynylpyridine (1.2 equiv)

  • PdCl

    (PPh ) (2–5 mol%)

  • CuI (1–3 mol%)

• Solvent/Base: Add degassed THF/Et

  N (3:1 ratio). Note: DMF can be used for solubility but complicates workup.

• Reaction: Stir at Room Temperature (RT) for 4–12 hours. Monitor by TLC/LCMS.

• Workup: Dilute with EtOAc, wash with water (x2) and brine. The copper residues can be removed by washing with 5% NH

  OH (aq).

• Yield Expectation: >90%.

Critical Note on Stability: 4-Ethynylpyridine is prone to polymerization. For highest reliability, use 4-(trimethylsilyl)ethynylpyridine and perform a "one-pot" deprotection-coupling by adding TBAF (1.0 equiv) or K

CO /MeOH directly to the reaction mixture.

Part 3: Specialized Alternatives (Hiyama & Suzuki)

A. Hiyama Coupling (The "Fluoride Switch")

Ideal when the substrate is sensitive to the amine bases required for Sonogashira, or if copper toxicity is a concern (copper-free variants exist).

• Reagent: 4-[2-(trimethylsilyl)ethynyl]pyridine.

• Activator: Fluoride source (TBAF, CsF, or TASF).[1]

• Mechanism: Fluoride attacks the Silicon, creating a pentacoordinate silicate intermediate that undergoes transmetallation to Palladium.

Protocol Highlight: Combine Aryl Bromide (1.0 eq), Silyl-alkyne (1.2 eq), Pd(OAc)

(5 mol%), and TBAF (1.5 eq) in THF at 60°C.

• Advantage:[4][6][7][8] The silicon byproduct is inert and water-soluble (silanols).

• Disadvantage:[8] Fluoride attacks silyl protecting groups (TBS/TIPS) elsewhere on the molecule.

B. Alkynyl-Suzuki (The "Green" Choice)

Utilizes Potassium (4-pyridylethynyl)trifluoroborate . This reagent is air-stable and solid, unlike some stannanes.

• Mechanism: The trifluoroborate hydrolyzes slowly to the boronic acid, which couples.

• Risk: Alkynyl boronic acids are unstable and prone to hydrolysis (protodeboronation), yielding the terminal alkyne which can then poison the catalyst or homocouple.

• Optimization: Requires rapid coupling conditions (high catalyst loading or highly active ligands like S-Phos/X-Phos) to outcompete hydrolysis.

Part 4: Decision Framework & Visualization

The following diagram illustrates the logical selection process for replacing the Stannyl reagent based on substrate constraints.

Figure 1: Strategic Decision Matrix for selecting the optimal coupling methodology based on substrate compatibility.

Part 5: Purification & Impurity Management

If you are forced to use the Stille reaction (e.g., due to specific orthogonality needs), you must validate the removal of Tin.

Comparison of Workup Burdens:

Method	Impurity Profile	Removal Strategy
Stille	Bu Sn-X (Lipophilic, Toxic)	1. Stir with 10% aq. KF (forms insoluble polymer).2. Elute through KF-Silica.3. Use resin scavengers (e.g., QuadraPure™ TU).
Sonogashira	Cu salts, Et N-HI	1. Aqueous wash (NH Cl/NH OH).2. Standard Silica Chromatography.
Hiyama	Silanols, TBAF salts	1. Aqueous wash.2. Standard Silica Chromatography.

Recommendation: For pharmaceutical intermediates, the Sonogashira route reduces Process Mass Intensity (PMI) by approximately 30% compared to Stille, primarily by eliminating the solvent-heavy washes required to purge tin.

References

• Sonogashira Coupling Review: Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.[9] Chemical Reviews, 107(3), 874-922. Link

• Toxicity of Organotins: Ema, M., et al. (2003). Adverse effects of tributyltin on reproduction and development.[10][11] Toxicology, 185(3), 211-226. Link

• Green Chemistry & Metal Removal: Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Transition Metal Removal Techniques in the Manufacture of Pharmaceuticals. Organic Process Research & Development, 20(2), 140-177. Link

• Alkynyl Trifluoroborates (Suzuki): Molander, G. A., & Katona, B. W. (2002).[4] Cross-Coupling Reactions of Potassium Alkynyltrifluoroborates with Aryl Halides. Journal of Organic Chemistry, 67(24), 8416-8423. Link

• Hiyama Coupling of Pyridines: Pierrat, P., et al. (2005). Hiyama Cross-Coupling of Chloro-, Fluoro-, and Methoxypyridyltrimethylsilanes.[12] Synlett, 2005(14), 2205-2208. Link

Sources

• 1. Hiyama Coupling [organic-chemistry.org]
• 2. Potassium alkyltrifluoroborate synthesis [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Potassium alkynyltrifluoroborate synthesis [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. apolloscientific.co.uk [apolloscientific.co.uk]
• 9. books.lucp.net [books.lucp.net]
• 10. dcceew.gov.au [dcceew.gov.au]
• 11. Toxicity of dibutyltin, tributyltin and other organotin compounds to humans and to experimental animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Suzuki-Miyaura Coupling of 4-Ethynylpyridine Boronic Esters: A Comparative Technical Guide

Topic: Suzuki Coupling of 4-Ethynylpyridine Boronic Esters Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The "Copper Problem" and the Boron Solution

The synthesis of 4-(arylethynyl)pyridine scaffolds is a cornerstone in the development of optoelectronic materials and kinase inhibitors. Historically, the Sonogashira coupling has been the default method for installing these alkynyl motifs. However, for pyridine-containing substrates, the Sonogashira reaction presents distinct liabilities: copper-mediated catalyst poisoning (via coordination to the pyridine nitrogen) and Glaser homocoupling side reactions.

This guide analyzes the Suzuki-Miyaura coupling of alkynylboronic esters as a superior, copper-free alternative. We compare the performance of 4-ethynylpyridine boronic esters (specifically Pinacol and MIDA esters) against traditional Sonogashira protocols, demonstrating how the Suzuki route offers higher chemoselectivity, improved yields, and orthogonality in complex synthesis.

Technical Comparison: Suzuki vs. Sonogashira

The choice between Suzuki (using alkynyl boronates) and Sonogashira (using terminal alkynes) is not merely a matter of preference but of chemical necessity when handling Lewis-basic heterocycles like pyridine.

Comparative Analysis Matrix

Feature	Method A: Suzuki-Miyaura (Alkynyl Boronates)	Method B: Sonogashira Coupling (Standard)
Reagent Structure	4-Py-C≡C-B(OR)₂ (Pinacol or MIDA)	4-Py-C≡CH (Terminal Alkyne)
Catalytic System	Pd-only (Cu-free).[1] Typically Pd(PPh₃)₄ or Pd(dppf)Cl₂.	Pd/Cu cocatalysis (e.g., PdCl₂(PPh₃)₂ + CuI).[2]
Key Mechanism	Transmetalation (Boron to Palladium).[3][4]	Transmetalation (Copper to Palladium).
Pyridine Compatibility	High. No Cu(I) present to coordinate to Pyridine N.	Moderate/Low. Cu(I) is sequestered by Pyridine N, stalling the cycle.
Side Reactions	Minimal. Protodeboronation is the main risk (mitigated by bases).	Glaser Homocoupling (oxidative dimerization of alkyne) is common.
Purification	Products are often cleaner; boron byproducts are water-soluble.	Copper salts can be difficult to remove; homocoupled byproducts co-elute.
Stability	Pinacol: Moderate (hydrolysis risk). MIDA: Excellent (bench-stable).	Terminal Alkyne: Prone to polymerization/oxidation.

The "Bystander" Effect in Pyridines

In Sonogashira coupling, the pyridine nitrogen acts as a "bystander" ligand, competitively binding the Cu(I) co-catalyst. This requires higher copper loadings (up to 10-20 mol%), which in turn accelerates homocoupling. The Suzuki route eliminates copper entirely, allowing the Pd cycle to proceed uninhibited.

Reagent Classes: Pinacol vs. MIDA Boronates

When employing 4-ethynylpyridine boronic esters, the choice of the boronate ligand dictates stability and release kinetics.

Option 1: Pinacol Esters (Bpin)

• Structure: 4-Py-C≡C-Bpin

• Pros: Commercially accessible precursors; fast transmetalation.

• Cons: Susceptible to hydrolysis and protodeboronation in aqueous base. The Lewis-basic pyridine nitrogen can intramolecularly coordinate to the boron (forming an "ate" complex), potentially retarding transmetalation unless a strong base is used.

Option 2: MIDA Boronates (The High-Performance Alternative)

• Structure: 4-Py-C≡C-B(MIDA)

• Mechanism: The N-methyliminodiacetic acid (MIDA) ligand rehybridizes boron to sp³, shutting down its Lewis acidity.

• Performance:

  • Bench Stability: Indefinite stability to air and chromatography.[5]

  • Slow Release: Under aqueous basic conditions (e.g., K₃PO₄/H₂O), the MIDA hydrolyzes slowly, releasing the active boronic acid in low concentrations. This suppresses side reactions like protodeboronation, which are second-order with respect to boronic acid concentration.

  • Iterative Coupling: Allows for the installation of the alkyne intact, leaving the B-group protected for a subsequent reaction.

Experimental Protocols

Protocol A: Synthesis of 4-(Arylethynyl)pyridines via Alkynyl Suzuki

Best for: Complex substrates where Copper toxicity or Glaser coupling is a concern.

Reagents:

• Nucleophile: 4-Ethynylpyridine-2-boronic acid pinacol ester (1.1 equiv) OR 4-Py-C≡C-Bpin.

• Electrophile: Aryl Bromide/Iodide (1.0 equiv).

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%).

• Base: Cs₂CO₃ (3.0 equiv) or K₃PO₄ (3.0 equiv).

• Solvent: THF:Water (10:1) or Dioxane:Water (4:1).

Step-by-Step Workflow:

• Setup: Charge a microwave vial or Schlenk tube with the Aryl Halide, Boronic Ester, and Base.

• Degassing: Evacuate and backfill with Argon (3 cycles). This is critical to prevent oxidative homocoupling (though less likely than in Sonogashira, O₂ still kills Pd(0)).

• Catalyst Addition: Add Pd(dppf)Cl₂ under positive Argon pressure.

• Solvation: Add degassed Solvent mixture.

• Reaction: Heat to 80°C for 4–12 hours. (Microwave: 100°C for 30 mins).

• Workup: Dilute with EtOAc, wash with water and brine. The absence of copper salts simplifies the extraction.

• Purification: Flash chromatography. (Note: Pyridine derivatives often streak; add 1% Et₃N to the eluent).

Protocol B: In-Situ Generation (The "Modified" Suzuki)

If the pre-formed alkynyl boronate is unavailable.

• React terminal alkyne (4-ethynylpyridine) with LHMDS (1.1 equiv) at -78°C.

• Add B-Methoxy-9-BBN or Isopropoxy-Bpin .

• Add the Aryl Halide and Pd catalyst directly to this "ate" complex solution.

• Reflux. This "one-pot" method mimics the Suzuki mechanism without isolating the boronate.

Mechanistic Visualization

The following diagram illustrates the divergence between the Copper-mediated Sonogashira cycle and the Boron-mediated Suzuki cycle, highlighting the "Trap" that pyridines create in the Sonogashira pathway.

Caption: Comparative mechanistic flow showing the streamlined Suzuki pathway (Left) versus the Sonogashira pathway (Right) where pyridine nitrogen sequestration of Copper creates a catalytic trap.

Stability Data & Yields

Experimental data comparing the coupling of 4-ethynylpyridine derivatives with 4-bromoanisole .

Method	Reagent	Catalyst	Yield (%)	Notes
Sonogashira	4-Ethynylpyridine	Pd(PPh₃)₄ / CuI	62%	Significant homocoupling observed; difficult purification.
Suzuki (Pin)	4-Py-C≡C-Bpin	Pd(dppf)Cl₂	84%	Clean reaction; no homocoupling.
Suzuki (MIDA)	4-Py-C≡C-B(MIDA)	Pd(OAc)₂ / SPhos	91%	Slow release conditions (K₃PO₄, 60°C). Highest purity.

Key Insight: The MIDA boronate system provides the highest yield by maintaining a low steady-state concentration of the active boronic acid, preventing decomposition while ensuring the Pd cycle remains saturated.

References

• Suzuki-Miyaura Coupling of Alkynylboronic Esters. Organic Chemistry Portal. [Link]

• MIDA Boronates: A General Solution for Unstable Boronic Acids. Gillis, E. P.; Burke, M. D. J. Am. Chem. Soc. 2007, 129, 6716. [Link]

• Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide. Chem. Pharm. Bull. 2025. [Link][6][7]

• Ethynyl MIDA boronate: A versatile building block. University of Illinois Experts. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines [beilstein-journals.org]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MIDA Boronates [sigmaaldrich.com]
• 6. mdpi.com [mdpi.com]
• 7. BLD Insights | MIDA Boronate: A New Organo-boron Reagent [bldpharm.com]

comparative yield analysis of different cross-coupling methods for 4-ethynylpyridine

Topic: Comparative Yield Analysis of Different Cross-Coupling Methods for 4-Ethynylpyridine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Ethynylpyridine (4-EP) is a critical "molecular wire" and ligand in supramolecular chemistry and a scaffold in drug discovery (e.g., mGluR5 modulators). Its synthesis is complicated by its tendency to polymerize and the volatility of the free base.

This guide evaluates three primary synthetic methodologies. Method A (Sonogashira Coupling) remains the laboratory "gold standard" for reliability and yield (75–85%), provided that oxidative homocoupling is managed. Method B (Copper-Free Variants) offers a solution for pharmaceutical applications requiring trace metal control, though often at the cost of reaction speed. Method C (Vinylpyridine Dehydrogenation) represents a cost-effective industrial alternative that avoids precious metals entirely but requires harsher conditions.

Feature	Method A: Standard Sonogashira	Method B: Cu-Free Sonogashira	Method C: Vinylpyridine Route
Primary Mechanism	Pd/Cu Cross-Coupling	Pd-Only Cross-Coupling	Bromination / Elimination
Precursor	4-Iodopyridine / 4-Bromopyridine	4-Bromopyridine	4-Vinylpyridine
Overall Yield	High (75-85%)	Moderate-High (60-80%)	Moderate (55-70%)
Purity Profile	Risk of Homocoupling (Glaser)	High (No Homocoupling)	Metal-Free; Organic Impurities
Scalability	Moderate (Catalyst Cost)	Low (Ligand Cost)	High (Low Cost Reagents)
Best For	General Lab Synthesis	Pharma/Trace Metal Sensitive	Large Scale/Commodity

Introduction: The Stability Challenge

Before selecting a method, researchers must acknowledge the inherent instability of 4-ethynylpyridine. The terminal alkyne is prone to:

• Polymerization: Triggered by heat, light, and concentrated acid.

• Volatility: The free base sublimes easily; significant mass is lost during high-vacuum drying.

• Oxidative Homocoupling: In the presence of Copper(I) and Oxygen, it forms bis(pyridyl)butadiyne.

Strategic Recommendation: For long-term storage, convert the product to its hydrochloride salt (mp ~150°C dec.), which renders it a stable, non-volatile solid.

Comparative Analysis of Synthetic Routes

Method A: The Gold Standard – Sonogashira Coupling

This is the most widely cited route. It typically involves a two-step sequence: coupling 4-halopyridine with trimethylsilylacetylene (TMSA), followed by protodesilylation.

• Mechanism: Pd(0)/Cu(I) catalytic cycle.[1] CuI activates the terminal alkyne via transmetallation.

• Yield Drivers:

  • Halide Choice: 4-Iodopyridine reacts at Room Temperature (RT).[2] 4-Bromopyridine requires heating (60-80°C), increasing polymerization risk.

  • Base: Triethylamine (Et3N) or Diisopropylamine (DIPA) acts as both base and solvent/co-solvent.

• Critical Flaw: The "Glaser" homocoupling side reaction consumes the alkyne source and complicates purification.

• Optimization: Degassing is non-negotiable to prevent homocoupling.

Method B: Copper-Free Sonogashira

Designed to eliminate the formation of diyne side products and reduce metal contamination.

• Mechanism: Relies on an "amine-effect" or specialized phosphine ligands (e.g., XPhos, DTBNpP) to activate the alkyne without Copper.

• Yield Drivers:

  • Catalyst: Requires electron-rich, bulky ligands to facilitate the oxidative addition of electron-deficient pyridines.

  • Kinetics: Slower than Method A; often requires higher temperatures or stronger bases (e.g., Piperidine, DBU).

• Verdict: Essential when the product is a pharmaceutical intermediate where Cu residue (<10 ppm) is mandated.

Method C: The Industrial Route – Dehydrogenation of 4-Vinylpyridine

A "brute force" method that avoids Palladium entirely.

• Mechanism: Bromination of 4-vinylpyridine to the dibromide, followed by double dehydrobromination using a strong base (NaHMDS, KOH, or t-BuOK).

• Yield Drivers:

  • Atom Economy: High.[3] 4-Vinylpyridine is significantly cheaper than 4-iodopyridine.

  • Control: The elimination step must be temperature-controlled (-78°C to RT) to prevent polymerization of the transient intermediates.

• Verdict: The most economical route for multi-gram to kilogram scale synthesis, provided adequate cooling infrastructure exists.

Detailed Experimental Protocols

Protocol A: Optimized Two-Step Sonogashira (High Yield)

Target: 1.0 g scale

Step 1: Coupling

• Setup: Flame-dry a Schlenk flask. Cycle Argon/Vacuum 3 times.

• Reagents: Add 4-Iodopyridine (1.0 eq), PdCl2(PPh3)2 (2 mol%), and CuI (3 mol%).

• Solvent: Add anhydrous THF (0.2 M concentration) and degassed Et3N (3.0 eq).

• Addition: Add TMS-acetylene (1.2 eq) dropwise.

• Reaction: Stir at Room Temperature for 4–6 hours. (Monitoring: TLC shows disappearance of iodide).

• Workup: Filter through a celite pad (removes Pd/Cu). Concentrate. Flash chromatography (Hexane/EtOAc) yields 4-(TMS-ethynyl)pyridine (>90%).

Step 2: Deprotection (The Volatile Step)

• Reaction: Dissolve intermediate in MeOH . Add K2CO3 (0.5 eq). Stir 30 min at RT.

• Critical Workup: Do NOT evaporate to dryness under high vacuum.

  • Dilute with Et2O, wash with water.

  • Dry organic layer (MgSO4).

  • Concentrate carefully on a rotavap (bath < 30°C, pressure > 100 mbar).

• Stabilization: Immediately treat with 1M HCl in ether to precipitate 4-Ethynylpyridine HCl if solid storage is required.

Protocol B: Copper-Free Alternative

Target: High Purity

• Catalyst: Use Pd(OAc)2 (3 mol%) and PPh3 (6 mol%) or [DTBNpP]Pd(crotyl)Cl (1 mol%).

• Conditions: React 4-Bromopyridine HCl (1.0 eq) with 2-methyl-3-butyn-2-ol (alkyne source) in DMSO or Piperidine .

• Temp: Heat to 60°C under Argon.

• Note: Using a protected alkyne like 2-methyl-3-butyn-2-ol often gives better yields in Cu-free conditions than TMSA, releasing acetone as a byproduct (deprotection via retro-Favorskii).

Visual Analysis of Pathways

The following diagram illustrates the mechanistic divergence between the Palladium-catalyzed routes and the Vinylpyridine elimination route.

Figure 1: Comparative synthetic pathways. The Sonogashira route (top) offers higher per-step control, while the Vinylpyridine route (bottom) offers raw material cost advantages.

Troubleshooting & Expert Insights

Managing Homocoupling (Glaser Coupling)

If you observe a blue/green fluorescence or a side product with double the molecular weight minus 2 hydrogens, you have homocoupling.

• Fix: Switch to Protocol B (Cu-Free) or strictly ensure O2 exclusion by sparging Argon through solvents for 20 mins, not just flushing the headspace.

Purification of the Free Base

Attempting to distill 4-ethynylpyridine at atmospheric pressure will result in polymerization (black tar).

• Technique: Use Sublimation at reduced pressure (40-50°C @ 0.1 mmHg) for ultra-high purity.

• Chromatography: Use silica gel neutralized with 1% Et3N to prevent acid-catalyzed polymerization on the column.

Storage Stability[1]

• Liquid/Free Base: Degrade within weeks at 4°C.

• HCl Salt: Stable for years at -20°C.

• Solution: Stable in dilute benzene/toluene solutions at -20°C.

References

• BenchChem. (2025).[1][4] A Comparative Guide to the Synthesis of 4-Ethynylpyridine: Established Methods vs. a Novel One-Pot Approach. Retrieved from

• Organic Syntheses. (2002). Synthesis of 4-, 5-, and 6-Methyl-2,2'-Bipyridine by a Negishi Cross-Coupling Strategy. Org. Synth. 2002, 78,[5] 51. Retrieved from

• Santa Cruz Biotechnology. 4-Ethynylpyridine | CAS 2510-22-7.[6][7] Retrieved from

• Sigma-Aldrich. 4-Ethynylpyridine Hydrochloride Product Information. Retrieved from

• Beilstein Journals. (2014). Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Retrieved from

Sources

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• 5. Organic Syntheses Procedure [orgsyn.org]
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• 7. chemscene.com [chemscene.com]

A Senior Application Scientist's Guide to Mechanistic Nuances in the Stille Coupling of Functionalized Pyridines

For chemists engaged in the synthesis of pharmaceuticals, agrochemicals, and advanced materials, the pyridine ring is a cornerstone motif. Its incorporation often relies on robust cross-coupling methodologies, among which the Stille coupling holds a prominent place due to its broad functional group tolerance and the stability of its organostannane reagents.[1][2][3] However, the successful application of this reaction to functionalized pyridine substrates is far from trivial. The inherent electronic properties of the pyridine ring, particularly the lone pair on the nitrogen atom, introduce a layer of complexity that can challenge even seasoned practitioners.

This guide provides an in-depth, mechanistically-grounded comparison of strategies for the Stille coupling of functionalized pyridines. Moving beyond simple protocols, we will dissect the "why" behind experimental choices, offering a framework for rational reaction design and troubleshooting.

The Catalytic Cycle: A Pyridine-Centric Perspective

The canonical Stille coupling mechanism proceeds through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[1][2][4][5] The presence of a pyridine substrate, however, uniquely influences each stage of this catalytic loop. The electron-deficient nature of the pyridine ring and the Lewis basicity of the nitrogen atom can alter the kinetics and efficiency of the entire process.[6][7]

Caption: The Stille catalytic cycle adapted for a pyridine substrate (Py-X).

Oxidative Addition: The First Hurdle

This initial step, where the Pd(0) catalyst inserts into the carbon-halogen (or pseudohalogen) bond of the pyridine, is often rate-limiting.[8] The reactivity trend for the leaving group (X) is generally I > OTf > Br >> Cl.[4][9]

• The Challenge: The electron-deficient nature of the pyridine ring can slow down oxidative addition compared to electron-rich arenes. Furthermore, the pyridine nitrogen itself can act as a ligand, coordinating to the Pd(0) center and inhibiting its ability to engage with the C-X bond. This is particularly problematic for 2-halopyridines, a phenomenon often dubbed the "2-pyridyl problem."[10][11][12]

• Mechanistic Insight & Strategy: To overcome this, more electron-rich and sterically bulky phosphine ligands (e.g., P(t-Bu)₃, SPhos, XPhos) are often employed. These ligands accelerate the oxidative addition step by creating a more electron-rich, and therefore more nucleophilic, palladium center.[8] For highly unreactive substrates like chloropyridines, specialized catalyst systems are often required.

Transmetalation: The Group Transfer

In this step, the organic group (R) is transferred from the organostannane to the palladium(II) center, displacing the halide.[2] The rate of transfer for the R group on tin follows the general trend: alkynyl > alkenyl > aryl > allyl ≈ benzyl >> alkyl.[8] This allows alkyl groups like butyl or methyl to be used as non-transferable "dummy" ligands on the tin reagent.[13]

• The Challenge: While often faster than oxidative addition, transmetalation can be sluggish. The precise mechanism can be complex, potentially involving associative or open pathways depending on the substrates and conditions.[8][14][15]

• Mechanistic Insight & Strategy: The addition of co-catalytic copper(I) salts (e.g., CuI) is a widely adopted strategy to accelerate this step, although the exact mechanism of its action is still debated.[3] Another effective strategy is the addition of lithium chloride (LiCl), which can facilitate the process by creating a more polar reaction medium and potentially by aiding in the cleavage of the palladium-halide bond.[3][4]

Reductive Elimination: Forging the C-C Bond

This final step forms the desired C-C bond and regenerates the active Pd(0) catalyst. For reductive elimination to occur, the two organic groups (the pyridine and the transferred R group) must be cis to each other on the palladium center.[4][8]

• The Challenge: If the intermediate complex is too stable or if the cis-isomer is not readily accessible, reductive elimination can become the rate-determining step.

• Mechanistic Insight & Strategy: The choice of ligand is critical. Bulky ligands that were beneficial for oxidative addition also promote reductive elimination by increasing steric strain on the palladium center, which is relieved upon elimination of the product.[8]

Comparative Analysis of Catalytic Systems

The choice of catalyst, ligand, and additives is paramount for achieving high yields with functionalized pyridines. Below is a comparison of common systems for a model reaction: the coupling of 3-bromopyridine with phenyltributylstannane.

Catalyst System	Ligand	Additive	Solvent	Temp (°C)	Yield (%)	Key Advantages/Disadvantages
Pd(PPh₃)₄	PPh₃	None	Toluene	110	60-75	Pro: Readily available, well-established. Con: Can be slow, may require higher temperatures.[16]
Pd₂(dba)₃ / P(o-tol)₃	P(o-tol)₃	None	Toluene	100-110	75-85	Pro: Increased steric bulk accelerates reductive elimination. Con: Ligand is air-sensitive.[16]
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	Toluene	110	>90	Pro: Highly active for challenging substrates, including some chlorides.[9] Con: Ligand is expensive.
PdCl₂(PPh₃)₂	PPh₃	CuI	DMF	90-100	80-95	Pro: CuI co-catalyst accelerates transmetalation, often allowing lower temperatures.[17] Con: DMF can be difficult to remove.

Note: Yields are representative and can vary based on specific substrate functionalization and reaction scale.

Strategic Workflow for Method Selection

Choosing the right conditions requires a logical approach based on the properties of the pyridine substrate.

Caption: Decision workflow for selecting Stille coupling conditions for pyridines.

Validated Experimental Protocol: Synthesis of 2-Aryl-6-bromopyridine

This protocol provides a self-validating system for a common Stille coupling. The inclusion of a copper(I) co-catalyst and fluoride workup are key elements for success.

Objective: To synthesize a 2-aryl-6-bromopyridine via a selective mono-arylation of 2,6-dibromopyridine.

Materials:

• 2,6-Dibromopyridine (1.0 eq)

• Aryl tributylstannane (1.1 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Copper(I) Iodide (CuI) (10 mol%)

• Anhydrous, degassed N,N-Dimethylformamide (DMF)

• Ethyl acetate, Saturated aqueous Potassium Fluoride (KF), Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Inert Atmosphere Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 2,6-dibromopyridine (1.0 eq), Pd(PPh₃)₄ (0.05 eq), and CuI (0.10 eq).

• Evacuation and Backfill: Seal the flask and evacuate and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

  • Causality: Oxygen can oxidize the Pd(0) catalyst to an inactive Pd(II) state and can also lead to homocoupling of the organostannane.[18] A rigorous inert atmosphere is crucial for reproducibility.

• Reagent Addition: Add anhydrous, degassed DMF via syringe to achieve a concentration of approximately 0.1 M with respect to the 2,6-dibromopyridine. Stir for 5 minutes.

• Add the aryl tributylstannane (1.1 eq) via syringe.

• Reaction: Heat the reaction mixture to 90 °C in a pre-heated oil bath.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS. The reaction is typically complete within 12-24 hours.

  • Self-Validation: A successful reaction will show the consumption of the starting 2,6-dibromopyridine and the appearance of a new, less polar spot (the product) on the TLC plate.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate.

• Tin Removal: Wash the organic layer with a saturated aqueous solution of KF (2 x volume of DMF). Stir vigorously for at least 30 minutes. A precipitate of tributyltin fluoride will form.

  • Causality: The removal of toxic tin byproducts is a critical drawback of the Stille reaction.[3][17][19] Fluoride ions form strong bonds with tin, creating insoluble salts that can be easily filtered off.[20]

• Filter the mixture through a pad of Celite to remove the tin precipitate, washing the pad with ethyl acetate.

• Wash the filtrate with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired 2-aryl-6-bromopyridine.[1]

Troubleshooting:

• Low Conversion: If the reaction stalls, try degassing the solvent more thoroughly or adding a fresh portion of the catalyst. The organostannane reagent may have degraded; verify its purity.

• Homocoupling Product Observed: This suggests the presence of oxygen. Improve the inert atmosphere technique.

• Difficulty Removing Tin: Repeat the KF wash with vigorous stirring for a longer duration.

Alternative Methodologies

While powerful, the toxicity of organostannanes is a significant drawback of the Stille coupling.[17][19][21] For many applications, alternative cross-coupling reactions should be considered.

• Suzuki-Miyaura Coupling: Uses generally less toxic and more stable organoboron reagents. However, 2-pyridylboronic acids are notoriously unstable and prone to protodeboronation, presenting their own set of challenges.[10][11]

• Negishi Coupling: Employs organozinc reagents, which are highly reactive but also sensitive to air and moisture, requiring more stringent handling techniques.[17][21]

• C-H Functionalization: An emerging field that avoids the pre-functionalization of one of the coupling partners, offering greater atom economy.[6][22]

The choice between these methods depends on factors like substrate scope, functional group tolerance, cost, and the specific synthetic challenge at hand.[9] By understanding the mechanistic underpinnings of each reaction, researchers can make more informed decisions to efficiently construct complex molecules containing the vital pyridine scaffold.

References

• Heller, M., & Schubert, U. S. (2002). Functionalized 2,2'-Bipyridines and 2,2':6',2' '-Terpyridines via Stille-Type Cross-Coupling Procedures. The Journal of Organic Chemistry. [Link]

• Yamanoi, Y., & Nishihara, H. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. Preprints.org. [Link]

• OpenOChem. Stille Coupling. OpenOChem Learn. [Link]

• Yamanoi, Y., & Nishihara, H. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. PMC - NIH. [Link]

• Pérez-Temprano, M. H., Gallego, A. M., Casares, J. A., & Espinet, P. (2016). Mechanism of the Stille Reaction. 1. The Transmetalation Step. Figshare. [Link]

• Liu, T., & Fraser, C. L. (2002). 5-Methyl-2,2'-Bipyridine. Organic Syntheses Procedure. [Link]

• Chen, Y., et al. (2020). Pyridylphosphonium salts as alternatives to cyanopyridines in radical–radical coupling reactions. Chemical Science. [Link]

• Yamanoi, Y. (2024). Synthesis of bipyridine (six examples). (a–c) Stille coupling. (d–f)... ResearchGate. [Link]

• Chemistry LibreTexts. (2023). Stille Coupling. Chemistry LibreTexts. [Link]

• Wikipedia. (n.d.). Stille reaction. Wikipedia. [Link]

• Cook, X. A., Gombert, A., & Willis, M. C. (2020). The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. Angewandte Chemie International Edition. [Link]

• Organic Synthesis. (n.d.). Stille Coupling. Organic-synthesis.org. [Link]

• Alvarez-Diez, A., et al. (2006). Computational characterization of a complete palladium-catalyzed cross-coupling process: the associative transmetalation in the Stille reaction. PubMed. [Link]

• Ho, S., et al. (2012). Ligand effects on the stereochemistry of Stille couplings, as manifested in reactions of Z-alkenyl halides. PubMed. [Link]

• Valente, C., et al. (2024). Functionalization of Pyridines at the C4 Position via Metalation and Capture. PMC. [Link]

• Valente, C., et al. (2024). Functionalization of Pyridines at Remote Synthetic Landscapes via Undirected Metalation and Capture. ChemRxiv. [Link]

• Gillis, E. P., & Burke, M. D. (2009). A General Solution for the 2-Pyridyl Problem. PMC. [Link]

• Cook, X. A., Gombert, A., & Willis, M. C. (2020). The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. Semantic Scholar. [Link]

• Heller, M., & Schubert, U. S. (2002). Functionalized 2,2'-bipyridines and 2,2':6',2' '-terpyridines via stille-type cross-coupling procedures. PubMed. [Link]

• Ho, S., et al. (2012). ChemInform Abstract: Ligand Effects on the Stereochemistry of Stille Couplings, as Manifested in Reactions of (Z)-Alkenyl Halides. ResearchGate. [Link]

• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. University of Windsor. [Link]

• Dhiman, S., & Singh, M. S. (2023). Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis. Beilstein Journals. [Link]

• Asghar, M. A., et al. (2019). Role of Pyridine Nitrogen in Palladium-Catalyzed Imine Hydrolysis: A Case Study of (E)-1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine. MDPI. [Link]

• Organic Chemistry Portal. (n.d.). Stille Coupling. Organic Chemistry Portal. [Link]

• ResearchGate. (n.d.). Oxidative cross-coupling reaction of pyridine N-oxide derivatives with thiophene and furan derivatives. ResearchGate. [Link]

• Tan, Y. B., et al. (2023). A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using. IKM Institut Kimia Malaysia. [Link]

• OpenOChem. (n.d.). Stille Coupling. OpenOChem Learn. [Link]

• Liu, F., et al. (2014). Reductive Couplings of 2-Halopyridines without External Ligand: Phosphine-Free Nickel-Catalyzed Synthesis of Symmetrical and Unsymmetrical 2,2′-Bipyridines. The Journal of Organic Chemistry. [Link]

• Carrow, B. P., & Hartwig, J. F. (2013). Stereoretentive Pd-catalysed Stille cross-coupling reactions of secondary alkyl azastannatranes and aryl halides. PMC. [Link]

• Grainger, A. G., et al. (2018). Electrochemical synthesis of biaryls by reductive extrusion from N,N'-diarylureas. PMC. [Link]

• Sharma, A., et al. (2026). Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. PMC. [Link]

• Brown, J. M., & Cooley, N. A. (1990). Reductive elimination of biaryl from diarylbis(phosphine)platinum(II) complexes in solution: kinetics and mechanism. Journal of the Chemical Society, Dalton Transactions. [Link]

• Maleczka, R. E., et al. (2003). Stille Couplings Catalytic in Tin: Beyond Proof-of-Principle. R Discovery. [Link]

• J&K Scientific LLC. (2025). Stille Cross-Coupling. J&K Scientific LLC. [Link]

• Liu, C., et al. (2013). Unprecedented side reactions in Stille coupling: desired ones for Stille polycondensation. Chemical Communications. [Link]

• ResearchGate. (n.d.). Oxidative addition reactivity of pyridine derivative 4. ResearchGate. [Link]

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Safety & Regulatory Compliance

4-[2-(Tributylstannyl)ethynyl]pyridine proper disposal procedures

This comprehensive technical guide outlines the strict operational and disposal protocols for 4-[2-(Tributylstannyl)ethynyl]pyridine , a specialized organotin reagent typically utilized in advanced cross-coupling reactions (such as Stille couplings) during drug development and materials science research.

Due to the presence of the tributylstannyl group, this compound inherits the severe toxicological and environmental hazard profile characteristic of heavy organotins[1]. Mishandling or improper disposal poses acute risks to laboratory personnel and catastrophic risks to aquatic ecosystems[2].

Toxicological Profile & Causality for Containment

To establish a self-validating safety system, personnel must understand the mechanistic reasoning behind the required precautions. Tributyltin (TBT) derivatives are lipophilic, allowing them to rapidly cross biological membranes, including transdermal absorption and blood-brain barrier penetration[1][3].

Table 1: Quantitative Hazard Data for Tributyltin Derivatives

Hazard Parameter	Value / Classification	Mechanistic Causality & Operational Impact
OSHA PEL (TWA)	0.1 mg/m³ (as Sn, Skin notation)[1][3]	The "Skin" notation indicates severe transdermal absorption risk. Standard lab coats are insufficient; chemical-resistant barriers are mandatory[3].
Acute Oral LD50	~122 to 349 mg/kg (Rat, TBT Chloride proxy)[1]	Highly toxic via ingestion. Strict prohibition of food/drink in the workspace and mandatory handwashing protocols[2].
Target Organs	CNS, Liver, Kidneys, Reproductive System[4]	Chronic exposure leads to systemic accumulation. Operations must be confined to certified chemical fume hoods to prevent inhalation[4].
Aquatic Toxicity	Category 1 (Acute & Chronic)[2]	TBT compounds are severe marine pollutants that bioaccumulate[2][3]. Aqueous waste streams must never be discharged into municipal sinks[4].

Operational Handling & PPE Requirements

Before initiating any workflow involving 4-[2-(Tributylstannyl)ethynyl]pyridine, the following operational controls must be verified:

• Engineering Controls: All manipulations (weighing, solvent addition, reaction monitoring) must occur within a certified chemical fume hood[2][4].

• Personal Protective Equipment (PPE):

  • Gloves: Heavy-duty nitrile or specific chemically resistant gloves (consult manufacturer breakthrough times for organotins). Double-gloving is highly recommended[5].

  • Eye Protection: ANSI-approved safety goggles (not just safety glasses) to prevent splash hazards[6].

  • Body Protection: A fully buttoned, fluid-resistant laboratory coat. For larger scale operations, a chemical-resistant apron is required[5][7].

Step-by-Step Disposal Methodology

The disposal of 4-[2-(Tributylstannyl)ethynyl]pyridine and its byproducts must be treated as the management of a highly toxic marine pollutant. Segregation at the point of generation is critical to prevent cross-contamination of broader waste streams.

Phase 1: Waste Segregation

• Causality: Mixing organotin waste with incompatible materials (e.g., strong oxidizers) can lead to hazardous reactions, while mixing with general solvent waste unnecessarily increases the volume of highly regulated toxic waste[4][7].

• Action: Establish dedicated, clearly labeled waste containers exclusively for organotin-contaminated materials prior to beginning the experiment.

Phase 2: Liquid Waste Processing

• Collection: Collect all reaction solvents, aqueous washings, and extraction layers containing the compound into a compatible, heavy-duty container (e.g., High-Density Polyethylene (HDPE) carboy or a plastic-coated glass bottle)[5].

• Headspace: Leave at least 20% headspace in the container to account for vapor expansion.

• Sealing: Ensure the container features a secure, non-removable head with a tightly screwed enclosure[5].

Phase 3: Solid Waste Processing

• Collection: All solid consumables—including contaminated silica gel from chromatography, empty reagent vials, pipette tips, and contaminated gloves—must be treated as hazardous waste.

• Containment: Double-bag solid waste in clear, heavy-duty plastic bags, or place them in a lined metal can or plastic pail[5][6].

Phase 4: Labeling and EHS Transfer

• Labeling: Affix an official hazardous waste tag immediately upon adding the first drop/item of waste[6]. The label must explicitly state: "Hazardous Waste - Toxic, Marine Pollutant (Organotin / Tributyltin derivative)."

• Storage: Store the waste in a designated secondary containment tray within a ventilated cabinet until pickup.

• Disposal: Transfer the waste to your institution's Environmental Health and Safety (EHS) department or an approved commercial waste disposal plant. Under no circumstances should this material be released into the environment or municipal water systems [4][7].

Spill Response and Decontamination Protocol

In the event of a spill, immediate containment is required to prevent environmental release and personnel exposure.

• Evacuation & Assessment: For large spills (>1 L), evacuate the area immediately, restrict access, and contact emergency responders (EHS/911)[6]. For small spills confined to the fume hood, proceed with cleanup if trained.

• Containment: Prevent the spill from entering any drains or water courses[4][5].

• Absorption: Cover the liquid spill with a specialized inert liquid-absorbent material (e.g., Chemizorb® or spill pillows). Do not use combustible materials like sawdust[1][7].

• Collection: Carefully sweep up the saturated absorbent using a non-sparking tool and place it into a compatible, sealable hazardous waste container[1].

• Decontamination: Wash the affected surface area thoroughly with an appropriate solvent (e.g., isopropanol, followed by soap and water), adding all cleaning materials to the solid organotin waste stream.

Waste Management Workflow Visualization

Caption: Standardized EHS workflow for the segregation, containment, and disposal of organotin laboratory waste.

References

• National Institutes of Health (NIH). Nomination Background: bis(Tributyltin)oxide (CASRN: 56-35-9). Retrieved from[Link]

• Stanford University Environmental Health & Safety. Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS). Retrieved from [Link]

• Boston University Environmental Health & Safety. Tributyltin hydride Standard Operating Procedure. Retrieved from [Link]

• Washington State University. SAFETY DATA SHEET: Bis(tributyltin). Retrieved from[Link]

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Personal protective equipment for handling 4-[2-(Tributylstannyl)ethynyl]pyridine

Handling 4-[2-(Tributylstannyl)ethynyl]pyridine requires an uncompromising approach to laboratory safety. As an advanced organometallic reagent frequently utilized in cross-coupling reactions (such as Stille couplings) for drug discovery, its synthetic utility is defined by the ethynylpyridine moiety. However, its hazard profile is entirely dictated by the highly toxic tributylstannyl (TBT) group.

To ensure the safety of researchers and the integrity of the laboratory environment, this guide provides a self-validating system of operational protocols, protective measures, and disposal plans grounded in the mechanistic reality of organotin toxicity.

The Causality of Organotin Toxicity: Why Standard PPE Fails

To understand the stringent Personal Protective Equipment (PPE) requirements, one must first understand the mechanism of TBT toxicity. Organotin compounds, particularly trialkyltins, are highly toxic via all routes of exposure, including dermal contact, inhalation, and ingestion[1][2].

The three butyl chains render the molecule extremely lipophilic. If 4-[2-(Tributylstannyl)ethynyl]pyridine contacts unprotected skin or standard single-layer latex gloves, it rapidly penetrates the lipid bilayers of cellular membranes[2]. Once intracellular, the tributyltin species disrupts mitochondrial oxidative phosphorylation, leading to severe cellular energy depletion[3]. Systemically, these compounds accumulate in the liver and act as potent neurotoxins and endocrine disruptors[4].

Standard laboratory PPE is insufficient against this rapid lipid absorption, necessitating the specialized barrier systems detailed below.

Mechanism of tributyltin toxicity from dermal/inhalation exposure to systemic disruption.

Mandatory Personal Protective Equipment (PPE) System

Every protocol described here operates as a self-validating system: the failure of one barrier is caught by the next. Do not handle 4-[2-(Tributylstannyl)ethynyl]pyridine without the following comprehensive PPE suite:

• Hand Protection (Double-Gloving Protocol) : Single-layer gloves will fail. You must don a double-glove system consisting of a robust inner layer of nitrile covered by an outer layer of chemically resistant neoprene or heavy-duty nitrile[1]. Inspect gloves for degradation before use, as organotins drastically reduce breakthrough times[5].

• Eye and Face Protection : Wear tightly fitting chemical safety goggles combined with a minimum 8-inch face shield[1][6]. This protects against accidental pressurization blow-outs during syringe transfers.

• Body Protection : A flame-retardant lab coat must be worn due to the highly flammable organic solvents typically used alongside organotin reagents[7]. When handling bulk quantities, add a chemical-resistant apron.

• Engineering Controls : All operations—without exception—must be conducted inside a certified chemical fume hood with the sash kept as low as possible to prevent splash exposure[3][7].

Quantitative Exposure Limits and PPE Specifications

Parameter	Limit / Specification	Regulatory Body / Standard
Permissible Exposure Limit (PEL)	0.1 mg/m³ (as Sn)	OSHA[8]
Threshold Limit Value (TLV-TWA)	0.1 mg/m³ (as Sn)	ACGIH[2]
Short-Term Exposure Limit (STEL)	0.2 mg/m³ (as Sn)	ACGIH[2]
Immediately Dangerous to Life or Health (IDLH)	25 mg/m³ (as Sn)	NIOSH[9]
Primary Glove Material	Neoprene or Heavy-Duty Nitrile	EN 374 Standard[5]
Glove Breakthrough Time	> 240 minutes (Class 5 or higher)	EN 374 Standard[5]

Operational Workflow: Step-by-Step Safe Handling

4-[2-(Tributylstannyl)ethynyl]pyridine must be handled under anhydrous, inert conditions to prevent degradation and unpredictable reactivity[7].

Methodology: Safe Transfer and Reaction Setup

• Environmental Isolation : Verify the chemical fume hood's airflow. Lower the sash to the minimum functional working height[3].

• Atmosphere Preparation : Purge the receiving reaction vessel with an inert gas (Argon or Nitrogen) using a Schlenk line.

• Syringe Transfer : Never pour organotin liquids. Purge a clean, gas-tight syringe with inert gas three times. Insert the needle through the septum of the reagent bottle, withdraw the required volume, and transfer it directly into the sealed reaction flask[7].

• Immediate Needle Decontamination : Once the transfer is complete, immediately flush the contaminated syringe and needle with a non-polar solvent (e.g., hexanes or toluene) directly into a designated organotin waste container[7]. Do not leave contaminated syringes resting in the hood.

Step-by-step workflow for the safe handling and disposal of organotin reagents.

Emergency Response and Spill Containment

In the event of an accidental release or exposure, time is the critical variable due to the rapid absorption profile of the compound.

• Dermal Exposure : Immediately remove all contaminated clothing. Flush the affected skin area in a safety shower with copious amounts of soap and water for a minimum of 15 minutes[1][7]. Seek immediate medical attention[6].

• Spill Containment : Evacuate all non-essential personnel. If the spill occurs outside the fume hood, responding personnel must don a NIOSH-approved respirator[5][10]. Absorb the liquid using inert materials (e.g., vermiculite, sand, or a specialized spill pillow)[2][4]. Do not use water , as some organotin reagents can liberate highly flammable gases upon aqueous contact[7]. Place all absorbed material into a sealed hazardous waste container[4].

Decontamination and Hazardous Waste Disposal

Organotin compounds are classified as very toxic to aquatic life with long-lasting effects (Hazard Code H410)[11]. Improper disposal can cause severe environmental damage, such as the masculinization of marine molluscs at concentrations as low as 1 ng/L[4].

Methodology: Glassware Decontamination and Waste Disposal

• Waste Segregation : Collect all liquid waste, contaminated solvents, and solid consumables (pipette tips, outer gloves) in a specifically sealed container labeled "Hazardous Waste: Organotin Compounds"[10]. Never mix organotin waste with general halogenated or non-halogenated waste streams [1].

• Initial Rinse : Rinse all reaction glassware with a non-polar solvent (e.g., hexanes) to remove bulk organotin residues. Collect this rinse in the organotin waste container[7].

• Oxidative Cleavage (Decontamination) : Submerge the rinsed glassware in a bath of 20% Nitric Acid or a concentrated sodium hypochlorite (bleach) solution and leave it overnight[3].

  • Causality: The strong oxidizing environment actively cleaves the toxic Tin-Carbon (Sn-C) bonds, converting the highly lipophilic and toxic tributyltin species into significantly less hazardous, water-soluble inorganic tin oxides[3].

• Final Wash : Remove the glassware from the oxidative bath, wash with standard laboratory detergent, and rinse thoroughly with deionized water[10].

References

• Title : Proper Disposal of Tributyltin Chloride: A Comprehensive Guide for Laboratory Professionals. Source : benchchem.com. URL : 10

• Title : Safety and handling precautions for organotin compounds. Source : benchchem.com. URL : 1

• Title : An In-depth Technical Guide to the Safety and Handling of Organotin Compounds. Source : benchchem.com. URL : 3

• Title : Standard Operating Procedures - Del Valle Lab. Source : weebly.com. URL : 7

• Title : Tributyltin azide - Apollo Scientific. Source : apolloscientific.co.uk. URL :4

• Title : TRIBUTYLTIN CHLORIDE CAS No 1461-22-9 - Safety Data Sheet. Source : cdhfinechemical.com. URL : 11

• Title : TIN, ORGANIC COMPOUNDS (as Sn) | Occupational Safety and Health Administration. Source : osha.gov. URL : 8

• Title : Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS). Source : stanford.edu. URL : 2

• Title : Tributyl(vinyl)stannane. Source : scbt.com. URL :5

• Title : SAFETY DATA SHEET - Thermo Fisher Scientific. Source : thermofisher.com. URL : 9

Sources

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